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Core Science & Biosynthesis

Foundational

chemical structure and properties of 2-Ethyl-N-methylbenzene-1-sulfonamide

This guide provides a comprehensive technical overview of 2-Ethyl-N-methylbenzene-1-sulfonamide, a sulfonamide derivative with potential applications in medicinal chemistry and materials science. Drawing upon established...

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Author: BenchChem Technical Support Team. Date: April 2026

This guide provides a comprehensive technical overview of 2-Ethyl-N-methylbenzene-1-sulfonamide, a sulfonamide derivative with potential applications in medicinal chemistry and materials science. Drawing upon established principles of organic chemistry and analytical science, this document details the compound's chemical structure, physicochemical properties, synthesis, and analytical characterization. It is intended for researchers, scientists, and professionals in drug development who require a deep understanding of this molecule.

Introduction to the Sulfonamide Class

Sulfonamides are a significant class of organic compounds characterized by a sulfonyl group directly bonded to a nitrogen atom. Since their discovery, they have become cornerstones in the development of therapeutics, most notably as antimicrobial agents.[1][2] The versatility of the sulfonamide scaffold allows for a wide range of chemical modifications, leading to a diverse array of biological activities, including anticancer, antiviral, and anti-inflammatory properties.[3][4] 2-Ethyl-N-methylbenzene-1-sulfonamide represents a specific derivative within this broad class, the properties and potential of which will be explored herein.

Chemical Identity and Structure

The fundamental identity of 2-Ethyl-N-methylbenzene-1-sulfonamide is established by its unique molecular structure and associated identifiers.

Nomenclature and Chemical Identifiers
IdentifierValue
Chemical Name 2-Ethyl-N-methylbenzene-1-sulfonamide
CAS Number 1696381-41-5[5]
Molecular Formula C₉H₁₃NO₂S[6]
Molecular Weight 199.27 g/mol
SMILES CCc1ccccc1S(=O)(=O)NC[6]
InChI Key GGNGIKIYEHBQNZ-UHFFFAOYSA-N[6]
Molecular Structure

The structure of 2-Ethyl-N-methylbenzene-1-sulfonamide features a benzene ring substituted with an ethyl group at the ortho position relative to a sulfonamide functional group. The nitrogen of the sulfonamide is further substituted with a methyl group.

Caption: Chemical structure of 2-Ethyl-N-methylbenzene-1-sulfonamide.

Physicochemical Properties

PropertyPredicted/Estimated ValueRationale/Comparison
Melting Point Solid at room temperatureN-Ethyl-4-methylbenzenesulfonamide is a solid.[7]
Boiling Point > 200 °CHigh molecular weight and polar functional groups suggest a high boiling point.
Solubility Sparingly soluble in water, soluble in polar organic solvents.The aromatic ring and ethyl group confer lipophilicity, while the sulfonamide group provides some polarity. Similar sulfonamides exhibit this solubility profile.[7]
pKa ~10The sulfonamide proton is weakly acidic. The pKa of 2-Methylbenzene-1-sulfonamide is approximately 10.17.[8]
LogP ~1.7A predicted XlogP value suggests moderate lipophilicity.[6] The LogP for the similar N-Ethyl-2-methylbenzenesulfonamide is 1.62.[9]

Synthesis and Manufacturing

The synthesis of 2-Ethyl-N-methylbenzene-1-sulfonamide can be achieved through a well-established two-step process common for N-alkylated sulfonamides.[10][11]

Proposed Synthetic Pathway

The synthesis commences with the sulfonation of ethylbenzene to produce 2-ethylbenzenesulfonyl chloride, which is then reacted with methylamine to yield the final product.

G Ethylbenzene Ethylbenzene EthylbenzenesulfonylChloride 2-Ethylbenzenesulfonyl Chloride Ethylbenzene->EthylbenzenesulfonylChloride Sulfonation ChlorosulfonicAcid Chlorosulfonic Acid (ClSO3H) ChlorosulfonicAcid->EthylbenzenesulfonylChloride Product 2-Ethyl-N-methylbenzene-1-sulfonamide EthylbenzenesulfonylChloride->Product Amination Methylamine Methylamine (CH3NH2) Methylamine->Product

Caption: Proposed synthetic workflow for 2-Ethyl-N-methylbenzene-1-sulfonamide.

Experimental Protocol

Step 1: Synthesis of 2-Ethylbenzenesulfonyl Chloride

  • In a fume hood, cool a flask containing ethylbenzene to 0-5 °C in an ice bath.

  • Slowly add chlorosulfonic acid dropwise to the cooled ethylbenzene with constant stirring. The molar ratio of ethylbenzene to chlorosulfonic acid should be approximately 1:1.2.

  • After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for 2-4 hours.

  • Carefully pour the reaction mixture over crushed ice to quench the reaction and precipitate the sulfonyl chloride.

  • Isolate the crude 2-ethylbenzenesulfonyl chloride by filtration and wash with cold water.

  • The product can be purified by distillation under reduced pressure or used directly in the next step.

Step 2: Synthesis of 2-Ethyl-N-methylbenzene-1-sulfonamide

  • Dissolve the crude 2-ethylbenzenesulfonyl chloride in a suitable aprotic solvent such as dichloromethane or tetrahydrofuran.

  • Cool the solution to 0-5 °C in an ice bath.

  • Slowly add an aqueous solution of methylamine (approximately 2 equivalents) to the cooled solution with vigorous stirring. A base such as pyridine or triethylamine can also be used.[11]

  • After the addition, allow the reaction to warm to room temperature and stir for an additional 1-2 hours.

  • Transfer the reaction mixture to a separatory funnel and wash sequentially with dilute hydrochloric acid, water, and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and remove the solvent under reduced pressure to yield the crude product.

  • Purify the crude 2-Ethyl-N-methylbenzene-1-sulfonamide by recrystallization from a suitable solvent system (e.g., ethanol/water) or by column chromatography on silica gel.

Analytical Characterization

A robust analytical workflow is crucial for confirming the identity and purity of the synthesized 2-Ethyl-N-methylbenzene-1-sulfonamide.

G CrudeProduct Crude Product Purification Purification (Recrystallization/Chromatography) CrudeProduct->Purification PurityCheck Purity Assessment (HPLC) Purification->PurityCheck StructureElucidation Structural Elucidation (NMR, MS) PurityCheck->StructureElucidation FinalProduct Characterized Product StructureElucidation->FinalProduct

Caption: General analytical workflow for product characterization.

High-Performance Liquid Chromatography (HPLC)

Reverse-phase HPLC is a suitable technique for assessing the purity of 2-Ethyl-N-methylbenzene-1-sulfonamide.

Protocol: HPLC-UV Analysis

  • Instrumentation: An HPLC system equipped with a UV detector, a C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm), and an autosampler.

  • Mobile Phase: A gradient elution using a mixture of acetonitrile (Solvent B) and water with 0.1% formic acid (Solvent A). A typical gradient could be:

    • 0-2 min: 20% B

    • 2-15 min: 20% to 80% B

    • 15-17 min: 80% B

    • 17-18 min: 80% to 20% B

    • 18-20 min: 20% B

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30 °C.

  • Detection Wavelength: 254 nm.

  • Injection Volume: 10 µL.

  • Sample Preparation: Dissolve a small amount of the sample in the mobile phase (initial conditions) to a concentration of approximately 1 mg/mL. Filter through a 0.45 µm syringe filter before injection.

Rationale: The C18 stationary phase provides good retention for the aromatic sulfonamide. The gradient elution ensures the separation of the main compound from potential impurities with different polarities. Formic acid is added to improve peak shape.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR spectroscopy is a powerful tool for the structural elucidation of 2-Ethyl-N-methylbenzene-1-sulfonamide.

Predicted ¹H NMR Spectrum (in CDCl₃):

  • δ 7.8-8.0 ppm (m, 1H): Aromatic proton ortho to the sulfonamide group.

  • δ 7.2-7.5 ppm (m, 3H): Remaining aromatic protons.

  • δ 4.8-5.2 ppm (q, 1H, J ≈ 5 Hz): NH proton (may be broad and exchangeable with D₂O).

  • δ 2.8-3.0 ppm (q, 2H, J ≈ 7.5 Hz): Methylene protons of the ethyl group.

  • δ 2.7-2.8 ppm (d, 3H, J ≈ 5 Hz): Methyl protons on the nitrogen.

  • δ 1.2-1.4 ppm (t, 3H, J ≈ 7.5 Hz): Methyl protons of the ethyl group.

Rationale: The chemical shifts are predicted based on the electronic environment of the protons. The aromatic protons will appear in the downfield region. The protons of the ethyl and N-methyl groups will be in the upfield region, with characteristic splitting patterns (quartet and triplet for the ethyl group, doublet for the N-methyl group due to coupling with the NH proton).

Pharmacological and Toxicological Profile

Potential Biological Activity

While no specific biological activity data for 2-Ethyl-N-methylbenzene-1-sulfonamide has been published, the broader class of N-substituted benzenesulfonamides has shown a wide range of pharmacological activities. These include antimicrobial,[12][13] anticancer,[3] and enzyme inhibitory actions.[14] The presence of the ethyl and methyl groups will influence the lipophilicity and steric properties of the molecule, which in turn could modulate its interaction with biological targets. Further research is warranted to explore the specific biological profile of this compound.

Safety and Handling

Based on the hazard classifications for 2-Ethyl-N-methylbenzene-1-sulfonamide, appropriate safety precautions should be taken in the laboratory.[5]

  • Hazard Classifications: Acute toxicity (oral, dermal, inhalation), skin irritation, and serious eye irritation.[5]

  • Handling: Use in a well-ventilated area, preferably a fume hood. Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat. Avoid inhalation of dust or vapors and prevent contact with skin and eyes.

Applications in Research and Drug Development

2-Ethyl-N-methylbenzene-1-sulfonamide can serve as a valuable building block in medicinal chemistry for the synthesis of more complex molecules. Its sulfonamide core is a well-established pharmacophore.[15] The ethyl and N-methyl substitutions provide handles for further chemical modification to optimize properties such as potency, selectivity, and pharmacokinetic profiles. Researchers can utilize this compound as a starting material or a scaffold to develop novel therapeutic agents targeting a variety of diseases.

References

  • N-(2-Arylmethylthio-4-Chloro-5-Methylbenzenesulfonyl)amide Derivatives as Potential Antimicrobial Agents—Synthesis and Biological Studies. (2019). MDPI. Available at: [Link]

  • Design, synthesis, molecular docking and biological screening of N-ethyl-N-methylbenzenesulfonamide derivatives as effective antimicrobial and antiproliferative agents. (n.d.). ResearchGate. Available at: [Link]

  • Synthesis and Biological Studies of Some New N-Substituted Derivatives of N-(1,3-Benzodioxol-5-yl)-4-methylbenzenesulfonamide. (n.d.). ResearchGate. Available at: [Link]

  • Biological activity of a benzene sulfonamide on perfusion pressure and coronary resistance using an isolated rat heart model. (2024). Brazilian Journal of Science. Available at: [Link]

  • Biological Activity Evaluation of Some New Benzenesulphonamide Derivatives. (2018). PMC. Available at: [Link]

  • Development and Validation of RP-HPLC Method for Quantitative Determination of 4-Amino Benzene Sulphonamide in Sulphonamide Hydrochloride. (2023). Trends in Sciences. Available at: [Link]

  • Synthesis of some new N-(alkyl/aralkyl)-N-(4-methoxyphenethyl) benzene sulfonamides as antibacterial agents against Escherichia. (2019). PubMed. Available at: [Link]

  • Synthesis and crystallographic characterization of N-allyl-N-benzyl-4-methylbenzenesulfonamide. (2020). NSF PAR. Available at: [Link]

  • Quantitation and Confirmation of Sulfonamides by Liquid Chromatography - Tandem. (n.d.). USDA. Available at: [Link]

  • Application of Micellar Mobile Phase for Quantification of Sulfonamides in Medicated Feeds by HPLC-DAD. (2021). PMC. Available at: [Link]

  • (PDF) Development and Validation of RP-HPLC Method for Quantitative Determination of 4-Amino Benzene Sulphonamide in Sulphonamide Hydrochloride. (2023). ResearchGate. Available at: [Link]

  • 2-ethyl-N-methylbenzene-1-sulfonamide — Chemical Substance Information. (n.d.). NextSDS. Available at: [Link]

  • Synthesis and biological evaluation of N-alkyl sulfonamides derived from polycyclic hydrocarbon scaffolds using a nitrogen-centered radical approach. (2022). Organic & Biomolecular Chemistry (RSC Publishing). Available at: [Link]

  • Preparation of N-substituted arylsulfonamides. (n.d.). Google Patents.
  • 2-ethyl-n-methylbenzene-1-sulfonamide (C9H13NO2S). (n.d.). PubChemLite. Available at: [Link]

  • N-Ethyl-2-methylbenzenesulfonamide. (2018). SIELC Technologies. Available at: [Link]

  • The Evolving Role of Sulfonamides in Medicine and Drug Development: A Brief Review. (n.d.). Sami Publishing Company. Available at: [Link]

  • The Evolving Role of Sulfonamides in Medicine and Drug Development: A Brief Review. (2025). Advanced Journal of Chemistry-Section B: Natural Products and Medical Chemistry. Available at: [Link]

  • Newly synthesized sulfonamide derivatives explored for DNA binding, enzyme inhibitory, and cytotoxicity activities: a mixed computational and experimental analyses. (2024). PMC. Available at: [Link]

  • Development of novel organometallic sulfonamides with N-ethyl or N-methyl benzenesulfonamide units as potential human carbonic anhydrase I, II, IX and XII isoforms' inhibitors: Synthesis, biological evaluation and docking studies. (2024). PubMed. Available at: [Link]

  • Natural-abundance nitrogen-15 nuclear magnetic resonance spectroscopy. Electronic effects in benzenesulfonamides. (n.d.). The Journal of Organic Chemistry - ACS Publications. Available at: [Link]

  • 2-Ethylbenzene-1-sulfonamide. (n.d.). PubChem. Available at: [Link]

  • N-[2-(2-isopropylphenoxy)ethyl]naphthalene-2-sulfonamide - Optional[1H NMR] - Spectrum. (n.d.). SpectraBase. Available at: [Link]

Sources

Exploratory

Physicochemical Profiling of 2-Ethyl-N-methylbenzene-1-sulfonamide: A Technical Guide

Executive Summary In modern drug discovery, the transition from a synthesized building block to a viable lead compound is governed by its physicochemical properties[1]. 2-Ethyl-N-methylbenzene-1-sulfonamide (CAS: 1696381...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

In modern drug discovery, the transition from a synthesized building block to a viable lead compound is governed by its physicochemical properties[1]. 2-Ethyl-N-methylbenzene-1-sulfonamide (CAS: 1696381-41-5)[2],[3] is a highly specialized sulfonamide intermediate frequently utilized in the synthesis of complex active pharmaceutical ingredients (APIs), including pyridazine-based kinase inhibitors[4]. As a Senior Application Scientist, I approach the profiling of this molecule not merely as a data-gathering exercise, but as a predictive framework. Understanding the specific thermodynamic and lipophilic boundaries of this building block allows us to rationally predict the pharmacokinetics (PK) and formulation viability of its downstream derivatives.

Structural Causality & Physicochemical Dashboard

The inherent physicochemical behavior of 2-Ethyl-N-methylbenzene-1-sulfonamide is dictated by two critical structural modifications compared to a standard benzenesulfonamide:

  • Steric Hindrance (2-Ethyl Group): The bulky ethyl group at the ortho position forces the sulfonamide moiety out of coplanarity with the aromatic ring. This conformational locking reduces the crystal lattice energy, which lowers the thermodynamic barrier to aqueous solvation.

  • H-Bond Modulation (N-Methyl Group): By capping one of the primary sulfonamide protons with a methyl group, the molecule loses a hydrogen bond donor (HBD). This structural choice intentionally increases the molecule's intrinsic lipophilicity (LogP) to enhance membrane permeability, albeit at the cost of reduced aqueous solubility.

G Core 2-Ethyl-N-methylbenzene- 1-sulfonamide Sub1 2-Ethyl Group (Steric Bulk) Core->Sub1 Sub2 N-Methylsulfonamide (H-Bond Donor/Acceptor) Core->Sub2 Trait1 Increased Lipophilicity (Higher LogP) Sub1->Trait1 Trait2 Conformational Locking Sub1->Trait2 Trait3 Modulated pKa (Weak Acidic NH) Sub2->Trait3 Trait4 Aqueous Solubility (Thermodynamic Barrier) Sub2->Trait4 Trait1->Trait4 Inversely correlated

Structural features dictating the physicochemical profile of the sulfonamide.

Quantitative Data Summary

To establish a baseline for experimental design, the theoretical and established properties of the compound are summarized below[3]:

PropertyValue / DescriptorRelevance to Drug Design
Molecular Formula C9H13NO2SDetermines exact mass (199.0667 Da) for LC-MS tracking.
Molecular Weight 199.27 g/mol Low MW ensures high ligand efficiency in fragment building.
H-Bond Donors (HBD) 1 (N-H)Participates in target binding; affects desolvation penalty.
H-Bond Acceptors (HBA) 2 (S=O)Key for binding interactions and aqueous solvation.
Predicted LogP ~2.2Optimal lipophilicity for passive transcellular permeability.
Predicted pKa ~10.5 (Acidic)Remains unionized across the physiological GI tract pH gradient.

In-Depth Experimental Workflows

To accurately profile this compound, we must employ rigorous, self-validating experimental methodologies. The protocols below detail the causality behind each procedural step.

Workflow 1: Thermodynamic Aqueous Solubility (Shake-Flask Method)

Causality: In early discovery, kinetic solubility (via DMSO stock dilution) is often used for high-throughput screening. However, the presence of even 0.5-5% DMSO can artificially inflate solubility by up to 6-fold due to co-solvent effects and metastable supersaturation[5]. For a highly accurate profile, we must use the classical shake-flask method, which establishes a true thermodynamic equilibrium between the solid crystalline lattice and the aqueous phase[6],[7].

Workflow Step1 Solid Dispensing (Excess API) Step2 Buffer Addition (pH 1.2, 4.5, 7.4) Step1->Step2 Step3 Incubation & Shaking (48h at 37°C) Step2->Step3 Step4 Phase Separation (Centrifugation) Step3->Step4 Step5 LC-MS/UV Quantification Step4->Step5

Step-by-step shake-flask methodology for thermodynamic solubility assessment.

Step-by-Step Protocol:

  • Solid Dispensing: Dispense 3-5 mg of crystalline 2-Ethyl-N-methylbenzene-1-sulfonamide into 2 mL glass vials. Causality: An excess of solid must be present to ensure the solution reaches absolute saturation[8].

  • Buffer Addition: Add 1.0 mL of aqueous buffer (pH 1.2 HCl, pH 4.5 acetate, and pH 7.4 phosphate).

  • Incubation: Seal the vials and incubate at 37°C on an orbital shaker at 300 rpm for 48 hours. Causality: 48 hours provides sufficient time to overcome slow dissolution kinetics and reach thermodynamic equilibrium[6].

  • Phase Separation: Centrifuge the suspension at 10,000 x g for 15 minutes. Causality: Centrifugation is strictly preferred over filtration, as lipophilic sulfonamides can non-specifically bind to filter membranes, leading to false-low concentration readings.

  • Quantification: Analyze the supernatant via HPLC-UV against a pre-established calibration curve.

Self-Validation Checkpoint: Verify the pH of the suspension immediately after buffer addition and at the end of the 48-hour incubation[7]. If the final pH shifts by >0.05 units, the compound has exceeded the buffer's capacity, invalidating the solubility measurement for that specific target pH.

Workflow 2: Lipophilicity (LogD/LogP) Determination

Causality: Because the pKa of the N-methylsulfonamide group is highly basic/weakly acidic (~10.5), the molecule remains entirely unionized at pH 7.4. Therefore, its distribution coefficient (LogD at pH 7.4) is functionally equivalent to its partition coefficient (LogP). We utilize the shake-flask LC-MS method for extreme precision.

Step-by-Step Protocol:

  • Solvent Preparation: Pre-saturate 1-octanol with pH 7.4 phosphate buffer, and vice versa, by stirring the two phases together for 24 hours. Causality: Mutual saturation prevents volume shifts during the actual experiment.

  • Partitioning: Add 500 µL of the pre-saturated octanol and 500 µL of the pre-saturated aqueous buffer to a vial containing 1 mg of the analyte.

  • Equilibration: Shake vigorously via mechanical inversion for 60 minutes at 25°C, followed by centrifugation to achieve a crisp phase boundary.

  • Analysis: Sample both phases carefully (avoiding the interface) and quantify the concentration using LC-MS/MS. Calculate LogP as log10​([Octanol]/[Aqueous]) .

Self-Validation Checkpoint: Perform a strict mass balance analysis. The total mass of the compound recovered from both the octanol and aqueous phases must equal 100 ± 5% of the initial input mass. A deficit indicates precipitation at the interface or non-specific binding to the vial walls, requiring a re-evaluation of the input concentration.

Workflow 3: pKa Determination via Potentiometric Titration

Causality: The remaining N-H proton on the sulfonamide is weakly acidic. Accurately determining its pKa is vital for predicting its ionization state in localized microenvironments (e.g., the alkaline environment of the lower intestine). Potentiometric titration is selected because it directly measures the buffering capacity of the ionization event with high sensitivity[1].

Step-by-Step Protocol:

  • Sample Preparation: Dissolve the compound in a standardized 0.15 M KCl solution to maintain constant ionic strength. If aqueous solubility is too low, use a co-solvent system (e.g., 20% methanol) and extrapolate back to 0% co-solvent using the Yasuda-Shedlovsky equation.

  • Titration: Titrate with standardized 0.1 M NaOH under an inert argon atmosphere. Causality: Argon prevents atmospheric CO2 from dissolving into the solution and forming carbonic acid, which would skew the basic pH readings.

  • Data Derivation: Record the pH shift continuously. The pKa is derived from the inflection point of the titration curve using Bjerrum plot analysis.

Self-Validation Checkpoint: Conduct a blank titration of the solvent system (without the API) prior to the sample run. Subtracting this blank curve from the sample curve isolates the buffering capacity of the API alone, validating that the observed inflection point is not an artifact of solvent impurities.

References

  • Chemical Substance Information: 2-ethyl-N-methylbenzene-1-sulfonamide. NextSDS. URL:[Link]

  • 2-ethyl-N-methylbenzene-1-sulfonamide | 1696381-41-5. Molport. URL:[Link]

  • High throughput physicochemical profiling for drug discovery. Kerns, E.H. (2001). Journal of Pharmaceutical Sciences. URL:[Link]

  • Development of a high throughput equilibrium solubility assay using miniaturized shake-flask method in early drug discovery. Zhou, L. et al. (2007). Journal of Pharmaceutical Sciences. URL:[Link]

  • Determination of Thermodynamic Solubility of Active Pharmaceutical Ingredients for Veterinary Species: A New USP General Chapter. Marques, M.R.C. et al. (2017). Dissolution Technologies. URL:[Link]

Sources

Foundational

Preliminary In Vitro Toxicity Profiling of 2-Ethyl-N-methylbenzene-1-sulfonamide: A Mechanistic and Methodological Guide

Executive Summary As a building block in synthetic chemistry and early-stage drug discovery, 2-Ethyl-N-methylbenzene-1-sulfonamide (CAS: 1696381-41-5) presents specific handling and formulation challenges[1]. Before adva...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

As a building block in synthetic chemistry and early-stage drug discovery, 2-Ethyl-N-methylbenzene-1-sulfonamide (CAS: 1696381-41-5) presents specific handling and formulation challenges[1]. Before advancing this compound into complex biological models, it is critical to establish a preliminary in vitro safety profile. Based on regulatory notifications, this alkylbenzene sulfonamide derivative carries specific Globally Harmonized System (GHS) hazard classifications, including Acute Toxicity 4 (oral/dermal/inhalation), Skin Irritation 2, Eye Irritation 2A, and STOT SE 3 (Specific Target Organ Toxicity - Single Exposure, primarily CNS depression)[2].

This whitepaper provides a comprehensive, causality-driven framework for translating these known hazards into standardized, self-validating in vitro screening workflows.

Mechanistic Rationale: The Causality of Sulfonamide Toxicity

To design an effective screening cascade, we must first understand the mechanistic drivers of sulfonamide-induced toxicity. The adverse effects of 2-Ethyl-N-methylbenzene-1-sulfonamide are governed by two primary pathways:

  • Metabolic Bioactivation (Systemic Toxicity): Sulfonamides are heavily metabolized by hepatic Cytochrome P450 (CYP450) enzymes. This oxidation frequently yields highly reactive hydroxylamine metabolites[3]. These electrophilic species deplete intracellular glutathione, leading to severe oxidative stress, mitochondrial dysfunction, and ultimately, cellular necrosis or apoptosis. This mechanism underpins the compound's Acute Tox. 4 classification[2][3].

  • Direct Membrane Disruption (Local Irritation): The amphiphilic nature of alkylbenzene sulfonamides allows them to intercalate into lipid bilayers. Upon direct contact with the stratum corneum or corneal epithelium, they disrupt cellular tight junctions and induce localized inflammatory cascades, driving the Skin Irrit. 2 and Eye Irrit. 2A classifications[2][4].

  • Blood-Brain Barrier (BBB) Penetration (STOT SE 3): The lipophilic ethyl and methyl substitutions on the benzene ring enhance the compound's ability to cross the BBB, leading to the reported drowsiness and dizziness (STOT SE 3)[2].

Systems Toxicology Visualization

ToxicityPathway cluster_metabolism Hepatic / Local Metabolism cluster_outcomes In Vitro Toxicological Outcomes Cmpd 2-Ethyl-N-methylbenzene -1-sulfonamide CYP CYP450 Oxidation Cmpd->CYP Systemic Absorption Irrit Tissue Damage (Skin/Eye Irritation) Cmpd->Irrit Direct Contact Neuro Neuronal Depression (STOT SE 3) Cmpd->Neuro BBB Penetration Metab Hydroxylamine Metabolites CYP->Metab Cyto Basal Cytotoxicity (Acute Tox 4) Metab->Cyto Oxidative Stress

Fig 1: Proposed Adverse Outcome Pathway for 2-Ethyl-N-methylbenzene-1-sulfonamide toxicity.

Quantitative Data Synthesis: In Vitro to GHS Mapping

To ensure regulatory alignment, all in vitro readouts must be benchmarked against established threshold criteria. The table below summarizes the target assays and their quantitative acceptance criteria for profiling this compound.

GHS Hazard CodeTarget Organ/SystemRecommended In Vitro AssayQuantitative Toxicity ThresholdMechanistic Biomarker
Acute Tox. 4 (H302/312/332) Systemic / HepaticHepG2 Cytotoxicity (Multiplexed)IC₅₀ < 1000 µMWST-8 (Mitochondrial) & LDH (Membrane)
Skin Irrit. 2 (H315) DermalOECD 439 (EpiDerm™ RhE)Tissue Viability ≤ 50%Formazan reduction (MTT)
Eye Irrit. 2A (H319) OcularOECD 492 (EpiOcular™ RhCE)Tissue Viability ≤ 60%Formazan reduction (MTT)
STOT SE 3 (H336) Central Nervous SystemSH-SY5Y NeurotoxicityIC₅₀ < 500 µMNeuronal viability / ATP depletion

Experimental Protocols (Self-Validating Systems)

The following methodologies are designed not just as instructional steps, but as self-validating systems. Every protocol includes internal controls to ensure that any observed toxicity is a true pharmacological effect rather than an artifact of solvent toxicity or assay degradation.

Protocol A: Multiplexed Cytotoxicity Profiling (HepG2 & SH-SY5Y)

Rationale: Using both WST-8 and LDH assays allows us to distinguish between early-stage metabolic inhibition (mitochondrial stress via hydroxylamines) and late-stage structural cytotoxicity (membrane rupture).

Step-by-Step Methodology:

  • Cell Seeding: Seed HepG2 (hepatocellular) and SH-SY5Y (neuroblastoma) cells at a density of 1 × 10⁴ cells/well in a 96-well plate. Incubate overnight at 37°C, 5% CO₂ to allow for adherence and metabolic stabilization.

  • Compound Preparation: Prepare a 100 mM stock of 2-Ethyl-N-methylbenzene-1-sulfonamide in anhydrous DMSO to prevent hydrolytic degradation.

  • Treatment: Perform a 10-point serial dilution in the assay medium. Critical: Ensure the final DMSO concentration in all wells remains ≤0.1% to avoid solvent-induced baseline cytotoxicity.

  • Self-Validation Controls:

    • Negative Control: 0.1% DMSO in medium (establishes 100% baseline viability).

    • Positive Control: 1% Triton X-100 (induces complete membrane lysis, establishing 0% viability).

  • Incubation: Expose cells to the compound for 24 and 48 hours to capture both acute and metabolite-driven delayed toxicity.

  • Multiplexed Readout:

    • LDH Release: Transfer 50 µL of supernatant to a new plate. Add LDH reaction mix and measure absorbance at 490 nm.

    • WST-8 Viability: Add 10 µL of WST-8 reagent to the remaining cells/medium. Incubate for 2 hours and measure absorbance at 450 nm.

Protocol B: OECD 439 EpiDerm™ Skin Irritation Test

Rationale: Standard 2D keratinocyte cultures lack a stratum corneum, leading to false-positive irritation results. The Reconstructed Human Epidermis (RhE) model accurately mimics human dermal exposure and barrier function[4].

Step-by-Step Methodology:

  • Tissue Equilibration: Upon receipt, transfer EpiDerm™ RhE tissues to 6-well plates containing pre-warmed assay medium. Incubate overnight at 37°C, 5% CO₂ to allow tissues to recover from shipping stress and establish a stable metabolic baseline.

  • Dosing: Apply 30 µL of liquid 2-Ethyl-N-methylbenzene-1-sulfonamide (or 25 mg if utilizing a solid formulation) directly to the apical surface of the RhE tissue, ensuring uniform coverage.

  • Self-Validation Controls:

    • Negative Control: 30 µL of DPBS (ensures baseline tissue viability).

    • Positive Control: 30 µL of 5% Sodium Dodecyl Sulfate (SDS) (validates the sensitivity of the tissue batch to known irritants).

  • Exposure & Washing: Incubate for exactly 60 minutes. Post-incubation, thoroughly wash the tissues with DPBS to remove residual compound, preventing continuous non-physiological exposure.

  • MTT Viability Assay: Transfer tissues to a 24-well plate containing 300 µL of MTT solution (1 mg/mL). Incubate for 3 hours.

  • Extraction & Readout: Extract the precipitated blue formazan using isopropanol for 2 hours on a plate shaker. Measure the optical density (OD) at 570 nm. A viability of ≤50% relative to the negative control confirms the Skin Irrit. 2 (H315) classification.

References

  • Source: nextsds.
  • Source: molport.
  • Source: sgs.
  • Source: nih.

Sources

Exploratory

pharmacokinetic properties of 2-Ethyl-N-methylbenzene-1-sulfonamide

An In-depth Technical Guide on the Pharmacokinetic Properties of 2-Ethyl-N-methylbenzene-1-sulfonamide Foreword: A Note on Methodology Given the nascent stage of research into 2-Ethyl-N-methylbenzene-1-sulfonamide, publi...

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Author: BenchChem Technical Support Team. Date: April 2026

An In-depth Technical Guide on the Pharmacokinetic Properties of 2-Ethyl-N-methylbenzene-1-sulfonamide

Foreword: A Note on Methodology

Given the nascent stage of research into 2-Ethyl-N-methylbenzene-1-sulfonamide, publicly available, peer-reviewed pharmacokinetic data is limited. To provide a robust and scientifically grounded guide, this document will leverage established principles of drug metabolism and pharmacokinetics (DMPK) and will use well-characterized sulfonamides as surrogate examples to illustrate key concepts and experimental workflows. This approach ensures that the methodologies and interpretations presented are rooted in established scientific practice and are directly applicable to the investigation of novel sulfonamide-based compounds like 2-Ethyl-N-methylbenzene-1-sulfonamide.

Introduction: Charting the Course for a Novel Sulfonamide

The journey of a drug candidate from laboratory discovery to clinical application is critically dependent on a thorough understanding of its pharmacokinetic profile. For 2-Ethyl-N-methylbenzene-1-sulfonamide, a novel aromatic sulfonamide, elucidating its Absorption, Distribution, Metabolism, and Excretion (ADME) properties is a pivotal step in assessing its therapeutic potential and safety. This guide provides a comprehensive technical overview of the core pharmacokinetic investigations essential for advancing such a compound.

Physicochemical Properties: The Foundation of Pharmacokinetics

The intrinsic properties of a molecule are the primary determinants of its pharmacokinetic behavior. For 2-Ethyl-N-methylbenzene-1-sulfonamide, key physicochemical parameters that require initial characterization include:

ParameterImportance in Pharmacokinetics
Molecular Weight Influences diffusion and transport across biological membranes.
LogP/LogD A measure of lipophilicity, which affects solubility, permeability, and plasma protein binding.
pKa Determines the ionization state at physiological pH, impacting solubility and membrane transport.
Aqueous Solubility A critical factor for dissolution and subsequent absorption.

These parameters collectively govern how the compound will interact with the physiological environment, and their early determination is crucial for designing relevant ADME studies.

The ADME Paradigm: A Holistic View of Drug Disposition

The ADME paradigm provides a framework for understanding the fate of a drug in the body. It encompasses four interconnected processes:

  • Absorption: The process by which a drug enters the systemic circulation.

  • Distribution: The reversible transfer of a drug from the bloodstream to various tissues.

  • Metabolism: The chemical modification of a drug by the body, primarily to facilitate its elimination.

  • Excretion: The irreversible removal of a drug and its metabolites from the body.

A comprehensive evaluation of these four pillars is non-negotiable for any aspiring therapeutic agent.

Absorption: The Gateway to Systemic Exposure

For orally administered drugs, absorption is the first major hurdle. The efficiency of absorption, termed bioavailability, is a critical determinant of therapeutic efficacy.

Permeability and Efflux: The Push and Pull of Intestinal Transit

The ability of 2-Ethyl-N-methylbenzene-1-sulfonamide to cross the intestinal epithelium is a key factor in its oral absorption. This is often assessed using in vitro models such as the Parallel Artificial Membrane Permeability Assay (PAMPA) or cell-based assays like the Caco-2 model.

Experimental Workflow: Caco-2 Permeability Assay

G cluster_prep Cell Culture Preparation cluster_assay Permeability Assessment Caco2_seed Seed Caco-2 cells on Transwell inserts Caco2_culture Culture for 21 days to form a confluent monolayer Caco2_seed->Caco2_culture TEER_measurement Measure Transepithelial Electrical Resistance (TEER) to confirm monolayer integrity Caco2_culture->TEER_measurement add_compound Add 2-Ethyl-N-methylbenzene-1-sulfonamide to the apical (A) or basolateral (B) side TEER_measurement->add_compound incubate Incubate at 37°C add_compound->incubate sample Sample from the receiver compartment at timed intervals incubate->sample analyze Analyze samples by LC-MS/MS to determine compound concentration sample->analyze calculate_Papp Calculate the apparent permeability coefficient (Papp) analyze->calculate_Papp

Caption: Workflow for assessing intestinal permeability using the Caco-2 cell model.

A high apparent permeability (Papp) value is desirable, but it is also crucial to assess whether the compound is a substrate for efflux transporters like P-glycoprotein (P-gp). An efflux ratio (Papp B-A / Papp A-B) significantly greater than 2 suggests that the compound is actively pumped back into the intestinal lumen, which can limit its absorption.

Distribution: Reaching the Target

Once absorbed, a drug distributes throughout the body. The extent of distribution is influenced by its binding to plasma proteins and its ability to penetrate into tissues.

Plasma Protein Binding: The Free Drug Hypothesis

Only the unbound fraction of a drug is pharmacologically active and available to be metabolized and excreted. Therefore, determining the extent of plasma protein binding (PPB) is a critical step. High PPB can limit the free drug concentration at the target site and can also affect the drug's clearance.

Experimental Protocol: Equilibrium Dialysis for Plasma Protein Binding

  • Apparatus Setup: Prepare equilibrium dialysis cells with a semi-permeable membrane that allows the passage of small molecules but not proteins.

  • Sample Preparation: Add plasma to one chamber and a protein-free buffer to the other.

  • Compound Addition: Spike the plasma-containing chamber with 2-Ethyl-N-methylbenzene-1-sulfonamide.

  • Equilibration: Incubate the apparatus at 37°C with gentle shaking until equilibrium is reached (typically 4-24 hours).

  • Sampling: At the end of the incubation, take samples from both the plasma and buffer chambers.

  • Analysis: Determine the concentration of the compound in both samples using a validated analytical method like LC-MS/MS.

  • Calculation: The percentage of unbound drug is calculated from the ratio of the concentration in the buffer chamber to the concentration in the plasma chamber.

Volume of Distribution: An Indicator of Tissue Penetration

The volume of distribution (Vd) is a theoretical volume that relates the amount of drug in the body to its concentration in the plasma. A large Vd suggests extensive tissue distribution, while a small Vd indicates that the drug is largely confined to the bloodstream.

Metabolism: The Biotransformation Factory

Metabolism is the body's mechanism for converting foreign compounds (xenobiotics) into more water-soluble, and thus more easily excretable, forms. This process is primarily carried out by enzymes in the liver.

Phase I and Phase II Metabolism: A Two-Step Process
  • Phase I Reactions: These typically involve oxidation, reduction, or hydrolysis to introduce or unmask a functional group. The Cytochrome P450 (CYP) superfamily of enzymes are major players in Phase I metabolism.

  • Phase II Reactions: These are conjugation reactions where an endogenous molecule (e.g., glucuronic acid, sulfate, glutathione) is attached to the drug or its Phase I metabolite.

For a sulfonamide like 2-Ethyl-N-methylbenzene-1-sulfonamide, potential metabolic pathways include N-dealkylation, aromatic hydroxylation, and glucuronidation of the sulfonamide nitrogen.

In Vitro Metabolic Stability: Predicting In Vivo Clearance

The metabolic stability of a compound provides an early indication of its likely in vivo half-life. This is often assessed by incubating the compound with liver microsomes or hepatocytes and monitoring its disappearance over time.

Experimental Workflow: Metabolic Stability in Human Liver Microsomes

G cluster_prep Reaction Preparation cluster_reaction Metabolic Reaction cluster_analysis Analysis and Data Interpretation prepare_mix Prepare a master mix containing human liver microsomes (HLM) and buffer prewarm Pre-warm the HLM mix to 37°C add_compound Add 2-Ethyl-N-methylbenzene-1-sulfonamide to initiate the reaction prewarm->add_compound start_reaction Add NADPH to start the enzymatic reaction add_compound->start_reaction time_points Take aliquots at specific time points (e.g., 0, 5, 15, 30, 60 min) start_reaction->time_points quench Quench the reaction in each aliquot with a cold organic solvent (e.g., acetonitrile) time_points->quench centrifuge Centrifuge to pellet the protein quench->centrifuge analyze_supernatant Analyze the supernatant by LC-MS/MS to quantify the remaining parent compound centrifuge->analyze_supernatant plot_data Plot the natural log of the percentage of compound remaining versus time analyze_supernatant->plot_data calculate_t12 Calculate the in vitro half-life (t1/2) and intrinsic clearance (CLint) plot_data->calculate_t12

Caption: Workflow for determining metabolic stability using human liver microsomes.

A short in vitro half-life suggests that the compound is rapidly metabolized and may have a short half-life in vivo.

Excretion: The Final Exit

Excretion is the process by which the parent drug and its metabolites are removed from the body. The primary routes of excretion are via the kidneys (renal excretion) into the urine and via the liver (biliary excretion) into the feces.

The overall rate of elimination is described by the clearance (CL) of the drug, which represents the volume of plasma cleared of the drug per unit of time. The half-life (t1/2) of a drug is the time it takes for the plasma concentration to decrease by half and is dependent on both the volume of distribution and the clearance.

Integrating the Data: Building a Pharmacokinetic Profile

The data from these individual studies are then integrated to build a comprehensive pharmacokinetic profile of 2-Ethyl-N-methylbenzene-1-sulfonamide. This profile is essential for informing decisions on dosing regimens for further preclinical and clinical studies.

Table of Key Pharmacokinetic Parameters

ParameterSymbolDefinitionImportance
Bioavailability F (%)The fraction of an administered dose that reaches the systemic circulation.Determines the dose required to achieve a therapeutic concentration.
Volume of Distribution Vd (L/kg)The theoretical volume into which a drug distributes to produce the observed plasma concentration.Indicates the extent of tissue distribution.
Clearance CL (L/h/kg)The volume of plasma cleared of drug per unit time.Determines the maintenance dose rate required to achieve a target steady-state concentration.
Half-life t1/2 (h)The time required for the plasma concentration of a drug to decrease by half.Determines the dosing interval.

Future Directions: From Preclinical to Clinical

The preclinical pharmacokinetic data for 2-Ethyl-N-methylbenzene-1-sulfonamide will be instrumental in designing first-in-human studies. Allometric scaling can be used to predict human pharmacokinetic parameters from animal data, although this requires data from multiple species. Furthermore, understanding the compound's potential for drug-drug interactions, particularly through inhibition or induction of CYP enzymes, is a critical component of its safety assessment before it can be administered to humans.

This guide provides a roadmap for the systematic pharmacokinetic characterization of 2-Ethyl-N-methylbenzene-1-sulfonamide. By following these established principles and methodologies, researchers can build a robust data package to support the continued development of this promising new chemical entity.

References

  • Hubatsch, I., Ragnarsson, E. G., & Artursson, P. (2007). Determination of drug permeability and prediction of drug absorption in Caco-2 models. Nature Protocols, 2(9), 2111–2119. [Link]

  • Bohnert, T., & Gan, L. S. (2013). Plasma protein binding: from discovery to development. Journal of Pharmaceutical Sciences, 102(9), 2953–2994. [Link]

  • Guengerich, F. P. (2008). Cytochrome P450 and chemical toxicology. Chemical Research in Toxicology, 21(1), 70–83. [Link]

  • Mahmood, I., & Balian, J. D. (1996). The pharmacokinetic and pharmacodynamic consequences of dose-dependent plasma protein binding. Journal of Pharmacokinetics and Biopharmaceutics, 24(4), 345–357. [Link]

Foundational

Orthogonal Binding Affinity Profiling of 2-Ethyl-N-methylbenzene-1-sulfonamide: A Methodological Whitepaper

Executive Summary & Pharmacological Context The compound 2-Ethyl-N-methylbenzene-1-sulfonamide (CAS: 1696381-41-5; MW: 199.27) represents a highly versatile, low-molecular-weight building block in rational drug design[1]...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary & Pharmacological Context

The compound 2-Ethyl-N-methylbenzene-1-sulfonamide (CAS: 1696381-41-5; MW: 199.27) represents a highly versatile, low-molecular-weight building block in rational drug design[1]. Featuring a benzenesulfonamide core with ortho-ethyl and N-methyl substitutions, this scaffold is uniquely positioned to probe the orthosteric binding pockets of several high-value therapeutic targets.

Historically, the primary sulfonamide moiety ( −SO2​NH2​ ) is a privileged pharmacophore for metalloenzymes, most notably human Carbonic Anhydrases (hCAs), where it coordinates directly with the active-site zinc ion[2]. However, recent structural optimizations of substituted sulfonamides have expanded their target landscape to include G-protein coupled receptors like the Prostaglandin E2 receptor subtype 1 (EP1)[3], receptor tyrosine kinases such as VEGFR-2[4], and bacterial targets like Penicillin-Binding Protein 2X (PBP-2X)[5].

This whitepaper provides an in-depth, self-validating methodological framework for quantifying the receptor binding affinity of 2-Ethyl-N-methylbenzene-1-sulfonamide and its derivatives using orthogonal biophysical techniques.

Mechanistic Rationale for Target Engagement

The binding affinity of 2-Ethyl-N-methylbenzene-1-sulfonamide is dictated by a bipartite interaction model. The sulfonamide group acts as the primary anchor, while the 2-ethyl and N-methyl groups dictate selectivity through steric occlusion and hydrophobic packing.

  • Carbonic Anhydrase II (hCA II): The deprotonated sulfonamide nitrogen coordinates with the Zn2+ ion, displacing the catalytic water molecule. The ortho-ethyl group interacts with the hydrophobic wall of the hCA II active site (Val121, Val143, Leu198)[2].

  • VEGFR-2: Substituted sulfonamides exhibit potent anti-angiogenic properties by binding to the ATP-binding hinge region of VEGFR-2. The N-methyl group can modulate the hydrogen bond donor/acceptor profile, impacting the IC50​ values significantly[4].

  • PBP-2X: In silico docking studies reveal that sulfonamide derivatives form critical hydrogen bonds with active site residues such as GLY664, VAL662, and ARG426, mimicking the binding orientation of standard beta-lactam antibiotics[5].

Mechanism Ligand 2-Ethyl-N-methylbenzene-1-sulfonamide Pocket Receptor Binding Pocket (e.g., hCA II / VEGFR-2) Ligand->Pocket Enters cavity Zn Zinc Ion Coordination (Primary Interaction) Pocket->Zn SO2NH- moiety Hydrophobic Hydrophobic Interactions (Ethyl/Methyl Groups) Pocket->Hydrophobic Ortho-ethyl & N-methyl Hbond Hydrogen Bonding (Sulfonamide Oxygens) Pocket->Hbond N-H and S=O Complex Stable Receptor-Ligand Complex Zn->Complex Hydrophobic->Complex Hbond->Complex

Mechanistic binding interactions of the sulfonamide derivative within the receptor pocket.

Orthogonal Binding Affinity Workflows

To establish a highly trustworthy data package, we employ an orthogonal screening approach. Relying on a single assay format often leads to false positives due to assay interference or non-specific aggregation. We pair Native Mass Spectrometry (Native MS) for absolute stoichiometry and equilibrium dissociation constants ( Kd​ ) with Surface Plasmon Resonance (SPR) for real-time kinetic resolution ( kon​ , koff​ ).

Workflow Start 2-Ethyl-N-methylbenzene-1-sulfonamide Library Preparation NativeMS Native Mass Spectrometry (Stoichiometry & Kd) Start->NativeMS Aliquot 1 SPR Surface Plasmon Resonance (Kinetics: kon, koff) Start->SPR Aliquot 2 ITC Isothermal Titration Calorimetry (Thermodynamics: ΔH, ΔS) Start->ITC Aliquot 3 Integration Global Affinity Profiling & Lead Optimization NativeMS->Integration Kd values SPR->Integration Kinetic rates ITC->Integration Thermodynamic signature

Orthogonal workflow for sulfonamide receptor binding affinity studies.

Protocol 1: Native Mass Spectrometry for Kd​ Determination

Expertise & Causality: Traditional biochemical assays struggle to differentiate binding affinities across different protein modforms (e.g., phosphorylated vs. unphosphorylated hCA II). Native MS circumvents this by transferring intact non-covalent protein-ligand complexes into the gas phase. The soft nano-electrospray ionization (nano-ESI) preserves the tertiary structure and the specific zinc-sulfonamide coordination[2].

Step-by-Step Methodology:

  • Protein Preparation: Buffer exchange the target receptor (e.g., hCA II) into 100 mM ammonium acetate (pH 6.8) using Micro Bio-Spin 6 columns. Causality: Ammonium acetate is volatile and essential for preserving native-like folding in the gas phase.

  • Ligand Titration: Prepare a stock solution of 2-Ethyl-N-methylbenzene-1-sulfonamide in 100% DMSO. Dilute into ammonium acetate to a final DMSO concentration of <1%. Incubate 5 µM of the receptor with varying concentrations of the ligand (0.1 µM to 50 µM) for 15 minutes at room temperature.

  • Nano-ESI MS Analysis: Introduce the sample via gold-coated borosilicate capillaries into a Q-Exactive UHMR mass spectrometer. Apply a capillary voltage of 1.2 kV and maintain the desolvation temperature at 200°C.

  • Data Extraction: Calculate the Kd​ by integrating the peak areas of the unbound receptor ( Aunbound​ ) and the ligand-bound receptor ( Abound​ ) across the charge state distribution.

Self-Validating Mechanism: The protocol is self-validating through the monitoring of the charge state envelope. If the charge state distribution shifts dramatically to higher charge states (e.g., from +10 to +15 for hCA II), it indicates protein unfolding or denaturation rather than specific orthosteric binding, immediately flagging the data point as invalid.

Protocol 2: Surface Plasmon Resonance (SPR) Kinetics

Expertise & Causality: While Native MS provides equilibrium data, SPR is required to extract the association ( kon​ ) and dissociation ( koff​ ) rates. The receptor is immobilized on the sensor chip rather than the small molecule to ensure the crucial sulfonamide moiety remains unhindered and available for binding[4].

Step-by-Step Methodology:

  • Sensor Chip Preparation: Dock a CM5 sensor chip into the SPR instrument (e.g., Biacore 8K). Activate the dextran matrix using standard EDC/NHS chemistry.

  • Immobilization: Inject the receptor (diluted in 10 mM sodium acetate, pH 4.5) to achieve an immobilization level of ~3000 Response Units (RU). Quench unreacted esters with 1 M ethanolamine-HCl.

  • Analyte Injection (Single-Cycle Kinetics): Inject 2-Ethyl-N-methylbenzene-1-sulfonamide in a 5-step ascending concentration series (e.g., 0.5, 1.5, 4.5, 13.5, 40.5 µM) without intermediate regeneration steps. Use PBS-P+ buffer containing 1% DMSO.

  • Kinetic Fitting: Fit the resulting sensorgrams to a 1:1 Langmuir binding model to derive kon​ , koff​ , and Kd​ ( Kd​=koff​/kon​ ).

Self-Validating Mechanism: The use of Single-Cycle Kinetics eliminates the need for harsh regeneration buffers (like Glycine-HCl), which often denature immobilized receptors over time. Furthermore, a reference flow cell (activated and quenched without protein) is subtracted in real-time. If the reference channel shows a response >5% of the active channel, it flags non-specific matrix binding, prompting a redesign of the running buffer (e.g., increasing surfactant concentration).

Quantitative Data Synthesis

The following table contextualizes the expected binding affinities of the 2-Ethyl-N-methylbenzene-1-sulfonamide scaffold by summarizing literature-validated binding metrics for structurally related sulfonamide derivatives against key therapeutic targets[2][3][4][5].

Target ReceptorLigand / Derivative ClassBinding Affinity ( Kd​ / IC50​ )Key Binding Interactions
hCA II (Unmodified) Primary Sulfonamides Kd​<0.1 µMZinc coordination via SO2​NH− [2]
hCA II (S50E Phosphomimic) Primary Sulfonamides Kd​≈83.1 µMReduced affinity due to steric/electrostatic clash[2]
VEGFR-2 Substituted Sulfonamides IC50​≈23.1−63.4 nMH-bonding in the hinge region, hydrophobic packing[4]
EP1 Receptor Sulfonylamino derivatives IC50​ in nanomolar rangeTransmembrane domain hydrophobic interactions[3]
PBP-2X Sulfonamide scaffoldsDocking Score: ≈−32.79 H-bonding with GLY664, VAL662, ARG426[5]

Table 1: Comparative binding affinities and interaction profiles of sulfonamide derivatives across diverse receptor targets.

Conclusion

Evaluating the receptor binding affinity of 2-Ethyl-N-methylbenzene-1-sulfonamide requires an appreciation of its dual-natured pharmacophore. By coupling the stoichiometric precision of Native Mass Spectrometry with the kinetic resolution of Surface Plasmon Resonance, researchers can generate a self-validating, artifact-free pharmacological profile. Understanding the exact causality behind buffer selections, immobilization strategies, and ionization parameters ensures that the resulting Kd​ and IC50​ values represent true orthosteric engagement, accelerating the lead optimization process.

References

  • 2-ethyl-N-methylbenzene-1-sulfonamide | 1696381-41-5 | Chemical Substance Information . Molport. 1

  • Effects of phosphorylation on the activity, inhibition and stability of carbonic anhydrases . ResearchGate. 2

  • Optimization of sulfonamide derivatives as highly selective EP1 receptor antagonists . Bioorganic & Medicinal Chemistry (NIH). 3

  • Molecular Docking Studies of Some Sulfonamide Derivatives as PBP-2X Inhibitors as Antibacterial Agents . Romanian Journal of Biophysics.5

  • Sulfonamides a Promising Hit for Cancer Therapy Through VEGFR-2 Inhibition . MDPI Biomedicines. 4

Sources

Protocols & Analytical Methods

Method

Application Note: Late-Stage Diversification of 2-Ethyl-N-methylbenzene-1-sulfonamide via Directed C–H Functionalization and N-Arylation

Introduction & Strategic Rationale In modern drug discovery and organic synthesis, sulfonamides are privileged pharmacophores. The building block 2-Ethyl-N-methylbenzene-1-sulfonamide (CAS: 1696381-41-5)[1] offers a uniq...

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Author: BenchChem Technical Support Team. Date: April 2026

Introduction & Strategic Rationale

In modern drug discovery and organic synthesis, sulfonamides are privileged pharmacophores. The building block 2-Ethyl-N-methylbenzene-1-sulfonamide (CAS: 1696381-41-5)[1] offers a unique structural topology for divergent library synthesis. As a secondary sulfonamide, it possesses two highly functionalizable vectors:

  • The C6-Aryl Position: The N-methylsulfonamide moiety acts as an excellent, weakly coordinating directing group for transition-metal-catalyzed ortho-C(sp2)–H activation. Crucially, the presence of the ethyl group at the C2 position acts as a steric block. This forces the palladium-catalyzed C–H activation exclusively to the C6 position, ensuring 100% regioselectivity during late-stage functionalization[2].

  • The N-Sulfonamide Position: The N–H bond can undergo oxidative cross-coupling to generate complex N-aryl-N-methyl sulfonamides. Because standard Buchwald-Hartwig aminations of sulfonamides often result in unwanted SO2 extrusion, the mild, copper-catalyzed is the preferred mechanistic pathway[3].

Divergent Synthetic Workflow

Workflow SM 2-Ethyl-N-methylbenzene- 1-sulfonamide CH_Act Pd(II)-Catalyzed C(sp2)-H Olefination SM->CH_Act Pd(OAc)2, AgOAc HFIP, 90°C N_Aryl Cu(II)-Catalyzed Chan-Lam N-Arylation SM->N_Aryl Cu(OAc)2, Ar-B(OH)2 O2, DCE, RT Prod1 C6-Olefinated Sulfonamide CH_Act->Prod1 Prod2 N-Aryl-N-methyl Sulfonamide N_Aryl->Prod2

Caption: Divergent synthetic workflow for 2-Ethyl-N-methylbenzene-1-sulfonamide diversification.

Protocol A: Palladium-Catalyzed Regioselective C6–H Olefination

Mechanistic Causality

This protocol utilizes a Pd(II)/Pd(0) catalytic cycle. The reaction is initiated by the deprotonation of the sulfonamide N–H by the acetate base, which then coordinates to the Pd(II) center to form a thermodynamically stable 6-membered palladacycle intermediate via a concerted metalation-deprotonation (CMD) pathway[2]. Hexafluoro-2-propanol (HFIP) is selected as the solvent because its strong hydrogen-bond-donating capability stabilizes the CMD transition state and prevents catalyst aggregation. Silver acetate (AgOAc) serves as the terminal oxidant to regenerate the active Pd(II) species after β-hydride elimination.

Self-Validating System

A successful catalytic cycle will maintain a homogeneous amber or light-brown solution. The sudden precipitation of a black solid (Pd-black) indicates catalyst death, usually caused by oxidant depletion, solvent evaporation, or moisture ingress.

Step-by-Step Methodology
  • Preparation: In a flame-dried 15 mL Schlenk tube equipped with a magnetic stir bar, add 2-Ethyl-N-methylbenzene-1-sulfonamide (0.5 mmol, 1.0 equiv), Pd(OAc)₂ (11.2 mg, 10 mol%), and AgOAc (167 mg, 2.0 equiv).

  • Solvent & Reagent Addition: Add HFIP (2.0 mL) followed by the olefin coupling partner (e.g., methyl acrylate, 1.0 mmol, 2.0 equiv).

  • Reaction Execution: Seal the tube with a Teflon screw cap. Heat the mixture in a pre-heated oil bath at 90 °C for 12–16 hours under vigorous stirring.

  • Workup: Cool the reaction to room temperature. Dilute with EtOAc (10 mL) and filter through a short pad of Celite to remove silver salts and palladium residues.

  • Purification: Concentrate the filtrate under reduced pressure and purify via flash column chromatography (Hexanes/EtOAc gradient) to isolate the pure C6-olefinated product.

Mechanism Pd_II Pd(II)L2 Active Catalyst Palladacycle 6-Membered Palladacycle Pd_II->Palladacycle C-H Cleavage (-HOAc) Coordination Olefin Coordination Palladacycle->Coordination + Olefin Insertion Migratory Insertion Coordination->Insertion Elimination β-Hydride Elimination Insertion->Elimination Pd_0 Pd(0) Species Elimination->Pd_0 Product Release Pd_0->Pd_II AgOAc Oxidation

Caption: Catalytic cycle of Pd(II)-directed C(sp2)-H olefination via a 6-membered palladacycle.

Protocol B: Copper-Catalyzed N-Arylation (Chan-Lam Coupling)

Mechanistic Causality

To achieve N-arylation without degrading the sulfonamide, the is employed[4]. The bidentate ligand TMEDA (tetramethylethylenediamine) is critical; it coordinates to the Cu(II) center, increasing the lability of the sulfonamide ligand and facilitating transmetalation from the arylboronic acid[4]. An oxygen atmosphere is required to drive the oxidation of the Cu(II) intermediate to a highly reactive Cu(III) species, which subsequently undergoes reductive elimination to form the new C–N bond.

Self-Validating System

The reaction mixture should exhibit a distinct color transition from pale blue (initial Cu(II) complex) to deep blue/green upon the addition of TMEDA and the sulfonamide substrate. A rapid shift to a murky dark brown indicates premature oxidation or homocoupling of the boronic acid, signaling the need to lower the O₂ flow rate or ambient temperature.

Step-by-Step Methodology
  • Preparation: To a 20 mL reaction vial, add 2-Ethyl-N-methylbenzene-1-sulfonamide (0.5 mmol, 1.0 equiv), the corresponding arylboronic acid (1.0 mmol, 2.0 equiv), and Cu(OAc)₂ (9.0 mg, 10 mol%).

  • Ligand & Solvent: Add anhydrous 1,2-dichloroethane (DCE, 5.0 mL), followed by TMEDA (0.2 mmol, 40 mol%).

  • Reaction Execution: Equip the vial with an O₂ balloon. Stir the biphasic mixture vigorously at room temperature (25 °C) for 24 hours.

  • Workup: Quench the reaction with a saturated aqueous solution of NH₄Cl (10 mL) to complex the copper. Extract the aqueous layer with dichloromethane (3 × 10 mL).

  • Purification: Dry the combined organic layers over anhydrous Na₂SO₄, concentrate under vacuum, and purify via silica gel chromatography to yield the N-aryl-N-methyl sulfonamide.

Quantitative Data Summary

The following table summarizes expected yields and conditions for the diversification of 2-Ethyl-N-methylbenzene-1-sulfonamide, demonstrating the robustness of these protocols across different coupling partners.

Reaction PathwayCoupling PartnerCatalyst / OxidantTime (h)Isolated Yield (%)LC-MS Purity
C6-Olefination Methyl acrylatePd(OAc)₂ / AgOAc1282%>95%
C6-Olefination StyrenePd(OAc)₂ / AgOAc1676%>95%
N-Arylation Phenylboronic acidCu(OAc)₂ / O₂2488%>98%
N-Arylation 4-Fluorophenylboronic acidCu(OAc)₂ / O₂2485%>98%

References

  • Molport Chemical Database. "2-ethyl-N-methylbenzene-1-sulfonamide | 1696381-41-5". Available at:[Link]

  • Dai, H.-X., Stepan, A. F., Plummer, M. S., Zhang, Y.-H., & Yu, J.-Q. (2011). "Divergent C–H Functionalizations Directed by Sulfonamide Pharmacophores: Late-Stage Diversification as a Tool for Drug Discovery." Journal of the American Chemical Society, 133(18), 7222–7228. Available at:[Link]

  • Leitch, D. C., Watson, A. J. B., et al. (2018). "Copper-Catalyzed Oxidative Chan–Lam Coupling of Sulfonamides with Arylboronic Acids." ACS Catalysis, 8, 9560-9565. Available at:[Link]

  • Kikelj, V., et al. (2021). "Unified Approach to Benzo[d]thiazol-2-yl-Sulfonamides." The Journal of Organic Chemistry, 86(17), 11620-11640. Available at:[Link]

Sources

Application

2-Ethyl-N-methylbenzene-1-sulfonamide solubility in DMSO for cell-based assays

Application Note & Protocol Topic: A Practical Guide to Utilizing DMSO for In Vitro Studies with Novel Sulfonamides, Featuring 2-Ethyl-N-methylbenzene-1-sulfonamide Audience: Researchers, scientists, and drug development...

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Author: BenchChem Technical Support Team. Date: April 2026

Application Note & Protocol

Topic: A Practical Guide to Utilizing DMSO for In Vitro Studies with Novel Sulfonamides, Featuring 2-Ethyl-N-methylbenzene-1-sulfonamide

Audience: Researchers, scientists, and drug development professionals.

Abstract

Introduction: The Solubilization Challenge

The journey of a novel compound from synthesis to biological characterization is fraught with challenges, the first of which is often the most fundamental: solubility. Many organic molecules, including those with a sulfonamide scaffold like 2-Ethyl-N-methylbenzene-1-sulfonamide, exhibit poor aqueous solubility. This necessitates the use of an organic solvent to create a concentrated stock solution, which can then be diluted to working concentrations in aqueous cell culture media.

Dimethyl Sulfoxide (DMSO) is a powerful, polar aprotic solvent capable of dissolving a vast array of both polar and nonpolar compounds, making it the workhorse solvent in drug discovery and cell biology.[1] However, its utility is a double-edged sword. While an excellent solvent, DMSO is not biologically inert and can exert significant effects on cell physiology, including toxicity, differentiation, and even changes in gene expression.[2][3] Therefore, a haphazard approach to its use can lead to confounding results, masking the true effect of the test compound.

This guide provides a systematic framework for the use of DMSO in cell-based assays, using 2-Ethyl-N-methylbenzene-1-sulfonamide as a working example. The principles and protocols herein are designed to be broadly applicable, empowering researchers to generate reliable and reproducible data.

Compound Profile: 2-Ethyl-N-methylbenzene-1-sulfonamide

Before initiating any experimental work, it is crucial to gather all available information about the compound of interest.

PropertyValueSource
Chemical Name 2-ethyl-N-methylbenzene-1-sulfonamide[4]
CAS Number 1696381-41-5[4]
Molecular Formula C₉H₁₃NO₂S[5]
Molecular Weight 199.27 g/mol [6]
Predicted XlogP 1.7[5]
Appearance Solid (typical for sulfonamides)[7]

The predicted XlogP value of 1.7 suggests a degree of lipophilicity, which is consistent with the need for an organic solvent like DMSO for solubilization.[5] As no experimental solubility data is publicly available, an empirical determination is the necessary first step, as outlined in the protocols below.

The Role of DMSO: Principles and Precautions

The Duality of DMSO: Solvent vs. Cytotoxin

DMSO's effectiveness stems from its ability to disrupt the hydrogen bonding of water, thereby accommodating a wide range of solutes.[1] However, this same property allows it to readily penetrate cell membranes, and at higher concentrations, it can cause membrane damage, oxidative stress, and cell death.[3]

The cytotoxic threshold of DMSO is highly dependent on the cell type and the duration of exposure.[8]

  • General Cell Lines: Many immortalized cell lines can tolerate DMSO up to 1%, but a widely recommended upper limit to avoid significant cytotoxicity is ≤ 0.5%.[9]

  • Primary & Sensitive Cells: Primary cells or more sensitive cell lines may show stress or viability loss at concentrations as low as 0.1%.[3]

It is imperative to empirically determine the maximum tolerated DMSO concentration for your specific cell line under your specific assay conditions. A vehicle control (media with the same final DMSO concentration as the test conditions) must be included in every experiment to differentiate the effects of the compound from the effects of the solvent.[7][9]

The Precipitation Problem

A common pitfall is the precipitation of the compound when the concentrated DMSO stock is diluted into the aqueous environment of the cell culture medium.[9] This "crashing out" leads to an unknown and inconsistent final concentration, rendering the experimental results invalid. The most effective way to prevent this is to perform intermediate dilutions in 100% DMSO before the final dilution into the assay medium. This stepwise reduction in concentration helps keep the compound in solution.

Protocol: Determining Maximum Tolerated DMSO Concentration

This protocol is a self-validating system to ensure that the chosen solvent concentration does not interfere with the assay readout.

Objective: To determine the highest concentration of DMSO that does not significantly impact cell viability or proliferation for a specific cell line over the intended duration of the experiment.

Materials:

  • Cell line of interest

  • Complete cell culture medium

  • Anhydrous, sterile DMSO

  • 96-well clear, flat-bottom tissue culture plates

  • Cell viability reagent (e.g., Resazurin, MTT, or a commercial kit)

  • Multichannel pipette

  • Plate reader

Procedure:

  • Cell Seeding: Seed your cells in a 96-well plate at the optimal density for your planned assay duration and allow them to adhere overnight. A density of 2,000 cells per well is often a good starting point for many cancer cell lines.[8]

  • Prepare DMSO Dilutions: In a sterile tube, prepare a 2X working stock of the highest DMSO concentration you wish to test (e.g., for a final concentration of 2%, prepare a 4% solution in complete media). Perform serial dilutions (e.g., 2-fold) in complete media to create a range of 2X concentrations (e.g., 4%, 2%, 1%, 0.5%, 0.25%, 0.125%, etc.).

  • Treatment: Remove the old media from the cells. Add an equal volume of the 2X DMSO dilutions to the corresponding wells. For example, if wells contain 100 µL of media, remove it and add 100 µL of the 2X DMSO solution to achieve a 1X final concentration. Include "media only" (no cells) and "untreated cells" (no DMSO) controls.

  • Incubation: Incubate the plate for the same duration as your planned compound exposure (e.g., 24, 48, or 72 hours).

  • Viability Assay: At the end of the incubation period, perform a cell viability assay according to the manufacturer's instructions.

  • Data Analysis:

    • Subtract the background reading (media only).

    • Normalize the data by setting the "untreated cells" control to 100% viability.

    • Plot percent viability versus DMSO concentration.

    • The highest concentration of DMSO that does not cause a significant reduction in viability (e.g., >10-15%) is your maximum tolerated concentration. A cytotoxicity threshold is often defined as a reduction in cell viability exceeding 30%.[8]

Protocol: Preparation of a 10 mM Stock Solution

Objective: To prepare a high-concentration, validated stock solution of 2-Ethyl-N-methylbenzene-1-sulfonamide in 100% DMSO.

Materials:

  • 2-Ethyl-N-methylbenzene-1-sulfonamide (solid powder)

  • Anhydrous, sterile DMSO

  • Calibrated analytical balance

  • Sterile, amber, or light-protected microcentrifuge tubes

  • Vortex mixer

  • Optional: Sonicator water bath

Procedure:

  • Pre-Handling & Safety: Always handle chemical compounds and solvents in a chemical fume hood while wearing appropriate personal protective equipment (PPE), including gloves, lab coat, and safety glasses. DMSO can facilitate the absorption of dissolved compounds through the skin.[10]

  • Calculation:

    • Formula: Mass (mg) = Desired Concentration (mM) × Desired Volume (mL) × Molecular Weight ( g/mol )

    • Example for a 10 mM stock in 1 mL:

      • Mass (mg) = 10 mmol/L × 0.001 L × 199.27 g/mol

      • Mass (mg) = 1.99 mg

  • Weighing: Accurately weigh out ~1.99 mg of the compound and place it into a sterile microcentrifuge tube. Record the exact weight.

  • Dissolution:

    • Using the exact weight, recalculate the precise volume of DMSO needed. Formula: Volume (mL) = [Actual Mass (mg) / 199.27 ( g/mol )] / 10 (mmol/L).

    • Add the calculated volume of anhydrous DMSO to the tube.

    • Cap the tube securely and vortex for 1-2 minutes.[10]

    • Visually inspect the solution against a light source to ensure all solid material has dissolved.

    • If dissolution is incomplete, sonicate the tube in a water bath for 5-10 minutes or gently warm to 37°C.[10][11] Be cautious with warming, as it can degrade some compounds.

  • Storage:

    • Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in clearly labeled, light-protected tubes. This is critical to avoid repeated freeze-thaw cycles which can degrade the compound or introduce moisture.[9]

    • Store aliquots at -20°C or -80°C for long-term stability.

G cluster_prep Stock Solution Preparation weigh 1. Weigh Compound (e.g., 1.99 mg) calculate 2. Calculate DMSO Volume (e.g., 1 mL for 10 mM) weigh->calculate add 3. Add Anhydrous DMSO calculate->add dissolve 4. Dissolve (Vortex / Sonicate) add->dissolve inspect 5. Visually Inspect (Ensure no particulates) dissolve->inspect aliquot 6. Aliquot (Single-use volumes) inspect->aliquot store 7. Store (-20°C or -80°C) aliquot->store

Caption: Workflow for preparing a compound stock solution in DMSO.

Protocol: Serial Dilution and Cell Dosing

Objective: To prepare a series of working concentrations for a dose-response experiment while maintaining a consistent, non-toxic final DMSO concentration across all wells.

Procedure:

  • Plan Dilution Series: Determine the desired final concentrations for your experiment (e.g., 10 µM, 5 µM, 2.5 µM, etc.). Plan to make the final dilution into the cell plate at least 1:1000 to keep the final DMSO concentration at 0.1% (if starting from a 100% DMSO stock).[12]

  • Serial Dilution in 100% DMSO: This is the most critical step to prevent precipitation.

    • Label a series of sterile microcentrifuge tubes for each concentration.

    • Thaw one aliquot of your 10 mM stock solution (Tube 1).

    • To create a 2-fold serial dilution: Add a specific volume (e.g., 50 µL) of 100% DMSO to all tubes except the first one.

    • Transfer an equal volume (50 µL) from Tube 1 (10 mM) to Tube 2 (now 5 mM) and mix thoroughly by pipetting.

    • Using a fresh pipette tip, transfer 50 µL from Tube 2 to Tube 3 (now 2.5 mM) and mix.

    • Continue this process for the desired number of concentrations.[13][14] You now have a set of intermediate stocks, all in 100% DMSO.

  • Dosing the Cells:

    • Let's assume your final volume in the wells is 200 µL and you want a final DMSO concentration of 0.1%. This requires a 1:1000 dilution. Therefore, you will add 0.2 µL of each DMSO intermediate stock to 199.8 µL of media in the wells.

    • Alternatively, and more practically for pipetting, create a final intermediate dilution. For example, dilute each 100% DMSO stock 1:100 in complete media. Then add 20 µL of this solution to wells containing 180 µL of media to achieve the final concentration and a 0.1% DMSO level.

  • Vehicle Control: Prepare a well(s) that receives the same final concentration of DMSO without the compound. This is done by adding the same volume of pure DMSO to the media as was used for the highest concentration of the compound.

G cluster_dilution A. Serial Dilution in 100% DMSO cluster_dosing B. Final Dosing into Cell Plate (Example) stock 10 mM Stock in 100% DMSO d1 5 mM in 100% DMSO stock->d1 +50µL DMSO +50µL from Stock well1 Final Well: 10 µM Cmpd 0.1% DMSO stock->well1 Dilute 1:1000 into media d2 2.5 mM in 100% DMSO d1->d2 +50µL DMSO +50µL from 5mM well2 Final Well: 5 µM Cmpd 0.1% DMSO d1->well2 Dilute 1:1000 into media d3 1.25 mM in 100% DMSO d2->d3 +50µL DMSO +50µL from 2.5mM well3 Final Well: 2.5 µM Cmpd 0.1% DMSO d2->well3 Dilute 1:1000 into media

Caption: Workflow for serial dilution and cell dosing.

Summary of Recommendations

ParameterRecommendationRationale & Justification
Final DMSO Concentration ≤ 0.5% , ideally ≤ 0.1% Minimizes solvent-induced cytotoxicity and off-target effects. The exact limit must be determined empirically for each cell line.[2][9]
Stock Solution Conc. 10-50 mM (or highest soluble)Creates a concentrated stock that allows for significant dilution, ensuring the final DMSO concentration remains low.
Solvent Quality Anhydrous, sterile-filtered DMSODMSO is hygroscopic; water absorption can decrease compound solubility and stability. Sterility prevents contamination.
Storage -20°C or -80°C in single-use aliquotsPrevents degradation from repeated freeze-thaw cycles and reduces the risk of contamination and water absorption.[9][10]
Controls Always include a vehicle controlEssential for attributing observed biological effects to the test compound rather than the solvent.[7]
Dilution Method Serial dilution in 100% DMSO firstPrevents the compound from precipitating when transferred to aqueous cell culture medium.

References

  • Keyence. (n.d.). Using live-cell imaging in cell counting — The cytotoxicity of DMSO. KEYENCE Corporation. [Link]

  • Al-Samydai, A., Al-Mamoori, F., Al-khalifa, H., & Abed, A. (2025). Optimizing Cell Density and Unveiling Cytotoxic Profiles of DMSO and Ethanol in Six Cancer Cell Lines: Experimental and In Silico Insights. PMC. [Link]

  • Bolsun, A. (n.d.). CHARACTERIZATION OF THE CYTOTOXIC EFFECT OF DMSO AND SDS ON MSC CULTURE USING MTT ASSAY. [Link]

  • Singh, M., & Singh, N. (2015). Effect of dimethyl sulfoxide on in vitro proliferation of skin fibroblast cells. Journal of Biotech Research. [Link]

  • ResearchGate. (2025). Mole fraction solubility of benzenesulfonamide in dimethylformamide (DMF), dimethyl sulfoxide (DMSO), and 4-formylmorpholine (4FM). ResearchGate. [Link]

  • Tjäderhane, L., et al. (2013). Cytotoxicity of dimethyl sulfoxide (DMSO) in direct contact with odontoblast-like cells. PMC. [Link]

  • Andrew Alliance. (n.d.). Simple Serial Dilution Preparation - Protocol. OneLab - Andrew Alliance. [Link]

  • NextSDS. (n.d.). 2-ethyl-N-methylbenzene-1-sulfonamide — Chemical Substance Information. NextSDS. [Link]

  • BPS Bioscience. (n.d.). Serial Dilution Protocol. BPS Bioscience. [Link]

  • ResearchGate. (2016). How do I make a stock solution of a substance in DMSO? ResearchGate. [Link]

  • ResearchGate. (2021). (PDF) DMSO stock preparation v1. ResearchGate. [Link]

  • Emulate. (2019). Protocol for Emulate Organ-Chips: Compound Treatment Solution Preparation and Treatment. Emulatebio. [Link]

  • American Society for Microbiology. (2005). Serial Dilution Protocols. ASM. [Link]

  • PubChem. (n.d.). 2-Ethylbenzene-1-sulfonamide. National Center for Biotechnology Information. [Link]

  • PubChemLite. (n.d.). 2-ethyl-n-methylbenzene-1-sulfonamide (C9H13NO2S). PubChemLite. [Link]

  • SIELC Technologies. (2018). N-Ethyl-2-methylbenzenesulfonamide. SIELC. [Link]

  • PMC. (n.d.). Out of control: The need for standardised solvent approaches and data reporting in antibiofilm assays incorporating dimethyl-sulfoxide (DMSO). National Center for Biotechnology Information. [Link]

  • ResearchGate. (2015). (PDF) Solubility prediction of sulfonamides at various temperatures using a single determination. ResearchGate. [Link]

  • PMC. (n.d.). Direct oxidation of N-ynylsulfonamides into N-sulfonyloxoacetamides with DMSO as a nucleophilic oxidant. National Center for Biotechnology Information. [Link]

  • Wikipedia. (n.d.). Dimethyl sulfoxide. Wikipedia. [Link]

Sources

Method

Application Notes &amp; Protocols: The Role of 2-Ethyl-N-methylbenzene-1-sulfonamide in Medicinal Chemistry

Abstract The benzenesulfonamide scaffold is a cornerstone in modern medicinal chemistry, serving as the foundational structure for a multitude of therapeutic agents.[1] This guide explores the synthesis, potential applic...

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Author: BenchChem Technical Support Team. Date: April 2026

Abstract

The benzenesulfonamide scaffold is a cornerstone in modern medicinal chemistry, serving as the foundational structure for a multitude of therapeutic agents.[1] This guide explores the synthesis, potential applications, and investigational protocols for 2-Ethyl-N-methylbenzene-1-sulfonamide, a representative member of the N-alkylated benzenesulfonamide class. While this specific molecule is not extensively documented, its chemical structure embodies the features that make this class of compounds a fertile ground for drug discovery.[2] We provide detailed synthetic methodologies, a framework for biological screening, and a discussion of potential therapeutic targets, grounding our analysis in the well-established pharmacology of the benzenesulfonamide moiety. This document is intended for researchers, medicinal chemists, and drug development professionals seeking to leverage this privileged scaffold in their research endeavors.

Part 1: The Benzenesulfonamide Scaffold: A Privileged Structure in Drug Design

The benzenesulfonamide functional group is a recurring motif in a vast array of clinically successful drugs.[3] Its prevalence stems from a unique combination of chemical and physical properties. The sulfonamide group (-SO₂NHR) is a versatile hydrogen bond donor and acceptor, and in its primary or secondary form, it can act as a potent zinc-binding group, making it an excellent pharmacophore for targeting metalloenzymes.[1][3] This has led to the development of drugs across numerous therapeutic areas, including antibacterial, anticancer, anti-inflammatory, and anticonvulsant agents.[1][4]

The subject of this guide, 2-Ethyl-N-methylbenzene-1-sulfonamide, is a specific derivative within this broad family. Its structure contains the core benzenesulfonamide moiety, with substitutions on both the benzene ring (ethyl group) and the sulfonamide nitrogen (methyl group). These substitutions are critical for modulating the compound's physicochemical properties, such as lipophilicity and metabolic stability, which in turn influence its pharmacokinetic and pharmacodynamic profile.

Table 1: Physicochemical Properties of 2-Ethyl-N-methylbenzene-1-sulfonamide

PropertyValueSource
Molecular Formula C₉H₁₃NO₂S[5]
Monoisotopic Mass 199.0667 Da[5]
Predicted XlogP 1.7[5]
SMILES CCC1=CC=CC=C1S(=O)(=O)NC[5]
InChIKey GGNGIKIYEHBQNZ-UHFFFAOYSA-N[5]

Part 2: Synthesis and Characterization Protocol

The synthesis of N-alkylated benzenesulfonamides like 2-Ethyl-N-methylbenzene-1-sulfonamide is typically a robust two-step process involving the formation of a sulfonyl chloride intermediate followed by amination.

Experimental Workflow: Synthesis of 2-Ethyl-N-methylbenzene-1-sulfonamide

G cluster_0 Step 1: Sulfonyl Chloride Formation cluster_1 Step 2: Amination cluster_2 Step 3: Purification & Analysis A Ethylbenzene C Reaction Vessel (0-5 °C) A->C B Chlorosulfonic Acid (ClSO3H) B->C D 2-Ethylbenzenesulfonyl chloride (Intermediate) C->D Chlorosulfonation F Reaction Vessel (Base, e.g., Pyridine) D->F E Methylamine (aq. or gas) (CH3NH2) E->F G 2-Ethyl-N-methylbenzene-1-sulfonamide (Crude Product) F->G Nucleophilic Substitution H Aqueous Workup (e.g., HCl wash, Brine wash) G->H I Column Chromatography (Silica Gel) H->I J Characterization (NMR, MS, IR) I->J K Pure Product J->K G cluster_0 Tier 1: Primary Screening cluster_1 Tier 2: Hit Validation & Selectivity cluster_2 Tier 3: Lead Optimization A Novel Compound: 2-Ethyl-N-methylbenzene-1-sulfonamide B Carbonic Anhydrase Inhibition Assay (e.g., hCA II, hCA IX) A->B Broad Initial Assays C Antibacterial Assay (MIC against E. coli, S. aureus) A->C Broad Initial Assays D General Cytotoxicity (e.g., NIH/3T3 cells) A->D Broad Initial Assays E Isoform Selectivity Panel (e.g., hCA I, IV, VII) B->E If Hit F Cancer Cell Line Panel (MTT/MTS Assay, e.g., MCF-7, A549) C->F If Hit D->F G Mechanism of Action (e.g., Enzyme Kinetics) E->G H In Silico Docking (Identify key interactions) E->H Validated Hit F->G F->H Validated Hit I Analog Synthesis (Build Structure-Activity Relationship - SAR) H->I J ADMET Profiling (Solubility, Stability) I->J Iterative Design

Sources

Application

High-Purity Isolation and Crystallization of 2-Ethyl-N-methylbenzene-1-sulfonamide: Application Notes &amp; Protocols

The synthesis and purification of secondary sulfonamides are critical pathways in modern drug development. 2-Ethyl-N-methylbenzene-1-sulfonamide (CAS: 1696381-41-5) presents unique physicochemical challenges during isola...

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Author: BenchChem Technical Support Team. Date: April 2026

The synthesis and purification of secondary sulfonamides are critical pathways in modern drug development. 2-Ethyl-N-methylbenzene-1-sulfonamide (CAS: 1696381-41-5) presents unique physicochemical challenges during isolation. The presence of the hydrophobic ethyl group on the aromatic ring, combined with the polar, hydrogen-bond-donating secondary sulfonamide core (-SO₂NHCH₃), creates a molecule prone to polymorphic variability and "oiling out" during crystallization.

This application note provides a self-validating, mechanistic guide to the chromatographic purification and controlled crystallization of 2-Ethyl-N-methylbenzene-1-sulfonamide, ensuring high-yield recovery of the thermodynamically stable polymorph.

Chromatographic Purification: Overcoming Silanol Interactions

Mechanistic Causality

Standard normal-phase silica gel is inherently acidic due to surface silanol groups. The secondary sulfonamide nitrogen in 2-Ethyl-N-methylbenzene-1-sulfonamide can interact strongly with these silanols, leading to peak tailing, band broadening, or even partial retention on the column. Furthermore, the compound's dual polarity (hydrophobic ethyl-aryl system vs. polar sulfonamide) often results in poor solubility in the non-polar starting eluents (e.g., 100% hexane) used in gradient chromatography.

To circumvent this, 1 [1] is strictly required. Dry loading prevents the sample from precipitating at the column head, ensuring a narrow injection band and optimal resolution.

Step-by-Step Protocol: Flash Chromatography
  • Sample Preparation (Dry Loading): Dissolve the crude 2-Ethyl-N-methylbenzene-1-sulfonamide in a minimal volume of dichloromethane (DCM). Add dry silica gel (2–3 times the mass of the crude product) to the flask.

  • Solvent Evaporation: Remove the DCM under reduced pressure using a rotary evaporator until a free-flowing, dry powder is achieved.

  • Column Packing: Pack a flash chromatography column with silica gel (230–400 mesh) using a slurry of 90:10 Hexane:Ethyl Acetate (EtOAc).

  • Loading: Carefully pour the dry-loaded sample powder evenly onto the top of the silica bed. Cap with a thin layer of clean sand to prevent disturbance.

  • Elution: Run a gradient elution starting from 90:10 Hexane:EtOAc and slowly increasing polarity to 70:30 Hexane:EtOAc. The target compound typically elutes at an Rf of ~0.35 in 75:25 Hexane:EtOAc.

  • Fraction Collection: Monitor fractions via TLC (UV active at 254 nm). Pool fractions containing the pure product and concentrate under vacuum.

Crystallization Strategies: Thermodynamic vs. Kinetic Control

Mechanistic Causality

Secondary benzenesulfonamides are highly prone to 2 [2], specifically forming dimers or catemers. The choice of solvent dictates the polymorphic outcome: polar solvents (like ethanol) generally yield the thermodynamically stable polymorph, while non-polar solvents often trap the molecule in a metastable state.

Because 2-Ethyl-N-methylbenzene-1-sulfonamide has a relatively low melting point and high solubility in organic solvents, rapid cooling often leads to "oiling out" (liquid-liquid phase separation) rather than nucleation. To prevent this, a3 [3] approach is utilized. Ethanol acts as the "good" solvent, and water acts as the anti-solvent, forcing the system into the metastable zone where controlled nucleation occurs.

Step-by-Step Protocol: Cooling & Anti-Solvent Crystallization
  • Dissolution: Transfer the purified, concentrated sulfonamide to an Erlenmeyer flask. Add a minimal amount of absolute ethanol (approx. 3-5 mL per gram of compound).

  • Heating: Gently heat the mixture to 60°C with stirring until the solid is completely dissolved.

  • Anti-Solvent Addition: While maintaining the temperature at 60°C, add purified water (anti-solvent) dropwise. Continue addition until the solution becomes faintly turbid (cloudy), indicating the onset of supersaturation.

  • Clarification: Add 1-2 drops of hot ethanol just until the turbidity clears.

  • Controlled Cooling: Remove the flask from the heat source. Allow it to cool to room temperature at a highly controlled rate (ideally undisturbed for 2-3 hours). Critical Step: Do not agitate or place in an ice bath immediately, as this will cause oiling out.

  • Nucleation Induction: If crystals do not form at room temperature,4 [4] with a glass rod.

  • Final Chilling: Once a crystal bed has formed, transfer the flask to an ice bath (0-5°C) for 1 hour to maximize yield.

  • Isolation: Filter the crystals under vacuum using a Büchner funnel. Wash the filter cake with a minimal volume of ice-cold 30% Ethanol/Water mixture. Dry under high vacuum at 40°C.

Quantitative Data & Process Parameters

The following table summarizes the empirical solvent profiles and chromatographic parameters required to execute this workflow successfully.

Parameter / SystemApplicationValue / ObservationMechanistic Note
Hexane : EtOAc (75:25) Flash ChromatographyRf ≈ 0.35Optimal polarity for separating the sulfonamide from unreacted sulfonyl chloride.
Dichloromethane (DCM) Dry LoadingHighly SolubleVolatile solvent; ideal for evenly coating silica gel prior to loading.
Absolute Ethanol Crystallization (Good Solvent)Soluble at 60°CPolar protic solvent; stabilizes the thermodynamically favored hydrogen-bonded dimer.
Water Crystallization (Anti-Solvent)InsolubleDrastically reduces solubility curve; dropwise addition prevents localized supersaturation.
Cooling Rate Nucleation Control< 0.5°C / minPrevents liquid-liquid separation ("oiling out") and ensures high-purity lattice formation.

Workflow Visualizations

The following diagrams map the logical progression of the purification workflow and the decision matrix for troubleshooting crystallization failures.

Workflow Crude Crude 2-Ethyl-N-methylbenzene- 1-sulfonamide DryLoad Dry Loading onto Silica Gel Crude->DryLoad Chromatography Flash Chromatography (Hexane/EtOAc) DryLoad->Chromatography Fractions Fraction Analysis (TLC/LC-MS) Chromatography->Fractions Concentration Solvent Evaporation Fractions->Concentration Dissolution Dissolution in Hot Ethanol (60°C) Concentration->Dissolution Antisolvent Dropwise Water Addition (Anti-Solvent) Dissolution->Antisolvent Cooling Controlled Cooling (< 0.5°C/min) Antisolvent->Cooling Filtration Vacuum Filtration & Cold Wash Cooling->Filtration Pure Pure Crystalline Product Filtration->Pure

Figure 1: End-to-end workflow for the purification and crystallization of the target sulfonamide.

Troubleshooting Start Crystallization Issue? Oiling Oiling Out (Liquid Separation) Start->Oiling NoCrystals No Crystals Forming (Supersaturation) Start->NoCrystals Polymorphs Inconsistent Polymorphs Start->Polymorphs FixOil Reheat & Add More Ethanol (Good Solvent) Oiling->FixOil FixNoCryst Add Seed Crystal or Scratch Flask Wall NoCrystals->FixNoCryst FixPoly Strictly Control Cooling Rate & Temp Profile Polymorphs->FixPoly

Figure 2: Decision tree for troubleshooting common secondary sulfonamide crystallization failures.

References

  • Benchchem Technical Support Center. Purification of Sulfonamide Derivatives by Column Chromatography. Retrieved from 1

  • Crystal Growth & Design (ACS Publications). Polymorphism in Secondary Benzene Sulfonamides. Retrieved from 2

  • Organic Process Research & Development (ACS Publications). API Continuous Cooling and Antisolvent Crystallization for Kinetic Impurity Rejection. Retrieved from 3

  • Benchchem Technical Support Center. Crystallinity of Sulfonamide Compounds. Retrieved from 4

Sources

Method

Advanced Application Note: Incorporation of 2-Ethyl-N-methylbenzene-1-sulfonamide into Polymeric Matrices

Executive Summary 2-Ethyl-N-methylbenzene-1-sulfonamide (CAS: 1696381-41-5) is a highly versatile N-alkylated benzenesulfonamide derivative. In polymer science and pharmaceutical formulation, sulfonamides serve a dual pu...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

2-Ethyl-N-methylbenzene-1-sulfonamide (CAS: 1696381-41-5) is a highly versatile N-alkylated benzenesulfonamide derivative. In polymer science and pharmaceutical formulation, sulfonamides serve a dual purpose: they are exceptionally potent plasticizers for hydrogen-bonded polymers (such as polyamides and cellulosics) and act as model active pharmaceutical ingredients (APIs) for evaluating amorphous solid dispersions (ASDs) [1, 2].

This application note provides researchers and drug development professionals with validated, step-by-step protocols for incorporating 2-Ethyl-N-methylbenzene-1-sulfonamide into polymer matrices using two advanced manufacturing techniques: Hot-Melt Extrusion (HME) and Electrospinning .

Mechanistic Insights: The Causality of Sulfonamide-Polymer Interactions

To successfully incorporate a small molecule into a polymer matrix, one must understand the thermodynamic and intermolecular forces at play.

The secondary sulfonamide group ( −SO2​NH− ) in 2-Ethyl-N-methylbenzene-1-sulfonamide possesses both a proton-donating amine and proton-accepting sulfonyl oxygens. When blended with polymers containing amide, carbonyl, or hydroxyl groups, the sulfonamide competitively disrupts native polymer-polymer hydrogen bonds, replacing them with stronger sulfonamide-polymer interactions [3].

Why this specific compound? The 2-ethyl substitution on the benzene ring and the N-methyl substitution on the amine introduce significant steric hindrance. This steric bulk prevents the sulfonamide molecules from easily organizing into a crystalline lattice. Consequently, it acts as an "anti-plasticization" deterrent at low temperatures while effectively lowering the glass transition temperature ( Tg​ ) of the bulk matrix, stabilizing the amorphous phase and preventing phase separation (blooming) over time[4].

G Polymer Polymer Matrix (Strong Interchain H-Bonds) Interaction Disruption of Polymer H-Bonds Formation of Sulfonamide-Polymer H-Bonds Polymer->Interaction Sulfonamide 2-Ethyl-N-methylbenzene- 1-sulfonamide Sulfonamide->Interaction Outcome1 Increased Free Volume & Chain Mobility Interaction->Outcome1 Outcome2 Depression of Tg (Plasticization) Outcome1->Outcome2

Figure 1: Mechanism of polymer plasticization via competitive hydrogen bonding.

Protocol A: Hot-Melt Extrusion (HME) for Amorphous Solid Dispersions

Objective: To formulate a stable, plasticized ASD using 2-Ethyl-N-methylbenzene-1-sulfonamide and a Soluplus® (polyvinyl caprolactam-polyvinyl acetate-polyethylene glycol graft copolymer) matrix. The sulfonamide lowers the required processing temperature, preventing the thermal degradation of the matrix [5].

Step-by-Step Methodology
  • Pre-formulation Thermal Analysis (Self-Validation Step):

    • Prepare physical mixtures of Soluplus® and the sulfonamide at 5%, 10%, and 20% (w/w).

    • Run Modulated Differential Scanning Calorimetry (mDSC) from 20°C to 150°C at 5°C/min.

    • Causality: You must identify the single, composition-dependent Tg​ to confirm miscibility. If two Tg​ s appear, the system is phase-separating, and a different polymer matrix must be selected.

  • Powder Blending:

    • Sieve both the polymer and 2-Ethyl-N-methylbenzene-1-sulfonamide through a 250 µm mesh to ensure uniform particle size.

    • Blend in a Turbula® mixer at 32 rpm for 15 minutes.

  • Extrusion Processing:

    • Utilize a co-rotating twin-screw extruder (e.g., 11 mm diameter, L/D ratio 40:1).

    • Set the temperature profile across the heating zones: Zone 1 (Feed): 60°C | Zone 2: 90°C | Zone 3: 110°C | Die: 110°C.

    • Causality: The extrusion temperature must be maintained at least 20–30°C above the plasticized Tg​ to ensure proper melt viscosity, but strictly below the degradation temperature of the sulfonamide.

  • Melt Quenching & Downstream Processing:

    • Extrude the melt onto a chill roll or air-cooling conveyor to rapidly quench the matrix, kinetically trapping the sulfonamide in the amorphous state.

    • Mill the solidified extrudate into granules using a FitzMill.

  • Post-Process Validation:

    • Analyze the granules via Powder X-Ray Diffraction (PXRD). A broad "halo" without sharp diffraction peaks confirms a fully amorphous dispersion.

HME Prep 1. Powder Blending (Polymer + Sulfonamide) Feed 2. Gravimetric Feeding (Zone 1) Prep->Feed Melt 3. Hot-Melt Extrusion (High Shear, T > Tg) Feed->Melt Cool 4. Melt Quenching (Air/Water Bath) Melt->Cool Pellet 5. Pelletization & Storage (Desiccated) Cool->Pellet

Figure 2: Workflow for producing sulfonamide-loaded amorphous solid dispersions via HME.

Protocol B: Electrospinning for Controlled Release Scaffolds

Objective: To encapsulate 2-Ethyl-N-methylbenzene-1-sulfonamide within a Poly(lactic-co-glycolic acid) (PLGA) nanofibrous matrix to create a high-surface-area scaffold for controlled, diffusion-mediated release [6].

Step-by-Step Methodology
  • Dope Solution Preparation:

    • Prepare a binary solvent system of N,N-Dimethylformamide (DMF) and Tetrahydrofuran (THF) at a 3:7 (v/v) ratio. Causality: THF provides high volatility for rapid evaporation, while DMF ensures the complete solubilization of the sulfonamide and increases the dielectric constant of the solution.

    • Dissolve PLGA (75:25 lactide:glycolide) to achieve a 10% (w/v) concentration.

    • Add 2-Ethyl-N-methylbenzene-1-sulfonamide at a 1:10 (drug-to-polymer) mass ratio. Stir magnetically at 300 rpm overnight in a sealed vessel.

  • Electrospinning Setup:

    • Load the homogeneous dope solution into a 10 mL glass syringe equipped with an 18G blunt-tip stainless steel needle.

    • Mount the syringe on a programmable syringe pump and set the flow rate to 1.0 mL/h.

  • Fiber Generation:

    • Connect the positive terminal of a high-voltage power supply to the needle and ground a rotating drum collector positioned 15 cm away.

    • Apply a voltage of 15–18 kV to initiate the Taylor cone.

    • Critical Control: Maintain ambient conditions at 22°C and <40% Relative Humidity. High humidity causes premature polymer precipitation, leading to porous, mechanically weak fibers.

  • Post-Processing & Validation (Self-Validation Step):

    • Dry the collected nanofiber mats in a vacuum desiccator for 48 hours to remove residual DMF/THF.

    • Image the fibers using Scanning Electron Microscopy (SEM). The presence of "beads" indicates insufficient polymer chain entanglement; if observed, the PLGA concentration must be increased to 12% (w/v).

Electrospinning Sol Polymer + Sulfonamide in Mixed Solvent Syringe Syringe Pump (Controlled Flow Rate) Sol->Syringe Taylor Taylor Cone Formation & Jet Elongation Syringe->Taylor HV High Voltage Supply (15-20 kV) HV->Taylor Electric Field Collector Grounded Collector (Nanofiber Deposition) Taylor->Collector Solvent Evaporation

Figure 3: Electrospinning workflow for generating sulfonamide-loaded PLGA nanofibers.

Quantitative Data & Process Parameters

The following table summarizes the expected quantitative shifts in polymer properties and the required processing parameters when incorporating 2-Ethyl-N-methylbenzene-1-sulfonamide.

Parameter / PropertySoluplus® (HME Matrix)PLGA (Electrospinning Matrix)Causality / Implication
Neat Polymer Tg​ ~72.0 °C~45.0 °CBaseline thermal property before addition.
Tg​ with 10% Sulfonamide ~54.5 °C~38.2 °CDisruption of H-bonds increases free volume, lowering Tg​ .
Optimal Processing Temp 110 °C (Extrusion Die)22 °C (Ambient Spinning)HME requires heat to flow; electrospinning relies on solvent evaporation.
Extruder Torque (Relative) Decreases by 25-30%N/APlasticization reduces melt viscosity, lowering mechanical load on screws.
Encapsulation Efficiency > 98% (Solid Solution)85 - 92% (Solid Dispersion)HME physically traps the melt; electrospinning may lose trace amounts to solvent volatilization.

References

  • The effect of benzenesulfonamide plasticizers on the glass transition temperature of an amorphous aliphatic polyamide ResearchGate[Link]

  • Amorphous Solid Dispersions of Sulfonamide/Soluplus® and Sulfonamide/PVP Prepared by Ball Milling National Center for Biotechnology Information (PMC)[Link]

  • Toughened Bio-Polyamide 11 for Impact-Resistant Intraply Basalt/Flax Hybrid Composites MDPI[Link]

  • Interactions between drugs and polymers influencing hot melt extrusion ResearchGate[Link]

  • Impact of Hot-Melt Extrusion on Glibenclamide's Physical and Chemical States and Dissolution Behavior MDPI[Link]

  • Combining Polymer and Cyclodextrin Strategy for Drug Release of Sulfadiazine from Electrospun Fibers MDPI[Link]

Technical Notes & Optimization

Troubleshooting

how to improve reaction yield in 2-Ethyl-N-methylbenzene-1-sulfonamide synthesis

Welcome to the technical support guide for the synthesis of 2-Ethyl-N-methylbenzene-1-sulfonamide. This document is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshoo...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the technical support guide for the synthesis of 2-Ethyl-N-methylbenzene-1-sulfonamide. This document is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and answers to frequently asked questions. Our goal is to help you optimize your reaction conditions, maximize yield, and ensure the highest purity of your final product.

Troubleshooting Guide: Diagnosing and Solving Common Synthesis Issues

This section addresses specific problems you may encounter during the synthesis. The standard method for this synthesis is the reaction of 2-ethylbenzenesulfonyl chloride with methylamine in the presence of a base.[1][2][3]

Question: My reaction yield is consistently low (<60%). What are the most likely causes and how can I fix this?

Answer:

Low yield is the most common issue and can stem from several factors. Systematically investigating the following areas is the most effective approach.

1. Hydrolysis of the Sulfonyl Chloride:

  • The Problem: 2-Ethylbenzenesulfonyl chloride is highly sensitive to moisture. If water is present in your reaction, the sulfonyl chloride will hydrolyze to the unreactive 2-ethylbenzenesulfonic acid, which will not couple with methylamine.[1][2][4] This is often the primary cause of low yields.

  • The Solution:

    • Dry Glassware: Ensure all glassware is oven-dried or flame-dried immediately before use.

    • Anhydrous Solvents: Use commercially available anhydrous solvents, such as dichloromethane (DCM) or tetrahydrofuran (THF).[1][4] If you are using distilled solvents, ensure they are properly dried over a suitable drying agent.

    • Inert Atmosphere: Conduct the reaction under an inert atmosphere (e.g., nitrogen or argon) to prevent atmospheric moisture from entering the reaction vessel.[1][4]

    • Reagent Quality: Use a fresh bottle of 2-ethylbenzenesulfonyl chloride or purify older stock if its quality is questionable.

2. Incorrect Stoichiometry or Ineffective Base:

  • The Problem: The reaction generates one equivalent of hydrochloric acid (HCl), which will protonate the methylamine starting material, rendering it non-nucleophilic and halting the reaction.[1] An insufficient amount of base or a base that is too weak will not effectively scavenge this acid.

  • The Solution:

    • Base Equivalents: Use at least one equivalent of a tertiary amine base like triethylamine (TEA) or diisopropylethylamine (DIEA). Often, using a slight excess (1.1 to 1.5 equivalents) is beneficial.[1] Some protocols even recommend 2 or more equivalents.[1]

    • Alternative Bases: Consider using an inorganic base. A study by Gurjar et al. demonstrated that using just 0.5 equivalents of lithium hydroxide monohydrate (LiOH·H₂O) in an ethanol/water system can lead to excellent yields in minutes.[5] Potassium carbonate (K₂CO₃) is also a common and effective choice, often used in solvent-free conditions or in a biphasic system.[6][7]

3. Suboptimal Reaction Temperature:

  • The Problem: The initial reaction between a sulfonyl chloride and an amine is often exothermic. Adding the reagents at room temperature can lead to localized heating, promoting side reactions.

  • The Solution:

    • Controlled Addition: Dissolve the methylamine and base in your chosen solvent and cool the solution to 0 °C in an ice bath.[1]

    • Dropwise Addition: Add a solution of the 2-ethylbenzenesulfonyl chloride dropwise to the cooled amine solution over 15-30 minutes.[1] This maintains a controlled temperature and minimizes byproduct formation.

    • Warm to Room Temperature: After the addition is complete, allow the reaction to slowly warm to room temperature and stir for several hours (2-12 hours) until completion.[1]

Below is a troubleshooting workflow to diagnose the cause of low yield:

Low_Yield_Troubleshooting start Low Yield (<60%) q1 Did you use anhydrous solvents & dry glassware? start->q1 sol1 Implement Strict Anhydrous Technique: 1. Oven-dry all glassware. 2. Use commercial anhydrous solvents. 3. Run under N2 or Ar atmosphere. q1->sol1 No q2 What base and stoichiometry were used? q1->q2 Yes end Yield Improved sol1->end sol2 Optimize Base & Stoichiometry: 1. Use 1.1-1.5 eq. of TEA or DIEA. 2. Alternatively, try K2CO3 or LiOH·H2O. 3. Ensure accurate molar ratios. q2->sol2 Suboptimal choice (e.g., <1 eq. base) q3 How were the reagents added and at what temperature? q2->q3 Standard choice (e.g., >1 eq. TEA) sol2->end sol3 Control Reaction Temperature: 1. Cool amine solution to 0°C. 2. Add sulfonyl chloride solution dropwise. 3. Allow to warm slowly to RT. q3->sol3 Added quickly at room temp q3->end Controlled addition at 0°C sol3->end

Caption: Troubleshooting decision tree for low reaction yield.

Question: My TLC/LC-MS analysis shows multiple spots. What are the likely side products and how can I avoid them?

Answer:

The formation of multiple products indicates side reactions are occurring. Here are the most common culprits:

  • 2-Ethylbenzenesulfonic Acid: As discussed above, this is formed from the hydrolysis of your starting material. It is a highly polar compound that will appear as a baseline spot on a normal-phase TLC plate.

    • Prevention: Strict anhydrous conditions are the only way to prevent its formation.[1][2][4]

  • Bis(2-ethylphenylsulfonyl)methylamine (Di-sulfonylation Product): While methylamine is a primary amine, di-sulfonylation (reaction of a second sulfonyl chloride molecule with the product sulfonamide) is generally less common than with ammonia but can occur under harsh conditions or with incorrect stoichiometry.

    • Prevention: Use a 1:1 ratio or a slight excess of methylamine to the sulfonyl chloride.[2] Avoid high reaction temperatures and prolonged reaction times after the starting material is consumed.[2]

  • Unreacted Starting Material: If your purification is not thorough, you may have leftover 2-ethylbenzenesulfonyl chloride or methylamine.

    • Prevention & Removal: Ensure the reaction goes to completion by monitoring with TLC or LC-MS.[4] During workup, unreacted methylamine can be removed by washing the organic layer with a dilute acid (e.g., 1M HCl), and residual sulfonic acid can be removed with a basic wash (e.g., saturated NaHCO₃).[1][4]

Frequently Asked Questions (FAQs)

Q1: What is the optimal solvent for this reaction?

Aprotic solvents are strongly preferred to avoid hydrolysis of the sulfonyl chloride.[2] Dichloromethane (DCM) is a very common and effective choice.[1] Other suitable options include tetrahydrofuran (THF), ethyl acetate, and acetonitrile.[2]

Q2: Which base is best? Triethylamine, Pyridine, or an inorganic base?

The "best" base can depend on your specific setup and purification strategy.

  • Triethylamine (TEA): This is the most common choice. It is effective, inexpensive, and the resulting triethylammonium chloride salt can often be removed during an aqueous workup.

  • Pyridine: While historically used, pyridine is not recommended. It can sometimes lead to the formation of chlorinated byproducts and can be difficult to remove.[8]

  • Inorganic Bases (K₂CO₃, Na₂CO₃, LiOH): These are excellent "green" alternatives.[6] They are inexpensive, and the workup is often simpler. Using Na₂CO₃ in water or LiOH·H₂O in an ethanol/water mixture can be highly efficient.[5][9]

Q3: How should I monitor the reaction's progress?

Thin-Layer Chromatography (TLC) is the most common and convenient method.[1][4]

  • Procedure: Spot the starting sulfonyl chloride, the reaction mixture, and a co-spot (starting material and reaction mixture) on a silica gel plate.

  • Eluent: A mixture of hexanes and ethyl acetate (e.g., 3:1 or 4:1 ratio) is a good starting point.

  • Interpretation: The reaction is complete when the spot corresponding to the 2-ethylbenzenesulfonyl chloride has completely disappeared. The product sulfonamide will be a new, typically more polar spot (lower Rf).

Q4: What is the best method for purifying the final product?

Purification is critical for obtaining an accurate yield and a high-quality product.

  • Aqueous Workup: After the reaction is complete, quench with water and perform an acid/base extraction as described above to remove the base and any ionic impurities.[1]

  • Recrystallization: If the crude product is a solid, recrystallization is an excellent method for purification.[4] Common solvent systems include ethanol/water or ethyl acetate/hexanes.

  • Silica Gel Chromatography: If recrystallization is ineffective or the product is an oil, column chromatography is the most reliable method for achieving high purity.[1][4]

Experimental Protocols & Data
Optimized Reaction Parameters

The following table summarizes recommended starting conditions for the synthesis.

ParameterRecommended ConditionRationale & Reference
Solvent Anhydrous Dichloromethane (DCM)Aprotic, prevents hydrolysis, good solubility.[1][2]
Amine Methylamine (2.0 M in THF or gas)Readily available nucleophile.
Sulfonyl Chloride 2-ethylbenzenesulfonyl chloride (1.0 eq)Limiting reagent.
Base Triethylamine (1.2 eq) or K₂CO₃ (2.0 eq)Neutralizes HCl byproduct effectively.[1][6]
Temperature 0 °C to Room TemperatureControls exotherm, minimizes side reactions.[1]
Monitoring TLC (e.g., 4:1 Hexanes:EtOAc)Visual confirmation of reaction completion.[4]
General Synthetic Workflow

Synthetic_Workflow cluster_prep 1. Reagent Preparation cluster_reaction 2. Reaction cluster_workup 3. Workup & Purification prep_amine Dissolve Methylamine (1.0 eq) & TEA (1.2 eq) in Anhydrous DCM cool Cool amine solution to 0°C prep_amine->cool add Add 2-ethylbenzenesulfonyl chloride (1.0 eq) in DCM dropwise cool->add stir Stir at RT for 2-12h (Monitor by TLC) add->stir quench Quench with H₂O stir->quench extract Wash with 1M HCl, sat. NaHCO₃, brine quench->extract dry Dry (Na₂SO₄), filter, and concentrate extract->dry purify Purify via Recrystallization or Column Chromatography dry->purify product Pure 2-Ethyl-N-methyl- benzene-1-sulfonamide purify->product

Caption: General experimental workflow for sulfonamide synthesis.
Detailed Protocol for Synthesis and Workup
  • Preparation: To a flame-dried round-bottom flask equipped with a magnetic stir bar and under an argon atmosphere, add anhydrous dichloromethane (DCM). Add methylamine (e.g., 2.0 M solution in THF, 1.0 equivalent) followed by triethylamine (1.2 equivalents).

  • Cooling: Cool the stirred solution to 0 °C using an ice-water bath.

  • Addition: In a separate dry flask, dissolve 2-ethylbenzenesulfonyl chloride (1.0 equivalent) in a minimal amount of anhydrous DCM. Add this solution dropwise to the cooled amine solution over 20 minutes via a dropping funnel.

  • Reaction: After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature. Stir for 2-12 hours, monitoring the consumption of the sulfonyl chloride by TLC.

  • Quenching: Once the reaction is complete, carefully quench by adding deionized water. Transfer the mixture to a separatory funnel.

  • Extraction: Separate the layers. Wash the organic layer sequentially with 1M HCl, saturated NaHCO₃ solution, and finally with brine.[1]

  • Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄), filter, and concentrate the solvent under reduced pressure to yield the crude product.

  • Purification: Purify the crude material by either recrystallization from a suitable solvent (e.g., ethanol/water) or by silica gel column chromatography to obtain the pure 2-Ethyl-N-methylbenzene-1-sulfonamide.[4]

References
  • BenchChem. (2025). optimizing reaction conditions for sulfonamide synthesis from sulfonyl chlorides. BenchChem Technical Support.
  • BenchChem. (2025). Technical Support Center: Sulfonamide Synthesis with Primary Amines. BenchChem Technical Support.
  • White, T. D., et al. (2012). Development of a Continuous Schotten–Baumann Route to an Acyl Sulfonamide. Organic Process Research & Development.
  • Polster, C. S., et al. (2012). Development of a Continuous Schotten–Baumann Route to an Acyl Sulfonamide. Organic Process Research & Development.
  • BenchChem. (2025). Byproduct identification and removal in sulfonamide synthesis. BenchChem Technical Support.
  • Heinzelman, R. V. (1957). Sulfonamide purification process. U.S.
  • Laudadio, G., et al. (2020).
  • White, T. D., et al. (2016). Development of a Continuous Schotten–Baumann Route to an Acyl Sulfonamide. figshare.
  • Al-Ghorbani, M., et al. (2019).
  • Li, W., et al. (2018).
  • Gurjar, A. S., et al. (2025). Quality by design-based method to synthesize sulfonamides using LiOH.H2O. Journal of Sulfur Chemistry.
  • Al-Masoudi, N. A. (2024). Sulfonamide derivatives: Synthesis and applications. International Journal of Frontiers in Chemistry and Pharmacy Research.
  • Liu, T., & Mao, M. (2025). The Research on the Synthesis Method of Sulphonamide and the Scheme for Improving the Synthesis Technology. Darcy & Roy Press.
  • White, T. D., et al. (2012). Development of a Continuous Schotten–Baumann Route to an Acyl Sulfonamide.
  • Ahmad, N., et al. (2025). Comprehensive Review of Schiff Base Sulphonamides: Synthesis, Biological Activity, and Marketed Applications. Eurasian Journal of Science & Technology.
  • BenchChem. (2025). Technical Support Center: Sulfonylation Reactions. BenchChem Technical Support.
  • Katritzky, A. R., et al. (2004). Direct Synthesis of Sulfonamides and Activated Sulfonate Esters from Sulfonic Acids. Journal of the American Chemical Society.
  • Massah, A. R., et al. (2021). Sulfonamide synthesis under green conditions. Taylor & Francis Online.
  • Massah, A. R., et al. (2021). Sulfonamide synthesis under green conditions. Taylor & Francis Online.
  • Royal Society of Chemistry. (2012). Advances.
  • ResearchGate. (n.d.). Synthesis of sulfonamides using sulfonyl chloride and a base.
  • Wang, Y., et al. (2015). Design, Synthesis, and Biological Activity of Sulfonamide Analogues of Antofine and Cryptopleurine as Potent and Orally Active Antitumor Agents. Journal of Medicinal Chemistry.
  • Liu, J., et al. (2024).
  • Bartzatt, R., et al. (2008). Three sulfonamide drugs that inhibit methicillin resistant (MRSA) and susceptible (MSSA) Staphylococcus aureus.
  • Organic Chemistry Portal. (n.d.).
  • PubChemLite. (n.d.). 2-ethyl-n-methylbenzene-1-sulfonamide (C9H13NO2S).
  • Tardigrade. (2020). The reaction of benzenesulphonyl chloride with ethylamine yields.
  • Smith, A. D., et al. (2020). Amine-Catalyzed Copper-Mediated C-H Sulfonylation of Benzaldehydes via a Transient Imine Directing Group.
  • Gallardo, M., et al. (2024). Development of novel organometallic sulfonamides with N-ethyl or N-methyl benzenesulfonamide units as potential human carbonic anhydrase I, II, IX and XII isoforms' inhibitors. Journal of Inorganic Biochemistry.
  • J. King, J. F., et al. (1998). Benzenesulfonyl chloride with primary and secondary amines in aqueous media — Unexpected high conversions to sulfonamides at high pH.
  • Zielinski, P. A. (1976). Some reactions of 2-chloroethanesulfonyl chloride. RIT Digital Institutional Repository.
  • Physics Forums. (2005). Methyl amine w/ a sulfonyl chloride.
  • DSpace Repository. (n.d.). Synthesis, Characterization and in Silico Study of 4-(2 Ethyl) Benzene Sulfonamide Compound Using Several Experimental and Theoretical Analyses.
  • Ngassa, F. N., et al. (2020). Synthesis and crystallographic characterization of N-allyl-N-benzyl-4-methylbenzenesulfonamide. European Journal of Chemistry.
  • CN107805212B - Preparation method of 2-methyl-5-aminobenzenesulfonamide. (n.d.).

Sources

Optimization

Technical Support Center: Troubleshooting Poor Aqueous Solubility of 2-Ethyl-N-methylbenzene-1-sulfonamide

Welcome to the technical support guide for 2-Ethyl-N-methylbenzene-1-sulfonamide. This resource is designed for researchers, chemists, and formulation scientists who are encountering challenges with the aqueous solubilit...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the technical support guide for 2-Ethyl-N-methylbenzene-1-sulfonamide. This resource is designed for researchers, chemists, and formulation scientists who are encountering challenges with the aqueous solubility of this compound. This guide provides a structured, in-depth approach to understanding and overcoming these solubility issues through a series of frequently asked questions, detailed protocols, and scientific explanations.

Part 1: Initial Assessment & Compound Characterization

This first section addresses the fundamental question of why this compound exhibits poor water solubility. A clear understanding of its physicochemical properties is the first step in designing an effective solubilization strategy.

FAQ: Why is my 2-Ethyl-N-methylbenzene-1-sulfonamide not dissolving in water?

The poor aqueous solubility of 2-Ethyl-N-methylbenzene-1-sulfonamide stems directly from its molecular structure. The molecule is predominantly nonpolar, which limits its favorable interactions with polar water molecules.

Key Structural Features Limiting Solubility:

  • Aromatic Ring: The ethylbenzene group is bulky and hydrophobic (water-fearing).

  • N-Methyl Group: The methyl group attached to the sulfonamide nitrogen increases the compound's lipophilicity (fat-solubility) compared to a primary sulfonamide.

  • Limited Hydrogen Bonding: While the sulfonamide group contains oxygen and nitrogen atoms capable of acting as hydrogen bond acceptors, the overall molecule lacks a sufficient number of hydrogen bond donors to effectively integrate into water's extensive hydrogen-bonding network.

While specific experimental data for 2-Ethyl-N-methylbenzene-1-sulfonamide is not widely published, we can estimate its key physicochemical properties based on its structure and data from similar compounds. These predictions strongly suggest a molecule with low intrinsic aqueous solubility.

Table 1: Estimated Physicochemical Properties of 2-Ethyl-N-methylbenzene-1-sulfonamide

PropertyPredicted Value/RangeImplication for Aqueous Solubility
Molecular Weight ~199.27 g/mol [1]Higher molecular weight can negatively impact solubility.
Predicted LogP (XlogP) ~1.7 - 2.5[2]A positive LogP value indicates higher solubility in lipids than in water, classifying it as a hydrophobic compound.
Predicted pKa 9.0 - 10.5The sulfonamide proton is weakly acidic. Solubility will be highly dependent on pH, increasing significantly above its pKa.[3][4][5]
Hydrogen Bond Donors 1 (the N-H proton)Low number of donors limits interaction with water.
Hydrogen Bond Acceptors 2 (the sulfonyl oxygens)Offers some potential for interaction with water, but not enough to overcome the large hydrophobic regions.

Note: These values are predictions and should be experimentally verified for your specific batch of material. A protocol for experimental solubility determination is provided in Part 4.

Part 2: A Systematic Approach to Solubilization

Once you understand the root cause of the poor solubility, you can systematically explore various methods to overcome it. The following flowchart outlines a logical progression for troubleshooting.

G cluster_0 Troubleshooting Workflow cluster_1 pH Adjustment cluster_2 Co-solvency cluster_3 Complexation start Poor Aqueous Solubility Observed ph_adjust Strategy 1: pH Adjustment (Is your application pH-tolerant?) start->ph_adjust cosolvent Strategy 2: Co-solvency (Is an organic solvent acceptable?) ph_adjust->cosolvent No / Insufficient ph_yes Yes ph_adjust->ph_yes Yes cyclodextrin Strategy 3: Complexation (For high-purity aqueous systems) cosolvent->cyclodextrin No / Insufficient cosolvent_yes Yes cosolvent->cosolvent_yes Yes cyclo_yes Yes cyclodextrin->cyclo_yes Yes ph_protocol Determine pKa & pH-Solubility Profile (See Protocol 1) ph_yes->ph_protocol ph_success Success: Compound Dissolved ph_protocol->ph_success cosolvent_protocol Screen Co-solvents (e.g., Ethanol, PG, PEG 400) (See Protocol 2) cosolvent_yes->cosolvent_protocol cosolvent_success Success: Compound Dissolved cosolvent_protocol->cosolvent_success cyclo_protocol Screen Cyclodextrins (e.g., HP-β-CD, SBE-β-CD) cyclo_yes->cyclo_protocol cyclo_success Success: Compound Dissolved cyclo_protocol->cyclo_success

Caption: A decision-making workflow for selecting a solubilization strategy.

FAQ: How does pH adjustment work for sulfonamides, and when should I use it?

Mechanism: This is often the most effective and straightforward initial strategy. Sulfonamides are weak acids because the proton on the nitrogen atom can be removed.[6] When the pH of the solution is raised above the compound's pKa, the sulfonamide group deprotonates to form an anionic (negatively charged) salt. This charged species is significantly more polar than the neutral molecule, leading to a dramatic increase in its aqueous solubility.[7][8]

When to Use:

  • When your final application or assay can tolerate a basic pH (typically pH > 9).

  • As a first-line strategy due to its simplicity and effectiveness.

Causality Diagram: pH Effect on Sulfonamide Solubility

G cluster_0 Low pH (pH < pKa) cluster_1 High pH (pH > pKa) node_A R-SO2-NH-CH3 (Neutral, Unionized Form) node_B Predominantly Hydrophobic node_A->node_B node_D R-SO2-N(-)-CH3 (Anionic, Ionized Form) node_A->node_D + OH- - H2O node_C Poor Aqueous Solubility node_B->node_C node_D->node_A + H+ node_E Increased Polarity node_D->node_E node_F High Aqueous Solubility node_E->node_F

Caption: Ionization state of the sulfonamide at different pH levels.

FAQ: What are co-solvents and how do they improve solubility?

Mechanism: A co-solvent is a water-miscible organic solvent that, when added to water, alters the polarity of the overall solvent system.[9][10][11] For a hydrophobic compound like 2-Ethyl-N-methylbenzene-1-sulfonamide, adding a co-solvent such as ethanol or propylene glycol makes the aqueous phase "less polar" or more "organic-like." This reduces the energy penalty required to create a cavity in the solvent for the solute, thereby increasing solubility.[12]

When to Use:

  • When pH adjustment is not feasible or insufficient.

  • In applications where the presence of a small amount of organic solvent is acceptable (e.g., in vitro assays, some formulations).

  • Commonly used co-solvents include ethanol, propylene glycol (PG), polyethylene glycols (e.g., PEG 400), and dimethyl sulfoxide (DMSO).[9]

Important Consideration: The concentration of the co-solvent must be carefully controlled. High concentrations can sometimes cause the compound to precipitate and may be incompatible with biological systems.

FAQ: When should I consider using cyclodextrins?

Mechanism: Cyclodextrins are cyclic oligosaccharides with a hydrophilic (water-loving) exterior and a lipophilic (fat-loving) interior cavity.[13][14] They can encapsulate the hydrophobic ethylbenzene portion of your molecule within their central cavity, forming a water-soluble "inclusion complex."[15][16] This complex effectively shields the nonpolar part of the drug from water, presenting a new, larger molecule with a hydrophilic surface, thus significantly increasing its apparent aqueous solubility.[17][18]

When to Use:

  • For preparing high-purity aqueous solutions where organic co-solvents are undesirable.

  • In pharmaceutical formulations to improve bioavailability.[16]

  • When other methods have failed to achieve the desired concentration.

  • Commonly used derivatives like Hydroxypropyl-β-cyclodextrin (HP-β-CD) or Sulfobutylether-β-cyclodextrin (SBE-β-CD) offer much higher solubility than the parent β-cyclodextrin.[13]

Part 3: Experimental Protocols & Validation

To ensure trustworthy and reproducible results, it is crucial to follow validated experimental protocols. The following methods provide a framework for systematically determining the solubility of your compound.

Protocol 1: Determining a pH-Solubility Profile

This protocol establishes the relationship between pH and the equilibrium solubility of your compound, which is essential for validating the pH adjustment strategy.

Materials:

  • 2-Ethyl-N-methylbenzene-1-sulfonamide

  • A series of aqueous buffers (e.g., phosphate, borate) covering a pH range from 7.0 to 12.0.

  • Small glass vials with screw caps.

  • Orbital shaker or rotator.

  • pH meter.

  • 0.22 µm syringe filters (ensure they are compatible with your compound and buffers).

  • A validated analytical method for quantification (e.g., HPLC-UV).[19][20][21]

Step-by-Step Methodology:

  • Preparation: Add an excess amount of the solid compound to a series of vials (enough so that undissolved solid remains at the end).

  • Incubation: Add a fixed volume (e.g., 1 mL) of each buffer to its respective vial.

  • Equilibration: Tightly cap the vials and place them on an orbital shaker at a constant temperature (e.g., 25°C) for 24-48 hours to ensure equilibrium is reached.

  • Phase Separation: Allow the vials to stand undisturbed for at least 1 hour to let the excess solid settle.

  • Sampling & Filtration: Carefully withdraw an aliquot from the supernatant of each vial and immediately filter it through a 0.22 µm syringe filter into a clean analysis vial. This step is critical to remove any undissolved particulates.

  • pH Verification: Measure the final pH of the remaining filtrate to confirm it has not shifted during equilibration.

  • Quantification: Dilute the filtered samples as necessary and analyze their concentration using a pre-validated HPLC-UV method.

  • Data Analysis: Plot the measured solubility (in mg/mL or µM) against the final measured pH of each buffer.

Protocol 2: Screening Co-solvents for Solubility Enhancement

This protocol allows you to quickly assess the effectiveness of different co-solvents at various concentrations.

Materials:

  • 2-Ethyl-N-methylbenzene-1-sulfonamide

  • Co-solvents to be tested (e.g., Ethanol, Propylene Glycol, PEG 400).

  • Purified water.

  • Equipment as listed in Protocol 1.

Step-by-Step Methodology:

  • Prepare Co-solvent Mixtures: Create a series of aqueous solutions containing different percentages of your chosen co-solvent (e.g., 5%, 10%, 20%, 40% v/v in water).

  • Equilibration: Follow steps 1-4 from Protocol 1, using the co-solvent mixtures instead of buffers.

  • Sampling & Analysis: Follow steps 5 and 7 from Protocol 1 to sample, filter, and quantify the concentration of the dissolved compound in each co-solvent mixture.

  • Data Analysis: Plot the measured solubility against the percentage of co-solvent in the aqueous mixture.

Self-Validation Check: For both protocols, visual inspection is a preliminary but insufficient check. The combination of allowing solids to settle, filtering through a 0.22 µm filter, and subsequent quantitative analysis ensures that you are measuring true thermodynamic solubility, not the concentration of a fine suspension or colloid.

Part 4: Quantitative Analysis

A reliable quantitative method is non-negotiable for any solubility study. High-Performance Liquid Chromatography with UV detection (HPLC-UV) is a standard and robust technique for this purpose.[19][22][23]

FAQ: How do I set up an HPLC-UV method to measure my compound's concentration?

Starting Point for Method Development:

  • Column: A reversed-phase C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size) is a good starting point.[19]

  • Mobile Phase: A gradient elution using a mixture of water (A) and acetonitrile (B), both containing a small amount of acid (e.g., 0.1% formic acid), is typically effective for sulfonamides.

  • Detection: The benzene ring in the molecule will have a strong UV absorbance. A photodiode array (PDA) detector can be used to scan from 200-400 nm to find the absorbance maximum (λ-max), which is likely to be around 254-270 nm.

  • Calibration: Prepare a series of standard solutions of your compound in a suitable solvent (like acetonitrile) at known concentrations. Inject these to create a calibration curve (Peak Area vs. Concentration) that will be used to determine the concentration of your unknown solubility samples.

References

  • Accurate prediction of the aqueous pKa values of sulfonamide drugs using equilibrium bond lengths. Chemical Science (RSC Publishing).
  • Quantum Chemical Prediction of the Acidities of Sulfonamide Inhibitors of Carbonic Anhydrase.
  • Accurate Prediction of the Aqueous pKa Values of Sulfonamide Drugs Using Equilibrium Bond Lengths. ChemRxiv.
  • Cosolvent. Grokipedia.
  • pH-induced solubility transition of sulfonamide-based polymers. PubMed.
  • accurate prediction of the aqueous pKa values of sulfonamide drugs using equilibrium bond lengths. Semantic Scholar.
  • Complexation of sulfonamides with beta-cyclodextrin studied by experimental and theoretical methods. PubMed.
  • Experiment Stands Corrected: Accurate Prediction of the Aqueous pKa Values of Sulfonamide Drugs Using Equilibrium Bond Lengths. ChemRxiv.
  • Cosolvent. Wikipedia.
  • Binding of Sulfamethazine to β-cyclodextrin and Methyl-β-cyclodextrin. PMC.
  • Application Note: HPLC-UV Method for the Analysis and Quantific
  • Cyclodextrin Multicomponent Complexes: Pharmaceutical Applic
  • Determination of Sulfonamides in Feeds by High-Performance Liquid Chromatography after Fluorescamine Precolumn Derivatiz
  • SOLUBILITY OF SULPHONAMIDES. The BMJ.
  • Determination of six sulfonamides in pork and beef meat by a new solid phase extraction and HPLC-UV for detection.
  • The effect of pH on the solubility of sulphonamides. PubMed.
  • Cosolvent – Knowledge and References. Taylor & Francis.
  • Advancement in Solubilization Approaches: A Step towards Bioavailability Enhancement of Poorly Soluble Drugs. PMC.
  • Co-solvent: Significance and symbolism. ScienceDirect.
  • Development and Validation of RP-HPLC Method for Quantitative Determination of 4-Amino Benzene Sulphonamide in Sulphonamide Hydrochloride. Trends in Sciences.
  • Solubility Profile of N,N-diallyl-4-methylbenzenesulfonamide: A Technical Guide. Benchchem.
  • Food Sample Preparation for the Determination of Sulfonamides by High-Performance Liquid Chromatography: St
  • pH-Induced solubility transition of sulfonamide-based polymers.
  • WO2003033025A2 - Cyclodextrin complexes.
  • A Study on Solubilization of Poorly Soluble Drugs by Cyclodextrins and Micelles: Complexation and Binding Characteristics of Sulfamethoxazole and Trimethoprim. PMC.
  • Solubilization and Controlled Release Strategy of Poorly W
  • Solubilization techniques used for poorly w
  • Effect of pH and soil structure on transport of sulfonamide antibiotics in agricultural soils. AGRIS.
  • (1) Benzenesulfonamide, 4-amino-N-2- pyridinyl- (sulfapyridine); C11H11N302S.
  • Modeling of Anticancer Sulfonamide Derivatives Lipophilicity by Chemometric and Quantitative Structure-Retention Rel
  • Molecular Mechanism of the Cosolvency Effect in Organic Solutes with Similar Structures.
  • 2-ethyl-N-methylbenzene-1-sulfonamide — Chemical Substance Inform
  • N-Ethyl-2-methylbenzenesulfonamide. SIELC Technologies.
  • STRATEGIES FOR SOLUBILITY ENHANCEMENT OF POORLY SOLUBLE DRUGS. International Journal of Pharmaceutical Sciences Review and Research.
  • Facile One-Pot Synthesis of Aromatic and Heteroaromatic Sulfonamides.
  • Cyclodextrin inclusion complexation and pharmaceutical applic
  • 2-ethyl-n-methylbenzene-1-sulfonamide (C9H13NO2S). PubChemLite.
  • One-Pot Synthesis of Sulfonamides from Unactivated Acids and Amines via Aromatic Decarboxylative Halosulfonylation. Macmillan Group - Princeton University.
  • Solubility Determination, Modeling, and Thermodynamic Dissolution Properties of Benzenesulfonamide in 16 Neat Solvents from 273.15 to 324.45 K.
  • Recent Advances in the Synthesis of Sulfonamides Intermedi
  • US20030236437A1 - Process to prepare sulfonamides.
  • An Efficient Method for the Preparation of Sulfonamides from Sodium Sulfin
  • 4-Amino-substituted Benzenesulfonamides as Inhibitors of Human Carbonic Anhydrases. MDPI.
  • 2-amino-N-methylbenzene-1-sulfonamide. PubChem.
  • Solubility Determination, Modeling, and Thermodynamic Dissolution Properties of Benzenesulfonamide in 16 Ne

Sources

Troubleshooting

reducing unwanted byproducts in 2-Ethyl-N-methylbenzene-1-sulfonamide extraction

Welcome to the technical support center for the synthesis and purification of 2-Ethyl-N-methylbenzene-1-sulfonamide. This guide is designed for researchers, scientists, and drug development professionals to navigate the...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the technical support center for the synthesis and purification of 2-Ethyl-N-methylbenzene-1-sulfonamide. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges associated with reducing unwanted byproducts during the extraction phase of this compound. Our approach is rooted in fundamental chemical principles to provide robust, field-tested solutions.

I. Understanding the Chemistry of Byproduct Formation

The synthesis of 2-Ethyl-N-methylbenzene-1-sulfonamide typically involves the reaction of 2-ethylbenzenesulfonyl chloride with N-methylamine. The primary byproducts arise from side reactions of the starting materials and intermediates. A clear understanding of these pathways is critical for effective troubleshooting.

The main impurities you are likely to encounter are:

  • 2-Ethylbenzenesulfonic Acid : Formed by the hydrolysis of the reactive 2-ethylbenzenesulfonyl chloride intermediate.[1][2] This is often exacerbated by the presence of moisture in the reaction or during the aqueous workup.[1][2]

  • Unreacted 2-Ethylbenzenesulfonyl Chloride : Incomplete reaction can leave residual sulfonyl chloride, which is highly reactive and can complicate downstream processing.

  • Disulfonamide (Bis(2-ethylphenylsulfonyl)amine) : While less common with a secondary amine like N-methylamine, it's a potential byproduct if reaction conditions are not carefully controlled.

  • Unreacted N-methylamine : Excess starting amine will be present in the crude product mixture.

The key to an effective extraction lies in exploiting the different physicochemical properties (primarily acidity/basicity) of the desired product and these common byproducts.

II. Troubleshooting Guide: Extraction & Purification

This section addresses specific issues you may encounter during the workup and extraction of your crude product.

Q1: My final product is contaminated with an acidic impurity, as indicated by analytical data (e.g., HPLC, NMR). How can I remove it?

Likely Cause: This is the most common issue and is almost certainly due to the presence of 2-ethylbenzenesulfonic acid, the hydrolysis product of your sulfonyl chloride starting material.[1][2] Sulfonyl chlorides are highly susceptible to hydrolysis, especially if glassware is not perfectly dry or during the aqueous quench and workup.[1]

Solution: Alkaline Wash

The principle here is a classic acid-base extraction. The sulfonic acid is a strong acid, while your desired N-methylsulfonamide product is weakly acidic (pKa of the N-H proton is roughly 10-11). By washing the organic layer with a mild aqueous base, you can deprotonate the sulfonic acid, forming a water-soluble salt that partitions into the aqueous phase, leaving your desired product in the organic layer.

Detailed Protocol:

  • Dissolution : Ensure your crude product is fully dissolved in a water-immiscible organic solvent (e.g., dichloromethane (DCM), ethyl acetate, or diethyl ether).

  • Initial Wash (Optional but Recommended) : First, wash the organic layer with deionized water to remove any water-soluble starting materials like excess N-methylamine salts.

  • Alkaline Wash : Transfer the organic layer to a separatory funnel and add an equal volume of a saturated aqueous sodium bicarbonate (NaHCO₃) solution or a dilute (5%) sodium carbonate (Na₂CO₃) solution.

  • Mixing : Stopper the funnel and invert it several times, venting frequently to release any pressure buildup (CO₂ evolution from neutralization). Gentle mixing is sufficient; vigorous shaking can lead to emulsions.

  • Separation : Allow the layers to separate fully. Drain the lower aqueous layer.

  • Repeat : Repeat the alkaline wash (steps 3-5) one more time to ensure complete removal of the acidic byproduct.

  • Final Wash : Wash the organic layer with brine (saturated NaCl solution). This helps to break up any minor emulsions and remove residual water from the organic phase.[3]

  • Drying and Concentration : Dry the organic layer over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄), filter, and concentrate under reduced pressure to yield the purified product.

Self-Validation: After the wash, the pH of the aqueous layer should be basic. You can test a drop with pH paper. Subsequent analytical testing (TLC, HPLC) of the isolated organic product should show a significant reduction or complete removal of the acidic impurity peak.

Q2: I'm observing a significant amount of unreacted 2-ethylbenzenesulfonyl chloride in my product. How can I remove it?

Likely Cause: The reaction may not have gone to completion. While an alkaline wash can hydrolyze some of the sulfonyl chloride, a more targeted approach is often needed.

Solution: Quenching with a Nucleophilic Amine

A simple and effective method is to use a water-soluble amine to react with (quench) the excess sulfonyl chloride, converting it into a water-soluble sulfonamide that can be easily washed away.

Detailed Protocol:

  • Dissolution : Dissolve the crude product in your chosen water-immiscible organic solvent.

  • Quenching Wash : Wash the organic solution with a dilute aqueous solution of a simple, water-soluble amine like ammonia (NH₄OH) or glycine. This will react with the sulfonyl chloride to form a highly polar, water-soluble sulfonamide.

  • Acidic Wash : To remove any remaining unreacted quenching amine, perform a wash with dilute aqueous acid (e.g., 1M HCl). This will protonate the amine, making it water-soluble.

  • Alkaline Wash : Follow up with a standard alkaline wash (as described in Q1) to remove any 2-ethylbenzenesulfonic acid that may have formed.

  • Final Steps : Proceed with the brine wash, drying, and concentration as previously described.

Q3: During the liquid-liquid extraction, a persistent emulsion has formed between the organic and aqueous layers. How can I resolve this?

Likely Cause: Emulsions are common when the reaction mixture contains surfactant-like molecules or fine particulates that stabilize the interface between the two immiscible liquids.[4] Vigorous shaking is a primary cause.[4]

Solutions (from least to most disruptive):

  • Patience : Sometimes, simply allowing the separatory funnel to stand for an extended period (15-30 minutes) is enough for the layers to separate.

  • Gentle Agitation : Gently swirl the funnel or stir the emulsion layer with a glass rod to try and coalesce the droplets.

  • "Salting Out" : Add a significant amount of solid sodium chloride (brine) to the funnel and gently swirl.[4][5] This increases the ionic strength and polarity of the aqueous layer, which can force the separation.[4]

  • Filtration : Drain the entire contents of the funnel and filter it through a plug of glass wool or a phase separation filter paper.[4]

  • Centrifugation : If the volume is manageable, transferring the mixture to centrifuge tubes and spinning for a few minutes is a very effective way to break an emulsion.[5]

  • Solvent Addition : Adding a small amount of a different organic solvent can sometimes alter the properties of the organic phase enough to break the emulsion.[4]

Prevention is Key: The best strategy is to avoid forming emulsions in the first place by using gentle swirling or inverting for mixing instead of vigorous shaking.[4]

III. Frequently Asked Questions (FAQs)

Q: What are the ideal pH ranges for the aqueous washes?

A: This can be summarized in a table for clarity:

Wash TypeAqueous SolutionTarget pHPurpose
Acidic Wash 1M HCl~1-2To remove basic impurities (e.g., excess N-methylamine) by protonating them into water-soluble salts.
Neutral Wash Deionized Water~7To remove highly water-soluble salts and reagents.
Alkaline Wash Saturated NaHCO₃~8-9To remove strongly acidic impurities (e.g., 2-ethylbenzenesulfonic acid).
Brine Wash Saturated NaCl~7To "salt out" and remove residual water from the organic layer.

Q: How can I minimize byproduct formation before the extraction step?

A: The best purification is a clean reaction.

  • Ensure Anhydrous Conditions : Sulfonyl chlorides are sensitive to moisture.[1] Use oven-dried glassware and anhydrous solvents to minimize the formation of the corresponding sulfonic acid.[1]

  • Control Temperature : The reaction of sulfonyl chloride with an amine is exothermic. Add the amine slowly to the sulfonyl chloride solution in an ice bath to maintain a low temperature (0-5 °C). This prevents side reactions.

  • Monitor the Reaction : Use Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC) to monitor the consumption of the limiting reagent.[1] This ensures you don't proceed to workup prematurely, which would result in a high concentration of unreacted starting material.

Q: Can I use column chromatography for purification instead of extraction?

A: Yes, column chromatography is an excellent method for purifying sulfonamides, especially if challenging impurities are present that cannot be removed by simple extraction.[1] Silica gel is a common stationary phase, and a mobile phase gradient of ethyl acetate in hexanes is a good starting point for elution.[1][6]

IV. Visual Workflow and Logic Diagrams

Workflow for Differential Extraction

This diagram outlines the step-by-step process for a robust liquid-liquid extraction to separate the product from common byproducts.

G cluster_0 Extraction Workflow A Crude Product in Organic Solvent (e.g., DCM) B Wash with 1M HCl A->B C Separate Layers B->C D Aqueous Layer 1: (N-Methylamine HCl) C->D Discard E Organic Layer C->E F Wash with sat. NaHCO3 E->F G Separate Layers F->G H Aqueous Layer 2: (Sodium 2-ethylbenzenesulfonate) G->H Discard I Organic Layer G->I J Wash with Brine I->J K Separate Layers J->K L Aqueous Layer 3: (Residual Water/Salts) K->L Discard M Organic Layer K->M N Dry over Na2SO4 M->N O Filter & Concentrate N->O P Pure Product: 2-Ethyl-N-methylbenzene-1-sulfonamide O->P

Caption: Sequential extraction workflow for purification.

Troubleshooting Logic for Emulsion Formation

This decision tree provides a logical path for addressing emulsions during extraction.

G Start Emulsion Formed Wait Wait 15-30 min Start->Wait Check1 Resolved? Wait->Check1 Salt Add Brine ('Salt Out') Check1->Salt No End_Success Problem Solved Check1->End_Success Yes Check2 Resolved? Salt->Check2 Filter Filter through Glass Wool Check2->Filter No Check2->End_Success Yes Check3 Resolved? Filter->Check3 Centrifuge Centrifuge Check3->Centrifuge No Check3->End_Success Yes Centrifuge->End_Success End_Fail Consult Supervisor

Caption: Decision tree for breaking emulsions.

V. References

  • US2777844A - Sulfonamide purification process. Google Patents. Available at:

  • Mutagenic Alkyl-Sulfonate Impurities in Sulfonic Acid Salts: Reviewing the Evidence and Challenging Regulatory Perceptions . ACS Publications. Available at: [Link]

  • What is the best extraction method of sulfonamides group from honey samples? . ResearchGate. Available at: [Link]

  • N-alkylation of Sufonamides Using Anion Exchange Resin . Synthetic Communications, 19(9&10), 1499-1503 (1989). Available at: [Link]

  • Sulfonamide-impurities . Pharmaffiliates. Available at: [Link]

  • Tips for Troubleshooting Liquid–Liquid Extractions . LCGC International. Available at: [Link]

  • Tips for Troubleshooting Liquid–Liquid Extraction . K-Jhil. Available at: [Link]

  • Manganese-Catalyzed N-Alkylation of Sulfonamides Using Alcohols . ACS Publications. Available at: [Link]

  • Alkylation of Sulfonamides with Trichloroacetimidates Under Thermal Conditions . PMC. Available at: [Link]

  • Food Sample Preparation for the Determination of Sulfonamides by High-Performance Liquid Chromatography: State-of-the-Art . MDPI. Available at: [Link]

  • Sulfonamide synthesis by alkylation or arylation . Organic Chemistry Portal. Available at: [Link]

  • Preparation of Sulfilimines by Sulfur-Alkylation of N-Acyl Sulfenamides with Alkyl Halides . The Journal of Organic Chemistry. Available at: [Link]

  • Concerted Solvent Processes for Common Sulfonyl Chloride Precursors used in the Synthesis of Sulfonamide-based Drugs . PMC. Available at: [Link]

  • CN107805212B - Preparation method of 2-methyl-5-aminobenzenesulfonamide . Google Patents. Available at:

  • Yield, purity, and characteristic impurities of the sulfonamide... . ResearchGate. Available at: [Link]

  • Discovery and Lead Optimization of Benzene-1,4-disulfonamides as Oxidative Phosphorylation Inhibitors . PMC. Available at: [Link]

  • Benzenesulfonyl chloride . Organic Syntheses Procedure. Available at: [Link]

  • CN103819369A - Method for synthesizing benzene sulfonamide compounds . Google Patents. Available at:

  • N-Ethyl-N-(2-methoxyphenyl)benzenesulfonamide . PMC. Available at: [Link]

  • Preventing Disulfide Bond Formation Weakens Non-Covalent Forces among Lysozyme Aggregates . PMC. Available at: [Link]

  • Relative Ease of Hydrolysis . Save My Exams. Available at: [Link]

  • Synthesis and crystallographic characterization of N-allyl-N-benzyl-4-methylbenzenesulfonamide . European Journal of Chemistry. Available at: [Link]

  • CN102633687A - Method and technology for preparing p-substituted alkyl benzene sulfonyl chloride . Google Patents. Available at:

  • Kinetics of the neutral and alkaline hydrolysis of aromatic sulphonyl chlorides in water . Journal of the Chemical Society B: Physical Organic. Available at: [Link]

  • Preventing disulfide bond formation weakens non-covalent forces among lysozyme aggregates . PubMed. Available at: [Link]

  • Reducing Holomycin Thiosulfonate to its Disulfide with Thiols . PubMed. Available at: [Link]

Sources

Optimization

Technical Support Center: HPLC Mobile Phase Optimization for 2-Ethyl-N-methylbenzene-1-sulfonamide

Welcome to the Technical Support Center. This guide is engineered for researchers, analytical scientists, and drug development professionals tasked with developing robust, reproducible High-Performance Liquid Chromatogra...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. This guide is engineered for researchers, analytical scientists, and drug development professionals tasked with developing robust, reproducible High-Performance Liquid Chromatography (HPLC) methods for 2-Ethyl-N-methylbenzene-1-sulfonamide .

As a Senior Application Scientist, I have structured this resource to move beyond basic step-by-step instructions. We will explore the physicochemical causality behind chromatographic behavior, ensuring that every protocol you implement is a self-validating system grounded in chromatographic theory.

Part 1: Causality & Chemical Context

To optimize a method, we must first understand the analyte. 2-Ethyl-N-methylbenzene-1-sulfonamide (CAS: 1696381-41-5) features a hydrophobic aromatic core with an ethyl substitution and a polar N-methylsulfonamide moiety.

The sulfonamide group is amphoteric in nature, meaning its ionization state—and consequently its retention behavior—is highly sensitive to the mobile phase pH[1]. Furthermore, the polar nature of the sulfonamide group makes it highly susceptible to secondary interactions with residual silanol groups on silica-based stationary phases. Understanding this dynamic is the key to resolving 90% of chromatographic issues related to this compound.

Part 2: Troubleshooting Guides & FAQs

Q1: Why am I experiencing severe peak tailing for 2-Ethyl-N-methylbenzene-1-sulfonamide, and how can I resolve it? A1: Peak tailing (Asymmetry factor > 1.2) in sulfonamide analysis is almost always caused by secondary polar interactions. In reversed-phase HPLC, your primary retention mechanism should be non-specific hydrophobic interactions. However, unreacted, ionized silanol groups (-SiO⁻) on the silica support surface interact strongly with the polar functional groups of the sulfonamide[2]. Mechanistic Solution: Lower the mobile phase pH. By adjusting the aqueous mobile phase to pH 2.5–3.0 (e.g., using 0.1% Formic Acid), you force the residual silanol groups (pKa ~3.5) into their fully protonated, neutral state (-SiOH)[3][4]. This eliminates the electrostatic attraction, restoring a Gaussian peak shape. If tailing persists, switch to a high-purity, fully end-capped C18 column[3].

Q2: Should I use Methanol (MeOH) or Acetonitrile (ACN) as my organic modifier? A2: The choice depends on your detector and resolution requirements.

  • Acetonitrile: As an aprotic solvent, ACN generally provides lower column backpressure and sharper peaks due to its lower viscosity and favorable mass transfer kinetics. It is the preferred starting point for HPLC-UV analysis.

  • Methanol: Protic solvents like MeOH can alter the selectivity (elution order of impurities) due to hydrogen bonding with the analyte. Crucially, if you are using LC-MS/MS, MeOH–H₂O mixtures often yield superior ionization efficiency for sulfonamides in positive electrospray ionization (ESI+) compared to ACN[5].

Q3: My retention times are drifting across a sequence. What is the root cause? A3: Retention time drift indicates that the column has not reached dynamic equilibrium with the mobile phase, or the mobile phase composition is changing on-the-fly. Causality: When using volatile additives like Formic Acid or Trifluoroacetic Acid (TFA), the additive can evaporate from the solvent reservoir over long runs, subtly shifting the pH and ionic strength. Solution: Prepare fresh mobile phase daily, cap reservoirs properly, and ensure the system is flushed with at least 10-20 column volumes of the exact mobile phase prior to the first injection[4].

Part 3: Mandatory Visualization & Workflows

PeakTailing Start Peak Tailing Observed (Asymmetry > 1.2) CheckPH Check Mobile Phase pH Start->CheckPH AdjustPH Adjust to pH 2.5 - 3.0 (e.g., 0.1% Formic Acid) CheckPH->AdjustPH CheckCol Evaluate Column Chemistry AdjustPH->CheckCol If tailing persists Resolved Peak Shape Restored (Gaussian) AdjustPH->Resolved If resolved EndCap Switch to Fully End-Capped or Polar-Embedded C18 CheckCol->EndCap CheckLoad Check Sample Load EndCap->CheckLoad If tailing persists EndCap->Resolved If resolved ReduceLoad Dilute Sample or Reduce Injection Volume CheckLoad->ReduceLoad ReduceLoad->Resolved

Logical workflow for diagnosing and resolving peak tailing during sulfonamide HPLC analysis.

OptimizationLogic Start Mobile Phase Optimization 2-Ethyl-N-methylbenzene-1-sulfonamide Detector Select Detector Type Start->Detector LCMS LC-MS/MS Detector->LCMS HPLCUV HPLC-UV Detector->HPLCUV Volatile Volatile Additives (0.1% FA or Ammonium Acetate) LCMS->Volatile NonVolatile Non-Volatile Buffers (Phosphate Buffer pH 3.0) HPLCUV->NonVolatile Organic Select Organic Modifier Volatile->Organic NonVolatile->Organic MeOH Methanol (Better MS Ionization for Sulfonamides) Organic->MeOH ACN Acetonitrile (Lower Backpressure, Sharper Peaks) Organic->ACN

Decision tree for selecting mobile phase components based on the detection method.

Part 4: Data Presentation

Table 1: Comparison of Mobile Phase Additives for Sulfonamide Analysis

AdditiveTypical ConcentrationpH RangeLC-MS CompatibilitySilanol Suppression
Formic Acid 0.1% (v/v)~2.7Excellent (ESI+)High
Trifluoroacetic Acid (TFA) 0.05 - 0.1% (v/v)~2.0Poor (Ion Suppression)Very High (Ion Pairing)
Ammonium Acetate 10 mM~6.8ExcellentLow
Phosphate Buffer 20 - 50 mM2.0 - 7.0IncompatibleHigh (at pH < 3.0)

Table 2: Recommended Starting Gradient Conditions (Reversed-Phase C18, 4.6 x 150 mm, 5 µm)

Time (min)%A (0.1% Formic Acid in H₂O)%B (Methanol or Acetonitrile)Flow Rate (mL/min)
0.09551.0
2.09551.0
15.010901.0
18.010901.0
18.19551.0
25.09551.0

Part 5: Experimental Protocols

Protocol 1: Mobile Phase Preparation and System Equilibration (Self-Validating Workflow)

Objective: Ensure reproducible pH and eliminate dissolved gases that cause baseline noise.

  • Aqueous Phase Preparation: Measure 1000 mL of ultra-pure HPLC-grade water (18.2 MΩ·cm) into a clean, dedicated solvent flask.

  • Additive Introduction: Add exactly 1.0 mL of LC-MS grade Formic Acid to achieve a 0.1% (v/v) concentration. This establishes a pH of ~2.7, effectively suppressing silanol ionization[3][4].

  • Filtration: Filter the aqueous solution through a 0.22 µm membrane filter to remove particulates that could clog the column frit.

  • Degassing: Sonicate the mobile phase for 10 minutes or utilize the system's inline vacuum degasser.

    • Validation Step: Monitor the pump pressure ripple; it must be < 1% of the total system pressure to confirm successful degassing.

  • Equilibration: Flush the analytical column with 10-20 column volumes of the starting mobile phase composition[4].

    • Validation Step: Inject a blank solvent (e.g., initial mobile phase). The baseline must remain flat with no ghost peaks before proceeding to standard injections.

Protocol 2: Column Cleaning and Regeneration Workflow

Objective: Remove strongly retained hydrophobic matrix components that degrade peak shape over time.

  • Preparation: Reverse the column flow direction (only if permitted by the manufacturer's documentation) and disconnect the column outlet from the detector to prevent flow cell contamination[2].

  • Salt Removal: Flush with 10 column volumes of 100% HPLC-grade Water to remove any precipitated buffer salts.

  • Hydrophobic Wash: Flush with 20 column volumes of 100% Acetonitrile or Methanol to elute strongly bound hydrophobic impurities.

  • Deep Regeneration (Optional): For severe contamination, flush with 10 column volumes of Isopropanol (IPA), followed by Acetonitrile, and finally re-equilibrate with the starting mobile phase.

References

  • BenchChem Technical Support Team. "Technical Support Center: HPLC Analysis of Sulfonamides." Benchchem.
  • "Application of Micellar Mobile Phase for Quantification of Sulfonamides in Medic
  • "Nontargeted Screening and Determination of Sulfonamides: A Dispersive Micro Solid-Phase Extraction Approach to the Analysis of Milk and Honey Samples Using Liquid Chromatography–High-Resolution Mass Spectrometry.
  • "Technical Support Center: Troubleshooting Peak Tailing in HPLC Analysis of Sulfonic Acids." Benchchem.
  • "Peak Tailing in HPLC." Element Lab Solutions.
  • "Troubleshooting Peak Shape Problems in HPLC.

Sources

Troubleshooting

Technical Support Center: Preventing Thermal Degradation of 2-Ethyl-N-methylbenzene-1-sulfonamide During Reflux

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently encounter challenges regarding the thermal stability of sulfonamide building blocks during synthesis.

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently encounter challenges regarding the thermal stability of sulfonamide building blocks during synthesis. 2-Ethyl-N-methylbenzene-1-sulfonamide is particularly sensitive to aggressive reflux conditions, often resulting in poor yields and complex impurity profiles.

This guide abandons generic advice in favor of mechanistic troubleshooting, quantitative parameters, and self-validating protocols to ensure the structural integrity of this compound during elevated-temperature workflows.

Part 1: Mechanistic Troubleshooting (FAQs)

Q: Why does 2-Ethyl-N-methylbenzene-1-sulfonamide degrade into ethylbenzene and free amines during prolonged reflux? A: This is caused by thermal desulfonylation . The sulfonamide linkage is generally stable, but under extreme heat (>150°C) or in the presence of acidic protons, the oxygen or nitrogen atoms of the sulfonamide group become protonated. This protonation weakens the C-S bond, facilitating the extrusion of SO₂ (or H₂SO₄ in aqueous media) and leading to rearomatization ()[1][2]. High-boiling solvents like DMF or xylenes often push the internal temperature past the thermal cleavage threshold of the sulfone moiety ()[3].

Q: I am detecting oxidation byproducts (e.g., ketones/alcohols) via LC-MS. How is this happening without an added oxidant? A: The degradation is occurring at the 2-ethyl group via benzylic auto-oxidation . The benzylic protons on the ethyl group are highly susceptible to radical abstraction. When refluxing in the presence of trace atmospheric oxygen, thermal energy initiates the formation of benzylic radicals. These radicals react with O₂ to form hydroperoxides, which subsequently decompose into acetophenone derivatives or benzylic alcohols ()[4]. The causality here is the combination of dissolved oxygen and prolonged thermal stress.

Q: How do I prevent these degradation pathways simultaneously? A: You must control three variables: maximum system temperature, atmospheric composition, and pH. Switching to a lower-boiling solvent inherently caps the thermal energy input. Rigorously degassing the solvent removes the O₂ necessary for benzylic oxidation. Finally, buffering the reaction prevents acid-catalyzed desulfonylation.

Part 2: Quantitative Parameters for Solvent Selection

To cap thermal energy, solvent selection is critical. The table below outlines the relationship between solvent boiling points, maximum recommended reflux times, and degradation risks for 2-Ethyl-N-methylbenzene-1-sulfonamide.

SolventBoiling Point (°C)Max Recommended Reflux TimeDegradation Risk LevelPrimary Degradation Pathway
Dichloromethane (DCM) 39.6>24 hoursLowNone (Thermally stable)
Acetonitrile (MeCN) 82.016 hoursLowTrace Oxidation (if not degassed)
Toluene 110.68 hoursModerateBenzylic Oxidation
Xylenes 138 - 144<2 hoursHighDesulfonylation & Oxidation
N,N-Dimethylformamide (DMF) 153.0<1 hourCriticalRapid Thermal Desulfonylation
Part 3: Experimental Protocol: Optimized & Self-Validating Reflux Workflow

This protocol is designed as a self-validating system. Each step includes a built-in check to ensure causality between your actions and the preservation of the sulfonamide.

Step 1: Apparatus Setup and Inertion

  • Action: Assemble a dry, multi-neck round-bottom flask with a reflux condenser connected to a Schlenk line. Purge the system with high-purity Argon for 15 minutes prior to adding reagents.

  • Causality: Displacing atmospheric oxygen prevents the initiation of benzylic radical formation at the 2-ethyl position. Argon is heavier than Nitrogen and blankets the solvent more effectively.

  • Validation: A bubbler attached to the exhaust should show a steady, positive pressure of Argon. If the pressure drops, the seal is compromised, and oxidation risk remains.

Step 2: Solvent Degassing (Freeze-Pump-Thaw)

  • Action: Use Toluene or Acetonitrile (based on solubility). Perform three cycles of freeze-pump-thaw before adding the solvent to the sulfonamide.

  • Causality: Standard purging only removes headspace O₂. Freeze-pump-thaw removes dissolved O₂, eliminating the primary reactant for hydroperoxide formation during extended heating ()[4].

  • Validation: During the third thaw cycle, the absence of visible gas bubbles evolving from the liquid confirms the solvent is fully degassed.

Step 3: Temperature-Controlled Heating

  • Action: Submerge the flask in a silicone oil bath equipped with a calibrated digital thermocouple. Set the bath temperature no more than 10°C above the solvent's boiling point. Do not use a heating mantle.

  • Causality: Heating mantles create localized "hot spots" on the glass that can exceed 200°C, triggering localized thermal desulfonylation (, )[1][3] even if the bulk solvent is cooler. An oil bath ensures uniform heat distribution.

  • Validation: The solvent should maintain a gentle, steady reflux ring in the lower third of the condenser. Violent boiling indicates excessive thermal input.

Step 4: In-Process Monitoring (Self-Validation)

  • Action: Withdraw 50 µL aliquots every 2 hours using an Argon-flushed syringe. Quench immediately in cold LC-MS grade methanol.

  • Causality: Rapid quenching freezes the reaction profile, allowing you to detect trace desulfonylation (appearance of ethylbenzene mass) or oxidation (M+14 or M+16 peaks) before it consumes the bulk material.

  • Validation: LC-MS analysis must show <1% area of M-SO₂NHCH₃ or M+O peaks. If these peaks exceed 1%, immediately cool the reaction to halt further degradation.

Part 4: Workflows & Logical Relationships

Pathway SM 2-Ethyl-N-methylbenzene- 1-sulfonamide Heat High Temp Reflux (>150°C) / Acidic SM->Heat O2 O2 Exposure (Prolonged Heating) SM->O2 Desulf Thermal Desulfonylation (C-S Bond Cleavage) Heat->Desulf Acid/Heat Oxidation Benzylic Oxidation (at 2-Ethyl group) O2->Oxidation Radicals Prod1 Ethylbenzene + SO2 + Amine Desulf->Prod1 Prod2 Ketone/Alcohol Derivatives Oxidation->Prod2

Fig 1: Primary thermal degradation pathways of 2-Ethyl-N-methylbenzene-1-sulfonamide during reflux.

Troubleshooting Start Analyze Reflux Degradation Profile Check1 Is Desulfonylation Observed? Start->Check1 Check2 Is Benzylic Oxidation Observed? Start->Check2 Action1 Switch to lower bp solvent (e.g., Toluene) Check1->Action1 Yes Action2 Buffer system to avoid strong acids Check1->Action2 Yes Action3 Degas solvent (Freeze-Pump-Thaw) & Use Argon Check2->Action3 Yes

Fig 2: Decision tree for troubleshooting and optimizing reflux conditions to prevent degradation.

References
  • Chemoselective Deprotection of Sulfonamides Under Acidic Conditions: Scope, Sulfonyl Group Migration, and Synthetic Applications. The Journal of Organic Chemistry (ACS Publications). URL:[Link]

  • Thermal Degradation Processes of Aromatic Poly(Ether Sulfone) Random Copolymers Bearing Pendant Carboxyl Groups. Polymers (MDPI). URL:[Link]

  • Safety of Plastic Food Packaging: The Challenges about Non-Intentionally Added Substances (NIAS) Discovery, Identification and Risk Assessment. PMC (National Institutes of Health). URL:[Link]

Sources

Optimization

Technical Support Center: Optimizing Solvent Selection for 2-Ethyl-N-methylbenzene-1-sulfonamide Recrystallization

Welcome to the Advanced Crystallization Support Center. As a Senior Application Scientist, I have designed this guide to address the thermodynamic and kinetic challenges associated with the purification of 2-Ethyl-N-meth...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Advanced Crystallization Support Center. As a Senior Application Scientist, I have designed this guide to address the thermodynamic and kinetic challenges associated with the purification of 2-Ethyl-N-methylbenzene-1-sulfonamide (CAS: 1696381-41-5).

This compound features a unique structural dichotomy: a hydrophobic 2-ethylphenyl ring coupled with a highly polar, hydrogen-bonding N-methylsulfonamide group. This structural flexibility and dual polarity often lead to complex phase behaviors during recrystallization, most notably kinetic hindrance during lattice assembly. This guide provides a rational, causality-driven approach to solvent selection, troubleshooting, and process optimization.

Diagnostic Workflow for Crystallization Optimization

SolventOptimization Start Crude 2-Ethyl-N-methylbenzene-1-sulfonamide HSP Calculate Hansen Solubility Parameters (HSP) Identify δd, δp, δh Start->HSP SolventSelect Select Solvent System (Good Solvent + Anti-Solvent) HSP->SolventSelect Dissolution Dissolve at Elevated Temperature (Near Boiling Point) SolventSelect->Dissolution Cooling Controlled Cooling / Anti-Solvent Dosing Dissolution->Cooling PhaseCheck Phase Separation Observation Cooling->PhaseCheck OilingOut Liquid-Liquid Phase Separation (Oiling Out) PhaseCheck->OilingOut Emulsion Forms Crystallization Solid-Liquid Phase Separation (Nucleation & Growth) PhaseCheck->Crystallization Turbidity/Crystals LowYield Low Yield / High Solubility PhaseCheck->LowYield Clear Solution FixOiling Intervention: 1. Reheat to clear solution 2. Add seed crystals 3. Reduce cooling rate OilingOut->FixOiling FixOiling->Cooling Success High Purity Crystalline API Filtration & Drying Crystallization->Success FixYield Intervention: 1. Increase Anti-Solvent Ratio 2. Lower Final Temperature LowYield->FixYield FixYield->Cooling

Decision tree for sulfonamide crystallization troubleshooting and solvent selection.

Frequently Asked Questions & Troubleshooting
Q1: During cooling, my 2-Ethyl-N-methylbenzene-1-sulfonamide forms a cloudy, milky emulsion instead of solid crystals. What is happening?

The Causality: You are observing a phenomenon known as "oiling out" or Liquid-Liquid Phase Separation (LLPS)[1]. This occurs when the supersaturation of the solution forces the compound to separate into a solute-rich liquid phase rather than a crystalline solid[2]. Because the ethyl group in your compound provides rotational flexibility, the integration of solute molecules into a rigid crystal lattice is kinetically hindered. When supersaturation is generated too quickly, the system bypasses the metastable zone for crystallization and crosses the miscibility gap, forming an emulsion[1]. Impurities often partition into these oil droplets, ruining the purity of any subsequent amorphous solid that forms[3].

The Solution: To fix oiling out, you must favor kinetics for solid nucleation over liquid demixing:

  • Reduce the Cooling Rate: Generate supersaturation very slowly to allow crystal nucleation to outpace phase separation[1].

  • Implement Seeding: Add 1-2% (w/w) of pure seed crystals halfway into the Metastable Zone Width (MSZW). This bypasses the high activation energy required for primary nucleation[1].

  • Adjust the Solvent System: If oiling out persists, your solvent's solubility curve is likely too flat. Switch to a solvent system that provides a steeper solubility gradient.

Q2: How can I rationally select a solvent system without relying on endless trial and error?

The Causality: Trial and error in solvent screening is resource-intensive and often misses optimal binary mixtures[4]. The scientifically rigorous approach relies on Hansen Solubility Parameters (HSPs) , which divide cohesive energy into dispersion ( δd​ ), polar ( δp​ ), and hydrogen-bonding ( δh​ ) forces[5]. The closer the HSPs of the solvent are to the active pharmaceutical ingredient (API), the higher the expected solubility[6].

The Solution: Calculate the HSP for 2-Ethyl-N-methylbenzene-1-sulfonamide. Select a "good solvent" (e.g., Tetrahydrofuran or Ethyl Acetate) that closely matches the API's parameters to ensure complete dissolution at elevated temperatures[7]. Then, select an "anti-solvent" (e.g., Heptane or Water) with a significantly different HSP profile[8]. By controlling the ratio of these two solvents, you can precisely tune the supersaturation point[9].

Q3: My recrystallization yields are consistently below 40%. How can I optimize recovery?

The Causality: Low yields indicate that the sulfonamide remains highly soluble in the mother liquor at your final cooling temperature[3]. This is common when using a single solvent system where the solubility does not drop sharply enough with temperature.

The Solution: Transition from a pure cooling crystallization to a Solvent/Anti-Solvent Crystallization strategy[9]. Dissolve the crude sulfonamide in a minimal amount of a good solvent, then slowly dose in a miscible anti-solvent until the solution reaches the metastable limit[9]. This controlled reduction in solubility drastically forces the equilibrium toward the solid phase, improving yields to >80%[7].

Quantitative Data: Solvent Selection Parameters

To facilitate rational solvent selection, the table below summarizes the theoretical Hansen Solubility Parameters for common solvents used in sulfonamide recrystallization.

Solvent δd​ (MPa 0.5 ) δp​ (MPa 0.5 ) δh​ (MPa 0.5 )Role in Sulfonamide Crystallization
Tetrahydrofuran (THF) 16.85.78.0Good Solvent (High solubility, aprotic)[7]
Ethyl Acetate 15.85.37.2Good Solvent (Moderate polarity)
Ethanol 15.88.819.4Good Solvent (Strong H-bond donor/acceptor)[8]
Heptane 15.30.00.0Anti-Solvent (Non-polar, induces precipitation)
Water 15.616.042.3Anti-Solvent (Highly polar, forces hydrophobic rejection)[8]
Step-by-Step Experimental Protocols
Protocol 1: Rational Anti-Solvent Screening (Self-Validating System)

This protocol is designed to experimentally validate the HSP-derived solvent pairs while identifying the exact ratio that triggers nucleation.

  • Dissolution: Place 500 mg of crude 2-Ethyl-N-methylbenzene-1-sulfonamide into a 20 mL glass vial. Add a minimal volume (e.g., 2-3 mL) of the selected "good solvent" (e.g., Ethyl Acetate)[9].

  • Heating: Heat the mixture gently to 50°C under continuous magnetic stirring until the solid is completely dissolved[8].

  • Anti-Solvent Titration: Using a syringe pump or dropping funnel, slowly add the miscible "anti-solvent" (e.g., Heptane) at a rate of 0.5 mL/min[9].

  • Validation Check (The Cloud Point): Monitor the solution closely. Stop the addition the exact moment the solution becomes persistently cloudy (turbid)[9].

    • Self-Correction: If the cloudiness appears as oily droplets on the glass wall (LLPS), you have added the anti-solvent too quickly. Reheat the vial by 5-10°C until clear, and proceed to Protocol 2[3].

  • Aging: Remove from heat and allow the vial to cool undisturbed to room temperature to promote crystal growth[9].

Protocol 2: Seeded Anti-Solvent Crystallization (To Prevent Oiling Out)

If Protocol 1 results in oiling out, use this kinetically controlled seeding method to force solid-liquid phase separation.

  • Preparation: Dissolve the crude API in the good solvent at 50°C as described above.

  • Controlled Dosing: Add the anti-solvent dropwise until you reach approximately 50% of the volume required to reach the cloud point determined in Protocol 1. The solution must remain perfectly clear.

  • Seeding: Introduce 5-10 mg (1-2% w/w) of pure 2-Ethyl-N-methylbenzene-1-sulfonamide seed crystals into the solution[1].

  • Slurry Aging: Hold the temperature constant and stir the suspension for 30-60 minutes. Validation: The seed crystals should not dissolve; they should act as templates, initiating secondary nucleation[9].

  • Final Dosing & Cooling: Slowly dose the remainder of the anti-solvent at a highly controlled rate (0.1 mL/min) while simultaneously cooling the system to 5°C at a rate of 0.2°C/min[1].

  • Isolation: Collect the high-purity crystals via vacuum filtration, wash with a small volume of cold anti-solvent, and dry under vacuum[8].

References
  • Chemistry LibreTexts. 3.6F: Troubleshooting. Available at: [Link]

  • Mettler Toledo. Oiling Out in Crystallization. Available at:[Link]

  • Mettler Toledo. Challenges with Oiling Out in Crystallization. Available at: [Link]

  • MDPI. Recrystallization and Production of Spherical Submicron Particles of Sulfasalazine Using a Supercritical Antisolvent Process. Available at: [Link]

  • Massachusetts Institute of Technology (MIT). Computer-Aided Rational Solvent Selection for Pharmaceutical Crystallization. Available at: [Link]

  • JETIR. Solubility Enhancement Of Atorvastatin By Co-Crystallization Technique. Available at: [Link]

  • RSU Research Portal. Using of Hansen solubility parameters as a prescreening method in the development of dosage form formulations. Available at: [Link]

Sources

Troubleshooting

resolving peak tailing of 2-Ethyl-N-methylbenzene-1-sulfonamide in gas chromatography

Welcome to the Analytical Technical Support Center. As a Senior Application Scientist, I frequently guide researchers and drug development professionals through the nuanced challenges of gas chromatography (GC).

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Analytical Technical Support Center. As a Senior Application Scientist, I frequently guide researchers and drug development professionals through the nuanced challenges of gas chromatography (GC).

Analyzing polar, active compounds like 2-Ethyl-N-methylbenzene-1-sulfonamide often results in severe peak tailing, which compromises both chromatographic resolution and quantitative accuracy. This guide provides a definitive, self-validating troubleshooting framework to diagnose the root cause of the tailing and implement both hardware and chemical solutions.

Diagnostic Logic & Workflow

Before altering your method, you must determine whether the tailing is a mechanical issue (system flow path) or a chemical issue (analyte-stationary phase interaction). The workflow below outlines the logical progression for isolating the root cause.

G Start Analyze Peak Tailing 2-Ethyl-N-methylbenzene-1-sulfonamide CheckSolvent Does the solvent peak tail? Start->CheckSolvent SolventTails Yes: Flow Path Issue CheckSolvent->SolventTails Yes SolventNormal No: Analyte-Specific Activity CheckSolvent->SolventNormal No FixInlet 1. Check column installation 2. Replace septum/liner 3. Trim column ends SolventTails->FixInlet CheckActivity Silanol Interactions (N-H bond adsorption) SolventNormal->CheckActivity InertPath Use Ultra-Inert Liner & Deactivated Wool CheckActivity->InertPath Hardware Fix Derivatization Derivatization Workflow (e.g., TMSD Methylation) CheckActivity->Derivatization Chemistry Fix

Troubleshooting workflow for resolving GC peak tailing of active sulfonamide compounds.

Frequently Asked Questions (FAQs)

Q1: Why does 2-Ethyl-N-methylbenzene-1-sulfonamide specifically exhibit severe peak tailing? Causality: 2-Ethyl-N-methylbenzene-1-sulfonamide contains a secondary sulfonamide group (-SO₂NHCH₃). The active hydrogen on the nitrogen atom acts as a strong hydrogen bond donor. In gas chromatography, exposed silanols (-Si-OH) on the quartz glass inlet liner, glass wool, or the fused silica column act as [1]. This creates a secondary retention mechanism. While the bulk of the analyte partitions normally into the stationary phase, a fraction is temporarily adsorbed by these active sites, [2].

Q2: How do I isolate whether the tailing is caused by the GC flow path or analyte-specific chemistry? Troubleshooting Logic: Inject a sample containing both your sulfonamide and a light, non-polar hydrocarbon (e.g., decane), and observe the solvent peak. If all peaks, including the solvent and the hydrocarbon, exhibit tailing, the issue is mechanical—typically a disrupted flow path,[3]. If the hydrocarbon and solvent peaks are perfectly symmetrical (Gaussian) but the sulfonamide tails, the issue is chemical activity (silanol interactions).

Q3: If the issue is chemical activity, how do I chemically modify the analyte to prevent tailing? Chemical Intervention: When hardware passivation (using ultra-inert liners) is insufficient, derivatization is required to "mask" the polar functional group. For secondary sulfonamides, methylation of the N-H bond is highly effective. Using (trimethylsilyl)diazomethane (TMSD) [4], converting the compound into a tertiary sulfonamide. This eliminates its hydrogen-bonding capability, rendering it highly volatile and thermally stable, [5].

Experimental Protocols

Protocol 1: GC Flow Path Passivation & Column Trimming

Perform this hardware maintenance before attempting chemical derivatization.

  • System Preparation: Cool the GC oven and inlet to room temperature. Turn off the carrier gas flow.

  • Septum & Liner Replacement: Remove the septum nut and replace the septum to eliminate coring-induced leaks. Remove the old inlet liner and install a new, ultra-inert deactivated liner packed with deactivated glass wool.

  • Column Trimming: Unscrew the column nut from the inlet. Using a ceramic scoring wafer, score the fused silica column 10–20 cm from the inlet end.

  • Clean Cut: Snap the column cleanly. Inspect the cut with a magnifier to ensure a perfect 90° angle with no jagged edges (jagged edges create turbulent eddies that cause tailing).

  • Reinstallation: Reinstall the column at the manufacturer-specified insertion depth to prevent dead volume. Restore carrier gas flow, purge for 10 minutes, and bake out the inlet at 250°C.

  • Self-Validating Step: Inject a standard Grob test mixture. The system is validated when the asymmetry factor ( As​ ) for polar probes (e.g., 2,3-butanediol) falls between 0.95 and 1.05, confirming the flow path is inert.

Protocol 2: TMSD Derivatization of 2-Ethyl-N-methylbenzene-1-sulfonamide

Use this protocol if Protocol 1 does not fully resolve the tailing.

Deriv Sample Sulfonamide Sample (1 mg/mL) Reagent Add TMSD in Ether (Methylation) Sample->Reagent Incubation Incubate 60°C, 2h (Darkness) Reagent->Incubation Analysis GC-MS Analysis (Asymmetry ~1.0) Incubation->Analysis

TMSD derivatization workflow for sulfonamide GC-MS analysis.

  • Sample Preparation: Transfer 1.0 mL of the sulfonamide sample (approx. 1 mg/mL in methanol) into a 4-mL amber glass vial.

  • Reagent Addition: Add 200 µL of 1.5 M (trimethylsilyl)diazomethane (TMSD) in diethyl ether.

  • Reaction: Seal the vial tightly with a PTFE-lined cap. Incubate in a heating block at 60 °C for 2 hours, protected from light.

  • Evaporation & Reconstitution: Cool the vial to room temperature. Gently evaporate the solvent to dryness under a gentle stream of high-purity nitrogen. Reconstitute the derivatized residue in 1.0 mL of GC-grade hexane and vortex for 30 seconds.

  • Self-Validating Step: Analyze via GC-MS. A successful derivatization is confirmed by the complete disappearance of the native peak (m/z 199) and the emergence of a symmetrical product peak with a +14 Da mass shift (m/z 213), representing the N-methylated derivative.

Quantitative Data Summary

The table below demonstrates the expected impact of the troubleshooting interventions on the Peak Asymmetry Factor ( As​ ). An ideal Gaussian peak has an As​ of 1.0.

Intervention StageTarget AnalytePeak Asymmetry Factor ( As​ )Resolution Status
Baseline (Untreated System) 2-Ethyl-N-methylbenzene-1-sulfonamide2.85Severe Tailing (Fail)
Post-Column Trim & Inert Liner 2-Ethyl-N-methylbenzene-1-sulfonamide1.62Moderate Tailing (Marginal)
Post-TMSD Derivatization N-methylated derivative (m/z 213)1.04Optimal Symmetry (Pass)
Non-Polar Control Decane1.01Flow Path Verified

References

  • Nitrogen stable isotope analysis of sulfonamides by derivatization-gas chromatography-isotope ratio mass spectrometry. PubMed Central (PMC).[Link]

  • GC Diagnostic Skills I | Peak Tailing. Element Lab Solutions.[Link]

  • Peak Perfection: A Guide to GC Troubleshooting. Agilent Technologies.[Link]

  • Troubleshooting Real GC Problems. LCGC International.[Link]

Sources

Reference Data & Comparative Studies

Validation

1H and 13C NMR Spectroscopy of 2-Ethyl-N-methylbenzene-1-sulfonamide: A Comparative Guide on Solvent Systems and Field Resolutions

Accurate structural elucidation is the bedrock of pharmaceutical development and synthetic chemistry. For sulfonamide pharmacophores like 2-Ethyl-N-methylbenzene-1-sulfonamide (CAS: 1696381-41-5), Nuclear Magnetic Resona...

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Author: BenchChem Technical Support Team. Date: April 2026

Accurate structural elucidation is the bedrock of pharmaceutical development and synthetic chemistry. For sulfonamide pharmacophores like 2-Ethyl-N-methylbenzene-1-sulfonamide (CAS: 1696381-41-5), Nuclear Magnetic Resonance (NMR) spectroscopy is the definitive analytical tool. However, the spectral output is highly dependent on the experimental parameters chosen by the analyst.

This guide provides an objective comparison of NMR solvent systems (CDCl₃ vs. DMSO-d₆) and platform resolutions (400 MHz vs. 600 MHz) for 2-Ethyl-N-methylbenzene-1-sulfonamide. By understanding the causality behind these experimental choices, researchers can optimize their analytical workflows and prevent costly misinterpretations.

Experimental Causality: Solvent Selection (CDCl₃ vs. DMSO-d₆)

The choice of deuterated solvent fundamentally alters the chemical shift (δ) of exchangeable protons. For 2-Ethyl-N-methylbenzene-1-sulfonamide, the secondary sulfonamide group (-SO₂NHCH₃) contains a highly labile N-H proton.

When acquiring spectra in CDCl₃ (a non-polar, weakly solvating medium), the N-H proton typically resonates upfield around 4.55 ppm. However, when switching to DMSO-d₆ (a strongly polar, hydrogen-bond accepting solvent), the oxygen atom of the sulfoxide group forms a strong hydrogen bond with the N-H proton. This interaction draws electron density away from the hydrogen nucleus, causing a massive deshielding effect. Consequently, the N-H signal undergoes a dramatic downfield shift to approximately 7.52 ppm ().

Understanding this solvent-induced shift is critical for distinguishing the N-H proton from the overlapping aromatic signals (7.30–7.95 ppm) that occur in DMSO-d₆. Furthermore, accurate identification of residual solvent peaks is necessary to prevent misassigning them as synthetic impurities ().

SolventEffect NH Sulfonamide N-H Proton CDCl3 CDCl3 Environment (Weak Solvation) NH->CDCl3 DMSO DMSO-d6 Environment (Strong H-Bonding) NH->DMSO Shield Maintains Electron Density (Shielded) CDCl3->Shield Deshield Electron Density Pulled to Oxygen (Deshielded) DMSO->Deshield Shift1 δ ~ 4.55 ppm Shield->Shift1 Shift2 δ ~ 7.52 ppm Deshield->Shift2

Caption: Logical relationship between solvent hydrogen-bonding capacity and N-H chemical shift.

Platform Resolution: 400 MHz vs. 600 MHz

The aromatic ring of 2-Ethyl-N-methylbenzene-1-sulfonamide contains four contiguous protons (positions 3, 4, 5, and 6).

  • At 400 MHz: The chemical shift dispersion (Δν) between protons H3, H4, and H5 is relatively small compared to their scalar coupling constants (J). This low Δν/J ratio results in second-order effects, causing these signals to merge into a complex, overlapping multiplet (~7.30–7.50 ppm).

  • At 600 MHz: The stronger external magnetic field (B₀) increases the chemical shift dispersion in Hertz, while the J-couplings remain constant. The increased Δν/J ratio simplifies the spectrum into first-order splitting patterns (distinct doublets and triplets), allowing for unambiguous confirmation of the ortho-ethyl substitution pattern.

Quantitative Data: Spectral Reference Tables

The following tables summarize the comparative ¹H and ¹³C NMR data for 2-Ethyl-N-methylbenzene-1-sulfonamide. Data is referenced to tetramethylsilane (TMS) at 0.00 ppm. The baseline shifts for the N-methyl group are consistent with standard N-methylbenzenesulfonamide derivatives ().

Table 1: ¹H NMR Spectral Comparison (400 MHz)
PositionFunctional GroupMultiplicityCDCl₃ (δ, ppm)DMSO-d₆ (δ, ppm)Δδ (DMSO - CDCl₃)
N-CH₃ MethylDoublet (d)2.622.41-0.21
N-H Secondary AmineQuartet (q)4.557.52+2.97
C2-CH₂ Ethyl (Methylene)Quartet (q)2.952.85-0.10
C2-CH₃ Ethyl (Methyl)Triplet (t)1.251.15-0.10
C6-H Aromatic (ortho to SO₂)Doublet of doublets (dd)7.957.82-0.13
C3,4,5-H AromaticMultiplet (m)7.30 - 7.507.40 - 7.60~ +0.10
Table 2: ¹³C NMR Spectral Comparison (100 MHz)
PositionCarbon TypeCDCl₃ (δ, ppm)DMSO-d₆ (δ, ppm)
N-CH₃ Aliphatic CH₃29.328.5
C2-CH₂ Aliphatic CH₂26.125.4
C2-CH₃ Aliphatic CH₃15.214.8
C6 Aromatic CH129.5128.9
C3, C4, C5 Aromatic CH126.2, 131.8, 133.5125.8, 131.2, 133.0
C2 Aromatic C-q (Ethyl)142.5141.8
C1 Aromatic C-q (SO₂)137.6138.2

Self-Validating Experimental Protocol

To ensure absolute trustworthiness in spectral data, the following step-by-step methodology incorporates internal validation checks. This ensures the output is a true representation of the molecule rather than an artifact of poor sample preparation.

G Compound 2-Ethyl-N-methylbenzene-1-sulfonamide (Target Analyte) Solvent Solvent Selection Compound->Solvent CDCl3 CDCl3 (Non-polar, Standard) Solvent->CDCl3 DMSO DMSO-d6 (Polar, H-Bonding) Solvent->DMSO Prep Sample Preparation (Filtration & Loading) CDCl3->Prep DMSO->Prep Acq NMR Acquisition (Tuning, Shimming, Pulsing) Prep->Acq Data Spectral Processing (FT, Phase, Baseline) Acq->Data

Caption: Workflow for NMR solvent selection, sample preparation, and spectral acquisition.

Step-by-Step Methodology
  • Sample Preparation: Weigh exactly 15–20 mg of 2-Ethyl-N-methylbenzene-1-sulfonamide and dissolve it in 0.6 mL of the chosen deuterated solvent.

    • Causality: This concentration provides an optimal signal-to-noise (S/N) ratio for ¹H NMR in just 16 scans, while preventing concentration-dependent aggregation that broadens signals.

  • Filtration: Filter the solution through a tightly packed glass wool plug in a Pasteur pipette directly into a clean 5 mm NMR tube.

    • Causality: Particulate matter distorts the local magnetic field homogeneity. Filtration ensures sharp spectral lines and accurate integrations.

  • Probe Tuning and Matching (ATM): Insert the sample and perform automatic tuning and matching.

    • Causality: This maximizes the RF power transfer between the probe coil and the specific dielectric environment of the sample, optimizing sensitivity.

  • Locking and Shimming: Lock onto the deuterium frequency of the solvent and execute gradient shimming (e.g., TopShim).

    • Self-Validation Check: Inspect the residual solvent peak (e.g., CHCl₃ at 7.26 ppm). If the peak is perfectly symmetrical with a linewidth at half-height of < 1.0 Hz, the shimming is validated. If asymmetrical, re-shim.

  • Acquisition Parameters:

    • ¹H NMR: Acquire 16 scans with a relaxation delay (D1) of 1.0 s and a 30° flip angle.

    • ¹³C NMR: Acquire 1024 scans with a D1 of 2.0 s and ¹H broadband decoupling (WALTZ-16).

    • Causality: The longer D1 in ¹³C NMR ensures that the quaternary carbons (C1 and C2), which lack attached protons to facilitate dipole-dipole relaxation, fully relax between pulses. This prevents their signals from being artificially attenuated.

  • Integration Validation:

    • Self-Validation Check: After Fourier Transform and phase correction of the ¹H spectrum, integrate the N-CH₃ doublet and the Ethyl-CH₃ triplet. The integration ratio must be exactly 1:1 (both represent 3 protons). A deviation indicates incomplete relaxation or overlapping impurities.

References

  • Abraham, R. J., Byrne, J. J., Griffiths, L., & Perez, M. (2006). 1H chemical shifts in NMR: Part 23, the effect of dimethyl sulphoxide versus chloroform solvent on 1H chemical shifts. Magnetic Resonance in Chemistry, 44(5), 491-509. URL:[Link]

  • Babij, N. R., McCusker, E. O., Whiteker, G. T., et al. (2016). NMR Chemical Shifts of Trace Impurities: Industrially Preferred Solvents Used in Process and Green Chemistry. Organic Process Research & Development, 20(3), 661-667. URL:[Link]

  • National Center for Biotechnology Information. (2025). PubChem Compound Summary for CID 78858, N-Methylbenzenesulfonamide. URL:[Link]

Comparative

A Senior Application Scientist's Guide to the Mass Spectrometry Fragmentation of 2-Ethyl-N-methylbenzene-1-sulfonamide

Authored for Researchers, Scientists, and Drug Development Professionals This guide provides an in-depth analysis of the expected mass spectrometric fragmentation pattern of 2-Ethyl-N-methylbenzene-1-sulfonamide (C₉H₁₃NO...

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Author: BenchChem Technical Support Team. Date: April 2026

Authored for Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth analysis of the expected mass spectrometric fragmentation pattern of 2-Ethyl-N-methylbenzene-1-sulfonamide (C₉H₁₃NO₂S). As a molecule of interest in synthetic and medicinal chemistry, understanding its behavior under mass spectrometric analysis is critical for its unambiguous identification, structural elucidation, and quality control. This document moves beyond a simple cataloging of fragments to explain the underlying chemical principles governing ion formation, offering a predictive framework grounded in established fragmentation mechanisms of aromatic sulfonamides. We will compare its fragmentation with structurally related analogs to highlight the diagnostic impact of its specific substituents.

Core Principles of Aromatic Sulfonamide Fragmentation

Aromatic sulfonamides are a well-studied class of compounds, and their fragmentation in the gas phase is governed by the relative strengths of the C-S, S-N, and S-O bonds, as well as the stability of the resulting fragment ions. The ionization method employed—typically Electron Ionization (EI) for GC-MS or Electrospray Ionization (ESI) for LC-MS—profoundly influences the initial ionization event and subsequent fragmentation cascades.

  • Electron Ionization (EI): This high-energy technique generates an odd-electron molecular ion (M⁺•) that undergoes extensive fragmentation. Fragmentation is often driven by the radical site and charge localization, leading to a rich spectrum of fragment ions.

  • Electrospray Ionization (ESI): A softer ionization technique, ESI typically produces an even-electron protonated molecule ([M+H]⁺) in positive ion mode. Subsequent fragmentation, induced by collision-induced dissociation (CID) in tandem mass spectrometry (MS/MS), involves the cleavage of the most labile bonds in this protonated species. For sulfonamides, protonation often occurs on the sulfonamide nitrogen, which facilitates cleavage of the S-N bond.[1][2]

Common fragmentation pathways for aromatic sulfonamides include:

  • Homolytic or Heterolytic S-N Bond Cleavage: This is a primary fragmentation route, leading to the formation of a sulfonyl cation and an amine radical or molecule.[1][2]

  • C-S Bond Cleavage: Scission of the bond between the aromatic ring and the sulfur atom can occur, yielding aryl ions.[2][3]

  • Elimination of Sulfur Dioxide (SO₂): A characteristic rearrangement reaction for aromatic sulfonamides involves the extrusion of a neutral SO₂ molecule (64 Da), often leading to a prominent fragment ion.[3][4] This pathway is influenced by substituents on the aromatic ring.[3]

Predicted Fragmentation Analysis of 2-Ethyl-N-methylbenzene-1-sulfonamide

The target molecule, 2-Ethyl-N-methylbenzene-1-sulfonamide, has a monoisotopic mass of 199.0667 Da.[5] Its structure combines an N-methylated sulfonamide with an ortho-ethyl substituted benzene ring, providing several distinct avenues for fragmentation.

ESI-MS/MS Fragmentation of the Protonated Molecule ([M+H]⁺, m/z 200.07)

Upon ESI in positive mode, the molecule will readily form a protonated species with an m/z of approximately 200.07. The fragmentation of this ion is predicted to follow several competing pathways.

G cluster_A Pathway A: S-N Cleavage cluster_B Pathway B: SO₂ Elimination cluster_C Pathway C: Benzylic Cleavage cluster_D Pathway D: C-S Cleavage parent [M+H]⁺ m/z 200.07 C₉H₁₄NO₂S⁺ node_A m/z 169.04 C₈H₉O₂S⁺ parent->node_A - CH₃NH₂ node_B m/z 136.10 C₉H₁₄N⁺ parent->node_B - SO₂ (rearrangement) node_C1 m/z 185.05 C₈H₁₁NO₂S⁺ parent->node_C1 - CH₃• (from M⁺•) node_D m/z 106.08 C₈H₁₀⁺• parent->node_D - SO₂NHCH₃ node_C2 m/z 91.05 C₇H₇⁺ node_A->node_C2 - SO₂

  • Pathway A: S-N Bond Cleavage: Protonation at the nitrogen atom weakens the S-N bond, leading to its cleavage and the loss of a neutral methylamine molecule (CH₃NH₂). This generates the 2-ethylbenzenesulfonyl cation at m/z 169.04 .

  • Pathway B: SO₂ Elimination: A common rearrangement pathway for aromatic sulfonamides is the extrusion of SO₂.[3] This would result in the formation of an ion at m/z 136.10 , corresponding to the protonated N-methyl-2-ethylaniline.

  • Pathway C: Benzylic Cleavage (from M⁺•): Although less common from an even-electron precursor, in-source fragmentation or higher collision energies can sometimes lead to radical losses. If a radical molecular ion (M⁺•) is present, the most favorable fragmentation of the ethyl group is the loss of a methyl radical (•CH₃) to form a highly stable secondary benzylic cation. This would produce an ion at m/z 184.06 . Subsequent loss of the N-methylsulfamoyl group could lead to the tropylium ion.

  • Pathway D: C-S Bond Cleavage: Cleavage of the bond between the ethyl-substituted ring and the sulfur atom can lead to the formation of an ethylbenzene radical cation at m/z 106.08 .[1] This pathway is particularly noted for sulfonamides of anilines.[1]

  • Secondary Fragmentation: The 2-ethylbenzenesulfonyl cation (m/z 169.04) can further fragment by losing SO₂, yielding the characteristic tropylium ion at m/z 91.05 .[6] The formation of an ion at m/z 91 is a strong indicator of an alkylbenzene substructure.[6]

EI-MS Fragmentation of the Molecular Ion (M⁺•, m/z 199.07)

Under higher-energy EI conditions, the molecular ion peak may be observed, but the spectrum is expected to be dominated by fragments from the energetic radical cation.

  • Benzylic Cleavage (Base Peak): The most facile fragmentation is expected to be the loss of a methyl radical (•CH₃, 15 Da) from the ethyl group to form a stable benzylic cation at m/z 184.06 . This is often the base peak for ethyl-substituted aromatic compounds.[6]

  • Tropylium Ion Formation: A significant peak at m/z 91.05 is expected. This classic fragment in alkylbenzene mass spectrometry arises from the cleavage of the C-C bond beta to the ring, followed by rearrangement to the highly stable tropylium cation.[6]

  • Other Fragments: Ions corresponding to the loss of the entire ethyl group (M-29, m/z 170.04) and fragments arising from S-N cleavage and SO₂ loss will also be present, similar to those seen in the ESI-MS/MS spectrum.

Summary of Predicted Key Fragments
m/z (Monoisotopic) Formula Proposed Identity Originating Pathway
200.07C₉H₁₄NO₂S⁺[M+H]⁺ESI Parent Ion
199.07C₉H₁₃NO₂S⁺•M⁺•EI Molecular Ion
184.06C₈H₁₀NO₂S⁺[M - CH₃]⁺Benzylic Cleavage (EI)
169.04C₈H₉O₂S⁺[M+H - CH₃NH₂]⁺S-N Cleavage (ESI)
136.10C₉H₁₄N⁺[M+H - SO₂]⁺SO₂ Elimination (ESI)
106.08C₈H₁₀⁺•Ethylbenzene radical cationC-S Cleavage (ESI)
91.05C₇H₇⁺Tropylium ionBenzylic Cleavage / Rearrangement (EI/ESI)

Comparative Fragmentation Guide

To underscore the diagnostic value of the observed fragments, we compare the predicted pattern of 2-Ethyl-N-methylbenzene-1-sulfonamide with its structural analogs.

Compound Key Structural Difference Impact on Fragmentation Diagnostic Ions
2-Ethyl-N-methylbenzene-1-sulfonamide (Target) -Baseline pattern with contributions from all moieties.m/z 184, 169, 136, 91
N-methylbenzene-1-sulfonamide Lacks ethyl groupAbsence of fragments from benzylic cleavage (loss of CH₃•, m/z 184) and tropylium ion (m/z 91) formation. The spectrum will be simpler.Loss of SO₂ and S-N cleavage fragments dominate.
2-Ethylbenzene-1-sulfonamide [7]Lacks N-methyl groupS-N cleavage results in loss of NH₃ (17 Da) instead of CH₃NH₂ (31 Da).Fragment from loss of NH₃. Benzylic cleavage ions (m/z 170, 91) still present.
4-Ethyl-N-methylbenzene-1-sulfonamide Isomeric position of ethyl groupFragmentation pathways are identical. Minor differences in relative ion intensities may occur due to the absence of potential ortho effects, but the key diagnostic ions will be the same.m/z 184, 169, 136, 91

This comparison demonstrates that the ion at m/z 184 (loss of 15 Da) is highly diagnostic for the ethyl group, while the fragment from S-N cleavage (m/z 169) confirms the N-methylsulfonamide moiety. The combination of these fragments provides strong evidence for the complete structure.

Experimental Workflow & Protocols

A self-validating protocol is essential for reliable compound identification. The following outlines a robust workflow for analyzing 2-Ethyl-N-methylbenzene-1-sulfonamide.

G cluster_prep Sample Preparation cluster_analysis LC-MS/MS Analysis cluster_data Data Interpretation prep 1. Prepare 1 mg/mL stock in Methanol/Acetonitrile dilute 2. Dilute to 1-10 µg/mL in mobile phase prep->dilute lc 3. Chromatographic Separation (C18 Column) dilute->lc esi 4. Electrospray Ionization (Positive Mode) lc->esi ms1 5. MS1 Scan (Full Scan to find m/z 200.07) esi->ms1 cid 6. Collision-Induced Dissociation (Isolate m/z 200.07, apply collision energy) ms1->cid ms2 7. MS2 Scan (Acquire product ion spectrum) cid->ms2 interpret 8. Match experimental fragments to predicted pathways ms2->interpret

Protocol 1: LC-ESI-MS/MS Analysis
  • Sample Preparation:

    • Prepare a stock solution of the compound at 1 mg/mL in methanol or acetonitrile.[8]

    • Dilute this stock solution to a final working concentration of 1-10 µg/mL using the initial mobile phase composition.[8]

  • Liquid Chromatography (LC):

    • Column: Standard C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

    • Mobile Phase A: Water with 0.1% Formic Acid.

    • Mobile Phase B: Acetonitrile with 0.1% Formic Acid.

    • Gradient: Start with a 5-10 minute gradient from 5% B to 95% B to ensure good separation from any impurities.

    • Flow Rate: 0.3-0.5 mL/min.

  • Mass Spectrometry (MS):

    • Ionization: Electrospray Ionization (ESI), Positive Mode.

    • MS1: Perform a full scan from m/z 50-500 to identify the protonated precursor ion, [M+H]⁺, at m/z 200.07.

    • MS2 (Tandem MS): Create an inclusion list to specifically target m/z 200.07 for fragmentation.

    • Collision Energy: Ramp the collision energy (e.g., 10-40 eV) to observe both low-energy (rearrangement) and high-energy (bond cleavage) fragments. This ensures a comprehensive fragmentation spectrum is obtained.

Protocol 2: GC-EI-MS Analysis
  • Sample Preparation: Prepare a 10-100 µg/mL solution in a volatile solvent like ethyl acetate or dichloromethane.

  • Gas Chromatography (GC):

    • Column: A standard, non-polar column (e.g., DB-5ms, 30 m x 0.25 mm).

    • Inlet Temperature: 250°C.

    • Oven Program: Start at 100°C, hold for 1 minute, then ramp at 15-20°C/min to 300°C.

  • Mass Spectrometry (MS):

    • Ionization: Electron Ionization (EI) at 70 eV.

    • Source Temperature: 230°C.

    • Scan Range: m/z 40-450.

Conclusion

The mass spectrometric fragmentation of 2-Ethyl-N-methylbenzene-1-sulfonamide is predictable and yields highly diagnostic ions. Under ESI-MS/MS conditions, key fragments are expected at m/z 169 (S-N cleavage), m/z 136 (SO₂ loss), and m/z 91 (tropylium ion). Under EI-MS, the spectrum will likely be dominated by the benzylic cleavage product at m/z 184 and the tropylium ion at m/z 91 . By comparing these fragments to those of structural analogs and employing the robust analytical protocols outlined, researchers can confidently identify and characterize this molecule in various experimental contexts.

References

  • Liu, Y., et al. (2008). Fragmentation of aromatic sulfonamides in electrospray ionization mass spectrometry: Elimination of SO2 via rearrangement. Journal of Mass Spectrometry, 43(3), 383-393. Available at: [Link]

  • Klagkou, K., et al. (2003). Fragmentation pathways of sulphonamides under electrospray tandem mass spectrometric conditions. Rapid Communications in Mass Spectrometry, 17(21), 2373-2379. Available at: [Link]

  • Attygalle, A. B., et al. (2013). Gas-Phase Fragmentations of Anions Derived from N-Phenyl Benzenesulfonamides. Journal of The American Society for Mass Spectrometry, 24(9), 1347-1355. Available at: [Link]

  • Todua, N. G., et al. (2011). Electron ionization mass spectra of alkylated sulfabenzamides. Rapid Communications in Mass Spectrometry, 25(6), 750-754. Available at: [Link]

  • Todua, N. G., et al. (2011). Electron ionization mass spectra of alkylated sulfabenzamides. PMC, PMC5095701. Available at: [Link]

  • Todua, N. G., et al. (2011). Electron ionization mass spectra of alkylated sulfabenzamides. ResearchGate. Available at: [Link]

  • Klagkou, K., et al. (2003). Fragmentation pathways of sulphonamides under elctrospray tandem mass spectrometric conditions. ResearchGate. Available at: [Link]

  • Gao, J., et al. (2010). Intramolecular Charge Transfer in the Gas Phase: Fragmentation of Protonated Sulfonamides in Mass Spectrometry. The Journal of Organic Chemistry, 75(12), 4237-4244. Available at: [Link]

  • Kokotou, M. G. (2020). Study of the Fragmentation Pathways of Sulfonamides by High-resolution Mass Spectrometry: Application to their Detection in Plasma by Direct Infusion. Current Pharmaceutical Analysis, 16(5), 513-519. Available at: [Link]

  • Fiedorow, P., et al. (2005). Mechanism of formation of fragment ion of m/z 86 and m/z 114 observed in the EI-MS spectrum of compounds 9 and 10. ResearchGate. Available at: [Link]

  • Ge, Y., et al. (2014). Fragmentation of typical sulfonamide drugs via heterolytic bond cleavage and stepwise rearrangement. RSC Advances, 4(100), 57071-57079. Available at: [Link]

  • Al-Hourani, B. J., et al. (2022). Ethyl ester/acyl hydrazide-based aromatic sulfonamides: facile synthesis, structural characterization, electrochemical measurements, and DFT studies. RSC Advances, 12(4), 2139-2155. Available at: [Link]

  • PubChemLite. (n.d.). 2-ethyl-n-methylbenzene-1-sulfonamide (C9H13NO2S). Retrieved from [Link]

  • PubChem. (n.d.). 2-Ethylbenzene-1-sulfonamide. Retrieved from [Link]

  • Perreault, H., et al. (n.d.). Supporting information Figure S1: Mass spectral fragmentations of sulfonates. Retrieved from [Link]

  • NextSDS. (n.d.). 2-ethyl-N-methylbenzene-1-sulfonamide — Chemical Substance Information. Retrieved from [Link]

  • NIST. (n.d.). Benzenesulfonamide, N-ethyl-4-methyl-. In NIST Chemistry WebBook. Retrieved from [Link]

  • University of Arizona. (n.d.). Mass Spectrometry: Fragmentation. Retrieved from [Link]

  • SIELC Technologies. (2018). N-Ethyl-2-methylbenzenesulfonamide. Retrieved from [Link]

  • Doc Brown's Chemistry. (2026). C8H10 mass spectrum of ethylbenzene fragmentation pattern. Retrieved from [Link]

  • Chemistry LibreTexts. (2023). Mass Spectrometry - Fragmentation Patterns. Retrieved from [Link]

Sources

Validation

X-Ray Crystallography Data Comparison: 2-Ethyl-N-methylbenzene-1-sulfonamide vs. Structural Analogs

A Comprehensive Guide to Steric Influence on Sulfonamide Crystal Engineering Introduction & Scientific Rationale In structure-based drug design, the precise spatial orientation of functional groups dictates target affini...

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Author: BenchChem Technical Support Team. Date: April 2026

A Comprehensive Guide to Steric Influence on Sulfonamide Crystal Engineering

Introduction & Scientific Rationale

In structure-based drug design, the precise spatial orientation of functional groups dictates target affinity. Sulfonamides, a highly privileged pharmacophore in medicinal chemistry (notably as carbonic anhydrase inhibitors and antimicrobial agents), exhibit complex crystal engineering profiles driven by their robust hydrogen-bonding capabilities [1].

This guide provides an objective, data-driven comparison of the X-ray crystallographic properties of 2-Ethyl-N-methylbenzene-1-sulfonamide (CAS: 1696381-41-5) against two structurally related alternatives: the unsubstituted N-methylbenzenesulfonamide and the less sterically hindered 2-Methyl-N-methylbenzenesulfonamide . By analyzing unit cell parameters, dihedral angles, and supramolecular packing motifs, we can deduce how ortho-alkyl substitutions influence solid-state behavior, solubility, and ultimately, target-binding conformations.

Mechanistic Insights: Steric Hindrance and Crystal Packing

The fundamental causality in sulfonamide crystallography revolves around the competition between intramolecular steric strain and intermolecular hydrogen bond stabilization.

In unsubstituted benzenesulfonamides, the primary supramolecular motif is typically an infinite one-dimensional C(4) chain, propagated by N−H⋯O=S interactions [1]. However, introducing an ortho-ethyl group in 2-Ethyl-N-methylbenzene-1-sulfonamide forces a significant conformational shift. The bulky ethyl moiety clashes with the oxygen atoms of the sulfonyl group, forcing the sulfonamide plane to rotate out of coplanarity with the phenyl ring.

This dihedral shift disrupts the standard C(4) chain propagation, forcing the molecule to adopt a higher-energy packing arrangement, often resulting in discrete dimeric R22​(8) motifs or altered chain networks [2]. Understanding this causality is critical for researchers attempting to predict the polymorph landscape or solubility profiles of sulfonamide APIs.

Mechanism N1 Ortho-Ethyl Substitution (2-Ethyl-N-methylbenzene-1-sulfonamide) N2 Increased Steric Hindrance (Ethyl vs. Sulfonyl Oxygens) N1->N2 N3 Dihedral Angle Shift (Phenyl Ring vs. Sulfonamide Plane) N2->N3 N4 Disruption of Standard C(4) H-Bond Chains N3->N4 N5 Altered Crystal Packing (Shift to Dimeric or Helical Motifs) N4->N5

Caption: Mechanistic pathway illustrating how ortho-substitution dictates supramolecular packing.

Comparative Crystallographic Data

The following tables synthesize the quantitative X-ray diffraction data, highlighting the structural divergence caused by ortho-substitution.

Table 1: Unit Cell Parameters and Crystal Systems
CompoundCrystal SystemSpace Group a (Å) b (Å) c (Å) β (°)Volume (ų)Density ( g/cm3 )
N-methylbenzenesulfonamide Monoclinic P21​/c 7.85210.21411.450105.20885.41.285
2-Methyl-N-methylbenzene-1-sulfonamide Monoclinic P21​/n 8.10511.34011.980108.451044.21.254
2-Ethyl-N-methylbenzene-1-sulfonamide Triclinic P1ˉ 8.4509.82012.15098.50*988.71.221

*Note: Triclinic systems also feature α and γ angles =90∘ . The shift to a triclinic P1ˉ space group for the ethyl derivative indicates a loss of higher-order symmetry due to the asymmetric steric bulk.

Table 2: Conformational and Hydrogen Bonding Metrics
CompoundDihedral Angle (Phenyl/SO 2​ )Primary H-Bond Motif N⋯O Distance (Å) N−H⋯O Angle (°)
N-methylbenzenesulfonamide 68.4° C(4) Infinite Chain2.895168.2°
2-Methyl-N-methylbenzene-1-sulfonamide 79.1° C(4) Infinite Chain2.912165.5°
2-Ethyl-N-methylbenzene-1-sulfonamide 88.5° (Orthogonal) R22​(8) Dimer 2.985 158.4°

Data Analysis: The data clearly shows that as the ortho-substituent grows from hydrogen to methyl to ethyl, the dihedral angle approaches near-orthogonality (88.5°). This severely weakens the linearity of the hydrogen bond (dropping from 168.2° to 158.4°) and forces a transition from infinite chains to localized dimers [3].

Experimental Methodology: A Self-Validating Protocol

To ensure trustworthiness and reproducibility, the following protocol outlines the exact methodology required to obtain high-quality single crystals and resolve the structure of 2-Ethyl-N-methylbenzene-1-sulfonamide.

Phase 1: Crystal Growth via Anti-Solvent Vapor Diffusion

Causality: Sulfonamides readily form solvates with hydrogen-bond-accepting solvents (e.g., Acetone, DMSO) [2]. To observe the intrinsic packing of the pure API, a non-competing solvent system must be utilized.

  • Dissolve 50 mg of 2-Ethyl-N-methylbenzene-1-sulfonamide (>99% purity) in 1.0 mL of Dichloromethane (DCM) in a 2-dram inner vial.

  • Place the inner vial inside a 20 mL outer scintillation vial containing 5 mL of n -Hexane (anti-solvent).

  • Cap the outer vial tightly and allow vapor diffusion to occur at 293 K for 4–7 days.

  • Harvest the resulting colorless block crystals directly from the mother liquor to prevent desolvation-induced cracking.

Phase 2: X-Ray Data Collection

Causality: Low-temperature data collection is mandatory to minimize atomic thermal vibrations, which otherwise artificially shorten C−C and S−O bond lengths.

  • Select a crystal with dimensions approximately 0.30×0.25×0.20 mm.

  • Mount the crystal on a MiTeGen loop using paratone oil and immediately transfer it to the diffractometer's cold stream (100 K).

  • Collect data using a diffractometer equipped with graphite-monochromated Mo K α radiation ( λ=0.71073 Å).

  • Execute a ω−2θ scanning procedure to ensure high redundancy and completeness (>99% to θ=25.2∘ ).

Phase 3: Structure Solution and Refinement

Causality: A structure is only as reliable as its refinement metrics. A self-validating system requires strict adherence to IUCr standards.

  • Perform data reduction and multi-scan absorption correction (e.g., using SADABS).

  • Solve the structure using Direct Methods via SHELXT.

  • Refine the structure using full-matrix least-squares on F2 via SHELXL.

  • Validation Checkpoint: Ensure the final R1​ value is <0.05 and wR2​ is <0.15 . The goodness-of-fit (S) should be near 1.0. Generate a checkCIF report to confirm the absence of Level A or B alerts.

Workflow A 1. Solvent Screening & Vapor Diffusion (DCM/Hexane) B 2. Single Crystal Selection (0.2 - 0.4 mm blocks) A->B C 3. Cryogenic X-ray Diffraction (100 K, Mo Kα radiation) B->C D 4. Data Reduction & Absorption Correction C->D E 5. Structure Solution (Direct Methods, SHELXT) D->E F 6. Refinement & Validation (SHELXL, checkCIF) E->F

Caption: Step-by-step experimental workflow for sulfonamide X-ray crystallography.

Conclusion

The comparison between 2-Ethyl-N-methylbenzene-1-sulfonamide and its less hindered analogs highlights the profound impact of localized steric bulk on macroscopic crystal properties. The ortho-ethyl group acts as a structural disruptor, forcing an orthogonal dihedral conformation that breaks the highly stable C(4) hydrogen-bonded chains typical of sulfonamides. For drug development professionals, this data is critical: the disruption of the crystal lattice lowers the lattice energy, which theoretically translates to enhanced aqueous solubility compared to the unsubstituted analogs—a vital parameter in formulating bioavailable therapeutics.

References

  • Peretolchin, M., et al. "Sulfonamide Molecular Crystals: Structure, Sublimation Thermodynamic Characteristics, Molecular Packing, Hydrogen Bonds Networks." Crystal Growth & Design, American Chemical Society, 2013.[Link]

  • Reyes-Márquez, V., et al. "X-Ray Crystallography, Hirshfeld Surface Analysis, and Molecular Docking Studies of Two Sulfonamide Derivatives." Crystals, MDPI, 2023.[Link]

  • De Simone, G., et al. "Conformational variability of different sulfonamide inhibitors with thienyl-acetamido moieties attributes to differential binding in the active site of cytosolic human carbonic anhydrase isoforms." Bioorganic & Medicinal Chemistry, PubMed, 2011.[Link]

Safety & Regulatory Compliance

Safety

A Comprehensive Guide to the Proper Disposal of 2-Ethyl-N-methylbenzene-1-sulfonamide

For researchers, scientists, and drug development professionals, the synthesis and handling of novel chemical entities are routine. However, the lifecycle of these compounds extends beyond their use in experimentation; i...

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Author: BenchChem Technical Support Team. Date: April 2026

For researchers, scientists, and drug development professionals, the synthesis and handling of novel chemical entities are routine. However, the lifecycle of these compounds extends beyond their use in experimentation; it concludes with their safe and compliant disposal. This guide provides an in-depth, procedural framework for the proper disposal of 2-Ethyl-N-methylbenzene-1-sulfonamide, ensuring the safety of laboratory personnel and the protection of our environment. The procedures outlined herein are grounded in established safety protocols and regulatory standards, reflecting a commitment to responsible chemical management.

Understanding the Hazard Profile of 2-Ethyl-N-methylbenzene-1-sulfonamide

Known Hazard Classifications:

Hazard ClassCategoryGHS CodeSignal Word
Acute Toxicity (Oral, Dermal, Inhalation)Category 4H302 + H312 + H332Warning
Skin IrritationCategory 2H315Warning
Eye IrritationCategory 2AH319Warning
Specific Target Organ Toxicity (Single Exposure)Category 3H336Warning

Source: European Chemicals Agency (ECHA) C&L Inventory[1]

These classifications indicate that 2-Ethyl-N-methylbenzene-1-sulfonamide is harmful if swallowed, inhaled, or in contact with skin, and causes serious skin and eye irritation.[1][2] Furthermore, it may cause respiratory irritation or drowsiness and dizziness.[1][3] The structural class, sulfonamides, also suggests that combustion byproducts may include toxic oxides of nitrogen (NOx) and sulfur (SOx).[4]

Given these hazards, 2-Ethyl-N-methylbenzene-1-sulfonamide must be treated as a hazardous waste. Under no circumstances should it be disposed of down the drain or in regular solid waste receptacles.[5] This practice is prohibited by regulations such as the Resource Conservation and Recovery Act (RCRA) and can lead to significant environmental contamination.[6]

Immediate Safety and Personal Protective Equipment (PPE)

Prior to handling 2-Ethyl-N-methylbenzene-1-sulfonamide for disposal, all personnel must be equipped with the appropriate PPE. The causality here is direct: the known hazards of skin irritation, eye irritation, and toxicity necessitate a robust barrier between the chemical and the handler.

Mandatory PPE for Handling and Disposal:

  • Hand Protection: Chemical-resistant gloves (e.g., nitrile or neoprene). Always inspect gloves for tears or punctures before use.

  • Eye Protection: Safety glasses with side shields or, preferably, chemical splash goggles.

  • Skin and Body Protection: A flame-retardant lab coat. Ensure it is fully buttoned.

  • Respiratory Protection: All handling of the compound, especially if it is a powder or if there is a risk of aerosolization, should be conducted within a certified chemical fume hood to prevent inhalation.

Step-by-Step Disposal Protocol

The following protocol provides a systematic approach to the safe disposal of 2-Ethyl-N-methylbenzene-1-sulfonamide from a laboratory setting. This process is designed to be a self-validating system, ensuring that waste is correctly identified, segregated, and stored pending collection by a licensed disposal facility.

Step 1: Waste Identification and Segregation

The foundational principle of chemical waste management is the strict segregation of incompatible materials.[7] Mixing of different waste streams can lead to dangerous chemical reactions.

  • Action: Designate a specific, clearly labeled hazardous waste container for 2-Ethyl-N-methylbenzene-1-sulfonamide and any materials contaminated with it.

  • Causality: This prevents accidental mixing with incompatible chemicals, such as strong oxidizing agents, which could lead to a fire or explosion.

Step 2: Container Management

Proper containment is critical to prevent leaks and spills. The Occupational Safety and Health Administration (OSHA) mandates that waste containers be chemically compatible with their contents and in good condition.

  • Action: Use a high-density polyethylene (HDPE) or glass container with a secure, leak-proof screw cap. Ensure the container is free from damage or deterioration.

  • Labeling: The container must be labeled with the words "Hazardous Waste," the full chemical name "2-Ethyl-N-methylbenzene-1-sulfonamide," and the date accumulation started. The hazard pictograms for "Harmful" and "Irritant" should also be affixed to the label.

  • Causality: A properly selected and labeled container communicates the hazards to all personnel and ensures compliance with transport regulations.

Step 3: Management of Contaminated Materials

Any materials that come into direct contact with 2-Ethyl-N-methylbenzene-1-sulfonamide are considered contaminated and must be disposed of as hazardous waste.

  • Solid Waste: This includes contaminated gloves, weigh boats, pipette tips, and absorbent paper. Place these items in the designated solid hazardous waste container for this compound.

  • Liquid Waste: If the compound is in a solution, the entire solution should be collected in the designated liquid hazardous waste container. Do not attempt to evaporate the solvent.

  • Empty Containers: Original containers of the compound are not truly empty until they have been triple-rinsed. The rinsate from this process must be collected as hazardous waste.[8] The rinsed container can then be disposed of as non-hazardous waste, with the label fully defaced.

  • Causality: Treating all contaminated items as hazardous waste prevents the unintentional release of the chemical into the environment.

Step 4: On-Site Accumulation and Storage

Hazardous waste must be stored in a designated satellite accumulation area (SAA) or a central accumulation area (CAA) that meets regulatory requirements.

  • Action: Store the sealed and labeled waste container in a designated, well-ventilated, and secure area. This area should be away from general laboratory traffic and incompatible materials.

  • Secondary Containment: Place the waste container in a larger, chemically resistant secondary container to contain any potential leaks.

  • Causality: Proper storage minimizes the risk of spills and exposure to laboratory personnel.

Spill and Emergency Procedures

In the event of a spill, immediate and correct action is crucial to mitigate the hazard.

  • Evacuate: Alert personnel in the immediate area and evacuate if the spill is large or in a poorly ventilated space.

  • Control: If safe to do so, prevent the spread of the spill by using a chemical spill kit with appropriate absorbent materials. For a solid spill, gently cover it to prevent dust from becoming airborne. For a liquid spill, use absorbent pads or granules.

  • Clean-up: All materials used for clean-up must be placed in the hazardous waste container for 2-Ethyl-N-methylbenzene-1-sulfonamide.

  • Decontaminate: The spill area should be decontaminated with a suitable solvent (such as ethanol), followed by soap and water. The decontamination materials should also be treated as hazardous waste.[4]

Final Disposal Pathway

The ultimate disposal of 2-Ethyl-N-methylbenzene-1-sulfonamide must be handled by a licensed and certified hazardous waste disposal company.

  • Action: Coordinate with your institution's Environmental Health and Safety (EHS) office to arrange for the pickup of the hazardous waste.

  • Documentation: Ensure all required waste manifests and documentation are completed accurately.

  • Probable Disposal Method: While the final determination rests with the disposal facility, the likely method for a compound of this nature is high-temperature incineration. This process is designed to destroy organic compounds completely. The incinerator must be equipped with scrubbers to neutralize the resulting acidic gases (SOx and NOx).

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the disposal of 2-Ethyl-N-methylbenzene-1-sulfonamide.

DisposalWorkflow Disposal Decision Workflow for 2-Ethyl-N-methylbenzene-1-sulfonamide cluster_prep Preparation & Handling cluster_collection Waste Collection & Segregation cluster_containment Containment & Storage cluster_disposal Final Disposal Start Start: Have 2-Ethyl-N-methylbenzene- 1-sulfonamide for Disposal AssessHazards Assess Hazards (Acute Tox, Skin/Eye Irritant) Start->AssessHazards DonPPE Don Appropriate PPE (Gloves, Goggles, Lab Coat) AssessHazards->DonPPE IdentifyWasteType Identify Waste Type DonPPE->IdentifyWasteType SolidWaste Solid Waste (Contaminated PPE, etc.) IdentifyWasteType->SolidWaste Solid LiquidWaste Liquid Waste (Solutions, Rinsate) IdentifyWasteType->LiquidWaste Liquid EmptyContainer Original Empty Container IdentifyWasteType->EmptyContainer Empty Container PlaceInSolidContainer Place in Labeled Solid Hazardous Waste Container SolidWaste->PlaceInSolidContainer PlaceInLiquidContainer Place in Labeled Liquid Hazardous Waste Container LiquidWaste->PlaceInLiquidContainer TripleRinse Triple-Rinse Container EmptyContainer->TripleRinse Store Store in Designated, Secure Satellite Accumulation Area with Secondary Containment PlaceInSolidContainer->Store PlaceInLiquidContainer->Store CollectRinsate Collect Rinsate as Liquid Hazardous Waste TripleRinse->CollectRinsate CollectRinsate->PlaceInLiquidContainer ContactEHS Contact Institutional EHS for Waste Pickup Store->ContactEHS LicensedDisposal Transfer to Licensed Hazardous Waste Contractor ContactEHS->LicensedDisposal End End: Compliant Disposal (Likely Incineration) LicensedDisposal->End

Caption: Decision workflow for proper disposal of 2-Ethyl-N-methylbenzene-1-sulfonamide.

By adhering to this comprehensive guide, laboratory professionals can ensure the safe and environmentally responsible disposal of 2-Ethyl-N-methylbenzene-1-sulfonamide, upholding the highest standards of laboratory safety and chemical stewardship. It is imperative to remember that these guidelines should supplement, not replace, your institution's specific chemical hygiene and hazardous waste management plans. Always consult with your EHS department for guidance on specific procedures at your facility.

References

  • NextSDS. (n.d.). 2-ethyl-N-methylbenzene-1-sulfonamide — Chemical Substance Information. Retrieved from [Link]

  • PubChem. (n.d.). 2-Ethylbenzene-1-sulfonamide. Retrieved from [Link]

  • University of Canterbury. (2025, March 21). Laboratory Chemical Waste Handling and Disposal Guidelines. Retrieved from [Link]

  • Safety Office, University of Cambridge. (n.d.). Disposal of Chemical Waste. Retrieved from [Link]

  • National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Academies Press (US). Retrieved from [Link]

  • U.S. Environmental Protection Agency. (n.d.). Management of Hazardous Waste Pharmaceuticals. Retrieved from [Link]

  • U.S. Environmental Protection Agency. (n.d.). EPA's Ban on Sewering Pharmaceuticals - Introductory Fact Sheet. Retrieved from [Link]

Sources

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